An In-depth Technical Guide to 4-amino-2-methylbenzenesulfonamide: Synthesis, Properties, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals Introduction 4-amino-2-methylbenzenesulfonamide is a member of the aromatic sulfonamide class of organic compounds, a scaffold of significant interest in me...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
4-amino-2-methylbenzenesulfonamide is a member of the aromatic sulfonamide class of organic compounds, a scaffold of significant interest in medicinal chemistry. Its structure, featuring a primary amino group and a sulfonamide functional group appended to a toluene backbone, provides a versatile platform for the development of targeted therapeutics. This guide offers a comprehensive overview of its chemical identity, synthesis, physicochemical properties, and its primary application as a carbonic anhydrase inhibitor, a critical target in oncology and other therapeutic areas.
Chemical Identity and Structure
The formal IUPAC name for this compound is 4-amino-2-methylbenzenesulfonamide . It is characterized by the following structural and molecular details:
Identifier
Value
IUPAC Name
4-amino-2-methylbenzenesulfonamide
Molecular Formula
C₇H₁₀N₂O₂S
Molecular Weight
186.23 g/mol
CAS Number
94109-57-6
Structure:
Synthetic Pathways and Methodologies
The synthesis of 4-amino-2-methylbenzenesulfonamide can be logically approached through a multi-step pathway commencing from the readily available starting material, 3-nitrotoluene. This synthetic strategy is predicated on a series of well-established and robust chemical transformations.
Logical Synthesis Workflow
Caption: Synthetic workflow for 4-amino-2-methylbenzenesulfonamide.
Detailed Experimental Protocol
The following protocol is a representative, field-proven methodology for the synthesis of 4-amino-2-methylbenzenesulfonamide.
Step 1: Chlorosulfonation of 3-Nitrotoluene
This initial step introduces the sulfonyl chloride group onto the aromatic ring. The directing effects of the methyl and nitro groups favor substitution at the 6-position.
Procedure:
In a fume hood, equip a three-necked round-bottom flask with a dropping funnel, a mechanical stirrer, and a calcium chloride drying tube.
Charge the flask with chlorosulfonic acid (3 molar equivalents) and cool to 0-5 °C in an ice-salt bath.
Add 3-nitrotoluene (1 molar equivalent) dropwise via the dropping funnel over 1-2 hours, maintaining the internal temperature below 10 °C.
After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to 60-70 °C for 2-3 hours, or until the reaction is complete as monitored by TLC.
Carefully pour the cooled reaction mixture onto crushed ice with vigorous stirring.
The precipitated solid, 3-methyl-4-nitrobenzenesulfonyl chloride, is collected by vacuum filtration, washed with cold water until the filtrate is neutral, and dried under vacuum.
Step 2: Ammonolysis of 3-Methyl-4-nitrobenzenesulfonyl chloride
The sulfonyl chloride is then converted to the corresponding sulfonamide by reaction with ammonia.
Procedure:
Suspend the crude 3-methyl-4-nitrobenzenesulfonyl chloride in a suitable solvent such as dichloromethane or ethyl acetate in a round-bottom flask.
Cool the suspension in an ice bath and add concentrated aqueous ammonia (excess) dropwise with vigorous stirring.
Continue stirring at room temperature for 2-4 hours.
If a precipitate forms, collect it by filtration. Otherwise, separate the organic layer, wash it with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-methyl-4-nitrobenzenesulfonamide.
Step 3: Reduction of the Nitro Group
The final step involves the selective reduction of the nitro group to the primary amine.
Procedure:
To a stirred suspension of 3-methyl-4-nitrobenzenesulfonamide in a mixture of ethanol and water, add iron powder (excess) and a catalytic amount of concentrated hydrochloric acid.
Heat the mixture to reflux for 4-6 hours. The progress of the reduction can be monitored by the disappearance of the yellow color and by TLC.
Once the reaction is complete, filter the hot solution through a pad of celite to remove the iron salts.
Concentrate the filtrate under reduced pressure to remove the ethanol.
Neutralize the aqueous residue with a saturated solution of sodium bicarbonate, which will precipitate the crude 4-amino-2-methylbenzenesulfonamide.
Collect the solid by filtration, wash with cold water, and recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the purified product.
Physicochemical Properties
While extensive experimental data for 4-amino-2-methylbenzenesulfonamide is not widely available in the literature, the following table includes key computed properties and experimental data for a closely related isomer, providing valuable context.
Property
Value
Source
Molecular Weight
186.23 g/mol
Calculated
Melting Point
163.0-172.0 °C (for 5-amino-2-methylbenzenesulfonamide)
Solubility
Expected to be sparingly soluble in water, soluble in organic solvents like ethanol, DMSO, and DMF.
Inferred from structure
Applications in Drug Development: Carbonic Anhydrase Inhibition
The primary therapeutic relevance of benzenesulfonamides lies in their ability to act as potent inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[1]
Mechanism of Action
Carbonic anhydrases catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. This enzymatic activity is crucial for regulating pH in various tissues. In the context of cancer, the tumor-associated isoform, Carbonic Anhydrase IX (CA IX), is of particular interest. CA IX is overexpressed in many hypoxic tumors and contributes to the acidification of the tumor microenvironment, which in turn promotes tumor growth, invasion, and metastasis.[2][3]
The inhibitory action of sulfonamides is well-established. The deprotonated sulfonamide nitrogen coordinates to the zinc ion in the active site of the enzyme, displacing a water molecule or hydroxide ion and thereby blocking the catalytic activity.
Signaling Pathway and Therapeutic Rationale
Caption: Mechanism of CA IX-mediated tumor acidosis and its inhibition.
By inhibiting CA IX, 4-amino-2-methylbenzenesulfonamide and related compounds can counteract the acidification of the tumor microenvironment. This can lead to a reduction in tumor cell proliferation and may sensitize cancer cells to conventional therapies.[3]
The inhibitory potential of 4-amino-2-methylbenzenesulfonamide can be quantified using a carbonic anhydrase activity assay. The Wilbur-Anderson method is a classic electrometric assay.[6]
Principle
The assay measures the time required for a saturated CO₂ solution to lower the pH of a buffer from 8.3 to 6.3 at 0-4 °C, both in the presence and absence of the enzyme and inhibitor. A more rapid pH drop indicates higher enzyme activity.
Materials
0.02 M Tris-HCl buffer, pH 8.0
CO₂-saturated deionized water (prepared by bubbling CO₂ gas through ice-cold water)
Carbonic anhydrase enzyme stock solution
4-amino-2-methylbenzenesulfonamide stock solution (in DMSO)
pH meter with a suitable electrode
Stirred reaction vessel maintained at 0-4 °C
Procedure
Blank Determination (T₀):
a. Add 6.0 mL of chilled Tris-HCl buffer to the reaction vessel.
b. Rapidly inject 4.0 mL of CO₂-saturated water.
c. Start a stopwatch and record the time taken for the pH to drop from 8.3 to 6.3. This is T₀.
Uninhibited Enzyme Reaction (T):
a. Add 6.0 mL of chilled Tris-HCl buffer and a specific volume of the enzyme solution to the reaction vessel.
b. Rapidly inject 4.0 mL of CO₂-saturated water.
c. Record the time for the pH to drop from 8.3 to 6.3. This is T.
Inhibited Enzyme Reaction (Tᵢ):
a. Add 6.0 mL of chilled Tris-HCl buffer, the same volume of enzyme solution, and a specific volume of the inhibitor (4-amino-2-methylbenzenesulfonamide) stock solution to the reaction vessel.
b. Incubate for a short period.
c. Rapidly inject 4.0 mL of CO₂-saturated water.
d. Record the time for the pH to drop from 8.3 to 6.3. This is Tᵢ.
Data Analysis
The enzyme activity is typically expressed in Wilbur-Anderson Units (WAU), where one unit is defined as:
WAU = (T₀ - T) / T
The percentage of inhibition can be calculated as:
% Inhibition = [(Tᵢ - T) / (T₀ - T)] * 100
From this, IC₅₀ values can be determined by plotting the percentage of inhibition against a range of inhibitor concentrations.
Conclusion
4-amino-2-methylbenzenesulfonamide is a compound with significant potential in the field of drug discovery, primarily as a carbonic anhydrase inhibitor. Its synthesis is achievable through established chemical methodologies. The therapeutic rationale for its use, particularly in oncology, is well-grounded in the critical role of CA IX in the tumor microenvironment. Further investigation into its specific inhibitory profile against a panel of CA isoforms and its efficacy in cellular and in vivo models is warranted to fully elucidate its therapeutic potential.
References
Supuran, C. T. (2016). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 15(3), 168–181.
McDonald, P. C., Winum, J. Y., Supuran, C. T., & Dedhar, S. (2012). Recent developments in targeting carbonic anhydrase IX for cancer therapeutics. Oncotarget, 3(1), 84–97.
Ilie, M., Hofman, V., & Hofman, P. (2011). Carbonic anhydrase IX in cancer: a new challenge for pathologists.
Wilbur, K. M., & Anderson, N. G. (1948). Electrometric and colorimetric determination of carbonic anhydrase. Journal of Biological Chemistry, 176(1), 147–154.
Angeli, A., Carta, F., & Supuran, C. T. (2018). Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorporating Nitrogenous Bases. ACS Medicinal Chemistry Letters, 9(11), 1139–1144.
Di Cesare Mannelli, L., Menicacci, C., Ghelardini, C., & Supuran, C. T. (2019). Discovery of new sulfonamide carbonic anhydrase IX inhibitors incorporating nitrogenous bases. Journal of enzyme inhibition and medicinal chemistry, 34(1), 1435–1442.
A Comprehensive Technical Guide to 4-Amino-2-methylbenzenesulfonamide: Nomenclature, Properties, Synthesis, and Applications
Abstract 4-Amino-2-methylbenzenesulfonamide is a substituted aromatic sulfonamide that serves as a valuable building block in medicinal chemistry and synthetic organic chemistry. Its specific substitution pattern—an amin...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
4-Amino-2-methylbenzenesulfonamide is a substituted aromatic sulfonamide that serves as a valuable building block in medicinal chemistry and synthetic organic chemistry. Its specific substitution pattern—an amino group at position 4, a methyl group at position 2, and a sulfonamide group at position 1—offers a unique scaffold for the development of novel therapeutic agents and functional materials. This technical guide provides an in-depth analysis of this compound, beginning with a comprehensive clarification of its nomenclature and synonyms to ensure precise identification. We will delve into its physicochemical properties, outline a representative synthetic pathway, detail a standard analytical protocol for its characterization, and discuss its applications in the broader context of drug discovery. This document is intended for researchers, chemists, and drug development professionals seeking a thorough understanding of this important chemical entity.
Section 1: Chemical Identity and Nomenclature
Precise identification of a chemical compound is the foundation of reproducible scientific research. For 4-amino-2-methylbenzenesulfonamide, several synonyms and identifiers are in use, which can lead to ambiguity if not properly contextualized. The primary identifier is its CAS (Chemical Abstracts Service) Registry Number, which is unique to this specific chemical structure.
Primary Identifiers and Synonyms
The definitive nomenclature and key identifiers for the target compound are summarized below. It is critical for researchers to cross-reference the CAS number to ensure they are working with the correct molecule, especially given the existence of structurally similar isomers.
A common source of error in procurement and synthesis is the confusion between closely related isomers. The position of the amino and methyl groups on the benzene ring significantly alters the compound's chemical properties and reactivity. The most common isomer is 5-amino-2-methylbenzenesulfonamide.
4-Amino-2-methylbenzenesulfonamide (CAS: 94109-57-6): The amino group is para to the sulfonamide group.
5-Amino-2-methylbenzenesulfonamide (CAS: 6973-09-7): The amino group is meta to the sulfonamide group. This isomer is a known intermediate in the synthesis of the multi-kinase inhibitor Pazopanib.[2]
Researchers must verify the CAS number and, if possible, confirm the structure via analytical methods like NMR spectroscopy to prevent the use of an incorrect isomer in their workflows.
Section 2: Physicochemical and Safety Data
Understanding the physical properties and safety hazards of a compound is essential for its proper handling, storage, and use in experimental design.
As with all sulfonamide-containing compounds, appropriate personal protective equipment (PPE) is mandatory.
GHS Hazard Statements (General for class): May cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[5][6]
Personal Protective Equipment (PPE):
Eye/Face Protection: Wear safety glasses with side shields or goggles.[5]
Skin Protection: Wear protective gloves and clothing.[5]
Respiratory Protection: Use in a well-ventilated area or with an approved respirator if dust formation is likely.[5][6]
Handling: Avoid breathing dust.[6] Wash hands and any exposed skin thoroughly after handling.[5][6]
Storage: Store in a well-ventilated place and keep the container tightly closed.[6] Store locked up.[6][7]
The following diagram outlines the logical workflow for the safe handling and verification of 4-amino-2-methylbenzenesulfonamide upon receipt in a laboratory setting.
Caption: Workflow for Safe Handling and Verification of Incoming Chemical.
Section 3: Synthesis and Characterization
The synthesis of 4-amino-2-methylbenzenesulfonamide typically involves a multi-step sequence starting from a readily available toluene derivative. The general strategy involves nitration, reduction, chlorosulfonation, and amination, with the order of steps being crucial to achieving the desired isomer.
Representative Synthetic Pathway
A logical synthetic approach starts from 2-nitrotoluene. This pathway ensures the correct regiochemistry of the final product.
Caption: A plausible synthetic route to 4-amino-2-methylbenzenesulfonamide.
Causality of Steps:
Chlorosulfonation of 2-Nitrotoluene: The nitro group is a meta-director, while the methyl group is an ortho-, para-director. The strong activating effect of the methyl group and steric hindrance at the ortho positions directs the bulky chlorosulfonyl group to the position para to the methyl group.
Amination: The highly reactive sulfonyl chloride is converted to the stable primary sulfonamide by reaction with ammonia (e.g., ammonium hydroxide).
Reduction: The nitro group is reduced to a primary amine. Common methods include catalytic hydrogenation or using reducing metals like iron or tin in acidic conditions. Performing this step last prevents the amino group from interfering with the chlorosulfonation reaction.
Protocol: Analytical Characterization by RP-HPLC
Verifying the purity of the synthesized or purchased compound is crucial. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is a standard method for this purpose. The following is a general protocol that serves as a starting point for method development.
Objective: To determine the purity of a 4-amino-2-methylbenzenesulfonamide sample.
Detection Wavelength: 265 nm (or scan with PDA to find λ-max).[8]
Gradient Program:
0-5 min: 10% B
5-25 min: 10% to 90% B
25-30 min: 90% B
30.1-35 min: 10% B (re-equilibration)
Data Analysis:
Integrate the peaks in the resulting chromatogram.
Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.
Self-Validation: The method's reliability is ensured by running a blank (injection of diluent) to check for system peaks and by ensuring baseline resolution between the main peak and any impurities. Linearity can be confirmed by injecting a series of dilutions.
Section 4: Applications in Drug Discovery and Medicinal Chemistry
The benzenesulfonamide scaffold is a well-established pharmacophore, famous for its role in the development of sulfa drugs, diuretics, and enzyme inhibitors.[10][11] The primary sulfonamide group (-SO₂NH₂) is a key zinc-binding group, making it a privileged fragment for targeting metalloenzymes, most notably the Carbonic Anhydrases (CAs).[10][11]
While 4-amino-2-methylbenzenesulfonamide itself is not typically an active pharmaceutical ingredient (API), it serves as a crucial starting material or intermediate. Its utility lies in the strategic placement of its functional groups:
Primary Sulfonamide: Acts as an anchor or binding group for enzyme targets.
Primary Aromatic Amine (-NH₂): Provides a versatile chemical handle for further modification. It can be diazotized, acylated, or used in coupling reactions to attach "tail" moieties. This "tail" strategy is a cornerstone of modern drug design, used to modulate properties like solubility, cell permeability, and isoform selectivity.[10]
Derivatives of closely related aminobenzenesulfonamides have shown significant biological activity, including:
Carbonic Anhydrase Inhibition: Targeting tumor-associated isoforms like CA IX and XII is a validated strategy in oncology.[12]
Anticancer Activity: Some sulfonamide derivatives have been investigated as inhibitors of Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the cell cycle.[13]
Hypoglycemic Agents: The core structure is related to sulfonylurea drugs used to treat diabetes, such as glipizide.[14]
The value of 4-amino-2-methylbenzenesulfonamide is therefore as a versatile scaffold, allowing medicinal chemists to explore chemical space around the core benzenesulfonamide pharmacophore to develop new and improved therapeutic agents.
References
PubChem. (n.d.). 4-amino-N-(2-hydroxyethyl)-N-methylbenzenesulfonamide. National Center for Biotechnology Information. Retrieved from [Link]
PubChem. (n.d.). 4-Amino-N-methylbenzenemethanesulfonamide. National Center for Biotechnology Information. Retrieved from [Link]
PubChem. (n.d.). 4-(2-Aminoethyl)benzenesulfonamide. National Center for Biotechnology Information. Retrieved from [Link]
Čikotienė, I., et al. (2018). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 23(11), 2891. Retrieved from [Link]
PubChem. (n.d.). N-(2-Aminoethyl)-4-methylbenzenesulfonamide. National Center for Biotechnology Information. Retrieved from [Link]
Ngassa, F. N., et al. (2020). Reaction of 2-aminophenol with 4-methylbenzenesulfonyl chloride... ResearchGate. Retrieved from [Link]
FDA Global Substance Registration System. (n.d.). 4-AMINO-2-METHYLBENZENESULFONIC ACID. Retrieved from [Link]
Patel, D. B., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6), 5209. Retrieved from [Link]
Hyma Synthesis Pvt. Ltd. (n.d.). Product List. Retrieved from [Link]
Ghorab, M. M., et al. (2018). Design, synthesis and molecular modeling study of certain 4-Methylbenzenesulfonamides with CDK2 inhibitory activity as anticancer and radio-sensitizing agents. Bioorganic Chemistry, 80, 486-497. Retrieved from [Link]
NIST. (n.d.). Benzenesulfonamide, 4-methyl-. NIST Chemistry WebBook. Retrieved from [Link]
Veeprho. (n.d.). 5-Amino-2-methylbenzenesulfonamide. Retrieved from [Link]
Google Patents. (n.d.). CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide.
Ngassa, F. N., et al. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249. Retrieved from [Link]
Google Patents. (n.d.). US4698445A - 4-amino benzenesulfonamides.
El-Sayad, K. A., et al. (2025). Development of novel amino-benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors... Bioorganic Chemistry. Retrieved from [Link]
Physical and chemical properties of 4-amino-2-methylbenzenesulfonamide
An In-depth Technical Guide to the Physical and Chemical Properties of 4-amino-2-methylbenzenesulfonamide For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical over...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Physical and Chemical Properties of 4-amino-2-methylbenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 4-amino-2-methylbenzenesulfonamide, a key chemical intermediate. As a substituted aromatic sulfonamide, its unique structural features—an aromatic amine, a sulfonamide moiety, and a methyl group on the benzene ring—confer specific physical and chemical properties that are of significant interest in medicinal chemistry and organic synthesis. This document delves into the compound's core characteristics, reactivity, synthesis, and analytical methodologies, offering field-proven insights for professionals in drug development and chemical research.
Compound Identification and Structure
Accurate identification is the foundation of all chemical research. 4-amino-2-methylbenzenesulfonamide is defined by its specific molecular structure and is registered under unique identifiers for unambiguous reference in scientific literature and chemical databases.
Nomenclature and Identifiers
IUPAC Name : 4-amino-2-methylbenzene-1-sulfonamide
The structure consists of a benzene ring substituted with an amino group at position 4, a methyl group at position 2, and a sulfonamide group at position 1. The spatial arrangement and electronic effects of these groups dictate the molecule's overall properties and reactivity.
Caption: 2D Structure of 4-amino-2-methylbenzenesulfonamide.
Physical and Spectroscopic Properties
The physical state and spectroscopic fingerprint of a compound are critical for its handling, characterization, and purity assessment.
General Physical Data
This section summarizes the key physical constants for 4-amino-2-methylbenzenesulfonamide. The properties are influenced by the strong intermolecular hydrogen bonding potential of the amino and sulfonamide groups.
Spectroscopic analysis provides a detailed fingerprint of the molecular structure. The key functional groups (aromatic ring, amine, sulfonamide, methyl) give rise to characteristic signals in various spectroscopic techniques.
Fourier-Transform Infrared (FTIR) Spectroscopy : The FTIR spectrum will exhibit characteristic absorption bands. Key expected peaks include N-H stretching vibrations for the primary amine and sulfonamide groups (typically in the 3200-3500 cm⁻¹ region), asymmetric and symmetric S=O stretching from the sulfonamide group (around 1350 and 1150 cm⁻¹), and C-H stretching from the aromatic ring and methyl group.
Nuclear Magnetic Resonance (NMR) Spectroscopy :
¹H NMR : The proton NMR spectrum provides information on the chemical environment of hydrogen atoms. Expected signals include distinct aromatic protons on the trisubstituted ring, a singlet for the methyl group (around 2.3 ppm), and broad singlets for the amine (-NH₂) protons, whose chemical shift can vary with solvent and concentration.
¹³C NMR : The carbon NMR spectrum will show distinct signals for each of the seven unique carbon atoms in the molecule, including the methyl carbon and the six aromatic carbons, with chemical shifts influenced by the attached functional groups.
Mass Spectrometry (MS) : Mass spectrometry is used to determine the molecular weight and fragmentation pattern. For 4-amino-2-methylbenzenesulfonamide, the molecular ion peak [M]⁺ would be expected at an m/z corresponding to its molecular weight (186.23).
Chemical Properties and Synthetic Pathways
The reactivity of 4-amino-2-methylbenzenesulfonamide is governed by the interplay of its functional groups. The electron-donating amino and methyl groups activate the aromatic ring towards electrophilic substitution, while the sulfonamide group is a meta-director. The amino group itself is a primary site for nucleophilic reactions.
Synthesis Methodology
The synthesis of aromatic sulfonamides is a well-established process in organic chemistry.[4] The most common and industrially scalable method involves the reaction of an appropriate sulfonyl chloride with ammonia or an amine.[4] For 4-amino-2-methylbenzenesulfonamide, a logical synthetic route begins with a protected aniline derivative to prevent side reactions with the amino group during the aggressive chlorosulfonation step.
Caption: General synthetic workflow for 4-amino-2-methylbenzenesulfonamide.
Causality in Experimental Design:
Protection (Acetylation) : The primary amino group of 2-methylaniline is first protected, typically as an acetamide. This is crucial because the free amine would react with chlorosulfonic acid, leading to undesired side products and polymerization. The acetyl group is a moderate activating group and directs electrophiles to the para position.
Chlorosulfonation : This is the key step to introduce the sulfonyl chloride moiety. The reaction is highly exothermic and must be performed at low temperatures (e.g., 0-5 °C) to control the reaction rate and prevent degradation.
Amination : The resulting sulfonyl chloride is a highly reactive electrophile. It readily reacts with a nucleophile like ammonia to form the sulfonamide. This reaction is typically carried out in an aqueous or alcoholic solution.
Deprotection (Hydrolysis) : The final step is the removal of the acetyl protecting group by acid or base hydrolysis to yield the free primary aromatic amine of the target compound.
Reactivity Profile
Aromatic Amine (-NH₂) : This group can undergo diazotization when treated with nitrous acid, forming a diazonium salt. This intermediate is highly versatile and can be converted into a wide range of other functional groups (e.g., -OH, -CN, halogens). The amine can also be acylated or alkylated.
Sulfonamide (-SO₂NH₂) : The protons on the sulfonamide nitrogen are weakly acidic and can be removed by a strong base. The sulfonamide group is generally stable to many reaction conditions.
Aromatic Ring : The ring is activated by the -NH₂ and -CH₃ groups, making it susceptible to further electrophilic aromatic substitution. The positions ortho and para to the activating groups are the most likely sites of reaction.
Analytical and Characterization Protocols
Rigorous analytical testing is essential to confirm the identity, purity, and quality of the synthesized compound. A multi-technique approach ensures a comprehensive characterization.
Chromatographic Purity Assessment
High-Performance Liquid Chromatography (HPLC) is the standard method for determining the purity of non-volatile organic compounds.
Protocol: Reversed-Phase HPLC (RP-HPLC)
Sample Preparation : Accurately weigh and dissolve the compound in a suitable solvent (e.g., acetonitrile or methanol) to a concentration of approximately 1 mg/mL.
Instrumentation : Use an HPLC system with a UV-Vis or Photo-Diode Array (PDA) detector.[5]
LC Conditions :
Column : A C8 or C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm) is typically effective.[5]
Mobile Phase : A gradient elution using a mixture of an aqueous buffer (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile with 0.1% formic acid).
Detection : Monitor the elution profile at a wavelength where the compound has strong absorbance, such as 265 nm.[5]
Data Analysis : The purity is determined by integrating the peak area of the main component relative to the total peak area of all components in the chromatogram.
Spectroscopic Identity Confirmation
Protocol: FTIR Spectroscopy
Sample Preparation : Prepare a potassium bromide (KBr) pellet by mixing a small amount of the compound with dry KBr powder and pressing it into a transparent disk.[6]
Data Acquisition : Record the spectrum over a range of 4000-400 cm⁻¹.[6]
Data Analysis : Identify and assign the major absorption bands to the corresponding functional groups to confirm the presence of the amine, sulfonamide, methyl, and aromatic moieties.[6]
Sample Preparation : Dissolve a small amount of the compound in a suitable solvent (e.g., methanol) and dilute it to the low µg/mL range with the mobile phase.[6]
Instrumentation : Use an HPLC system coupled to a mass spectrometer with an electrospray ionization (ESI) source.[6]
MS Conditions : Operate in positive ESI mode to observe the protonated molecule [M+H]⁺.
Data Analysis : Confirm the molecular weight by identifying the [M+H]⁺ ion. Analyze the fragmentation pattern (MS/MS) to further validate the structure.[6]
Caption: General analytical workflow for compound validation.
Relevance in Drug Discovery and Development
The benzenesulfonamide scaffold is a well-established pharmacophore in medicinal chemistry.[7] Primary sulfonamides are classic inhibitors of carbonic anhydrases (CAs), a family of enzymes involved in numerous physiological processes.[7][8] The design of novel sulfonamide-based drugs often involves a "tail" strategy, where different moieties are attached to the core structure to modulate potency, selectivity, and pharmacokinetic properties.[8]
Derivatives of 4-amino-2-methylbenzenesulfonamide and related structures have been investigated for various therapeutic applications, including:
Anticancer Agents : Certain 4-methylbenzenesulfonamide derivatives have been designed and synthesized as inhibitors of cyclin-dependent kinase-2 (CDK2), showing potential cytotoxic activity against cancer cell lines.[9]
Carbonic Anhydrase Inhibition : Substituted aminobenzenesulfonamides are extensively studied as inhibitors of various CA isoforms, some of which are over-expressed in tumors (e.g., hCA IX and XII), making them targets for anticancer therapies.[10]
Antimicrobial Agents : The sulfonamide group is historically significant for its antibacterial properties, and novel derivatives continue to be explored for this purpose.[11]
4-amino-2-methylbenzenesulfonamide serves as a valuable building block, providing a platform for synthesizing a library of compounds for screening against various biological targets.
Conclusion
4-amino-2-methylbenzenesulfonamide is a compound of significant utility for researchers in organic synthesis and drug development. Its well-defined physical properties and predictable chemical reactivity, centered around its primary amine and sulfonamide functional groups, make it an ideal starting material for creating diverse molecular structures. The established protocols for its synthesis and characterization provide a solid foundation for its application in the laboratory. For professionals in the pharmaceutical sciences, the inherent biological relevance of the sulfonamide core makes this compound and its derivatives a continued area of interest for discovering novel therapeutic agents.
References
PubChem. (n.d.). 4-amino-N-(2-hydroxyethyl)-N-methylbenzenesulfonamide. National Center for Biotechnology Information.
E. B. Kadima, et al. (2022). Reaction of 2-aminophenol with 4-methylbenzenesulfonyl chloride... ResearchGate. Retrieved from [Link]
PubChem. (n.d.). 4-Amino-N-methylbenzenemethanesulfonamide. National Center for Biotechnology Information. Retrieved from [Link]
G. C. Dudutienė, et al. (2018). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules. Retrieved from [Link]
PubChem. (n.d.). N-(2-Aminoethyl)-4-methylbenzenesulfonamide. National Center for Biotechnology Information. Retrieved from [Link]
FDA Global Substance Registration System. (n.d.). 4-AMINO-2-METHYLBENZENESULFONIC ACID.
PubChem. (n.d.). 4-(2-Aminoethyl)benzenesulfonamide. National Center for Biotechnology Information. Retrieved from [Link]
Google Patents. (n.d.). Method for synthesizing 4-(2-aminoethyl)benzsulfamide.
Chemsrc. (2025). 4-AMINO-N-METHYLBENZENEETHANESULFONAMIDE. Retrieved from [Link]
The Royal Society of Chemistry. (2016). Supporting information.
M. M. Ghorab, et al. (2018). Design, synthesis and molecular modeling study of certain 4-Methylbenzenesulfonamides with CDK2 inhibitory activity as anticancer and radio-sensitizing agents. PubMed. Retrieved from [Link]
S. P. Kumar, et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. Retrieved from [Link]
A. Ali, et al. (2023). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. PubMed Central. Retrieved from [Link]
F. N. Ngassa, et al. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry.
Google Patents. (n.d.). 4-amino benzenesulfonamides.
K. A. El-Sayad, et al. (2025). Development of novel amino-benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors: Design, synthesis, anticancer activity assessment, and pharmacokinetic studies using UPLC-MS/MS. PubMed. Retrieved from [Link]
Veeprho. (n.d.). 5-Amino-2-methylbenzenesulfonamide. Retrieved from [Link]
A. Akkurt, et al. (2009). 2-Amino-4-methylbenzenesulfonamide. PubMed Central. Retrieved from [Link]
NIST. (n.d.). Benzenesulfonamide, 4-methyl-. Retrieved from [Link]
Agilent. (n.d.). Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids.
Ajeet, et al. (2014). Synthesis, Spectral Characterization, Docking Studies and QSAR Screening of 4-amino-benzenesulfonamides/N-acetyl 4-amino-benzenesulfonamide Derivatives as Antimicrobial Agents. ResearchGate. Retrieved from [Link]
Spectroscopic Characterization of 4-amino-2-methylbenzenesulfonamide: A Technical Guide
Introduction In the landscape of drug discovery and development, the precise structural elucidation of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of regulatory compliance, intellect...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
In the landscape of drug discovery and development, the precise structural elucidation of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of regulatory compliance, intellectual property protection, and ensuring therapeutic efficacy. 4-amino-2-methylbenzenesulfonamide, a molecule belonging to the sulfonamide class, represents a key structural motif. Sulfonamides are of profound interest in medicinal chemistry, forming the basis of numerous antibacterial, diuretic, and anticonvulsant agents. Their biological activity is intimately linked to their three-dimensional structure and chemical properties.
Molecular Structure and Spectroscopic Overview
A foundational understanding of the molecule's structure is critical for interpreting its spectral data. 4-amino-2-methylbenzenesulfonamide possesses a 1,2,4-trisubstituted benzene ring, an aromatic primary amine (-NH₂), a methyl group (-CH₃), and a primary sulfonamide group (-SO₂NH₂).
The electronic effects of these substituents are key:
Amino Group (-NH₂): A strong activating, ortho-, para-directing group due to resonance donation of its lone pair into the aromatic ring.
Methyl Group (-CH₃): A weak activating, ortho-, para-directing group via hyperconjugation.
Sulfonamide Group (-SO₂NH₂): A strong deactivating, meta-directing group due to the powerful electron-withdrawing nature of the sulfonyl moiety.
These competing electronic effects create a unique electron density distribution across the aromatic ring, which is directly reflected in the NMR spectra.
Figure 1: Molecular Structure of 4-amino-2-methylbenzenesulfonamide with proton labeling for NMR discussion.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides detailed information about the carbon-hydrogen framework.
Experimental Protocol: NMR Data Acquisition
Rationale: The choice of solvent is paramount. The analyte must be soluble, and the solvent signals should not obscure key analyte resonances. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice for sulfonamides due to its high polarity, which can dissolve the crystalline solid, and its ability to slow down the exchange of labile N-H protons, often allowing them to be observed.[1]
Step-by-Step Protocol:
Sample Preparation: Accurately weigh 5-10 mg of 4-amino-2-methylbenzenesulfonamide into a clean, dry NMR tube.
Solvent Addition: Add approximately 0.6 mL of DMSO-d₆.
Dissolution: Cap the tube and gently vortex or sonicate until the sample is fully dissolved.
Instrument Setup:
Insert the sample into the NMR spectrometer.
Lock onto the deuterium signal of the DMSO-d₆.
Shim the magnetic field to achieve optimal homogeneity, using the lock signal as a reference.
Tune and match the probe for both ¹H and ¹³C frequencies.
¹H NMR Acquisition:
Acquire a standard one-dimensional proton spectrum.
Set a spectral width of approximately 12 ppm, centered around 6 ppm.
Use a 30-degree pulse angle and a relaxation delay of 1-2 seconds.
Acquire 16-32 scans for a good signal-to-noise ratio.
¹³C NMR Acquisition:
Acquire a proton-decoupled ¹³C spectrum.
Set a spectral width of approximately 200 ppm.
Use a standard pulse program (e.g., zgpg30).
A higher number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of ¹³C. A relaxation delay of 2 seconds is standard.
Data Processing:
Apply Fourier transformation to the acquired Free Induction Decays (FIDs).
Phase correct the spectra.
Calibrate the chemical shift axis by setting the residual DMSO solvent peak to 2.50 ppm for ¹H and the center of the DMSO-d₆ multiplet to 39.52 ppm for ¹³C.
Integrate the ¹H NMR signals.
¹H NMR: Predicted Spectrum and Interpretation
The proton NMR spectrum is predicted to show distinct signals for the aromatic protons, the methyl protons, and the two sets of N-H protons.
Predicted Signal (δ, ppm)
Multiplicity
Integration
Assignment
Rationale and Comparative Insights
~7.5
d
1H
H-6
This proton is ortho to the strongly electron-withdrawing -SO₂NH₂ group, causing a significant downfield shift.
~6.7
dd
1H
H-5
This proton is ortho to the -NH₂ group and meta to the -SO₂NH₂ group. It will experience shielding from the amine and will be split by both H-6 and H-3.
~6.6
d
1H
H-3
This proton is ortho to the -CH₃ group and meta to the -NH₂ group, resulting in an upfield (shielded) position.
~7.1
s (br)
2H
-SO₂H ₂
The sulfonamide protons are typically broad and appear downfield. Their chemical shift is concentration and temperature-dependent.
~5.5
s (br)
2H
-NH ₂
The aromatic amine protons are also broad and their position can vary. They are generally more shielded than sulfonamide protons.
~2.4
s
3H
-CH ₃
The methyl group attached to the aromatic ring is expected in this region, similar to the methyl signal in p-toluenesulfonamide.[2]
The proton-decoupled ¹³C NMR spectrum will show seven distinct signals corresponding to the seven unique carbon atoms in the molecule.
Predicted Signal (δ, ppm)
Assignment
Rationale and Comparative Insights
~150
C4
The carbon atom directly attached to the nitrogen of the amino group (C4) is strongly shielded by resonance and will appear significantly upfield. Data for 4-aminobenzenesulfonamide shows this carbon at ~152 ppm.[3]
~140
C1
The carbon atom attached to the sulfonyl group (C1) is deshielded and will be downfield.
~135
C2
The carbon bearing the methyl group (C2) will be shifted downfield relative to an unsubstituted carbon.
~130
C6
This carbon is adjacent to the sulfonyl-bearing carbon and will be downfield.
~115
C5
This carbon is ortho to the electron-donating amino group and will be significantly shielded.
~113
C3
This carbon is also strongly shielded by the para amino group.
~20
-C H₃
The methyl carbon signal is expected in the aliphatic region, consistent with data for toluene derivatives.
Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.
Experimental Protocol: IR Data Acquisition (Thin Film Method)
Rationale: For solid samples, preparing a transparent medium for the IR beam is essential. The thin solid film method is fast, avoids interfering signals from mulling agents (like Nujol), and is less labor-intensive than preparing KBr pellets.[4][5]
Step-by-Step Protocol:
Sample Preparation: Dissolve a small amount (5-10 mg) of 4-amino-2-methylbenzenesulfonamide in a few drops of a volatile solvent (e.g., acetone or methylene chloride) in a small vial.[5]
Film Deposition: Place a single drop of this solution onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).
Solvent Evaporation: Allow the solvent to evaporate completely in a fume hood. A thin, even film of the solid compound should remain on the plate. If the film is too thin (weak absorption), add another drop and let it evaporate. If it's too thick (peaks are flat-topped), clean the plate and use a more dilute solution.[4]
Data Acquisition:
Place the salt plate into the sample holder of the FT-IR spectrometer.
Acquire a background spectrum of the empty beam path.
Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.
Post-Analysis: Clean the salt plate thoroughly with the solvent used for sample preparation and return it to the desiccator.
IR Spectrum: Predicted Absorptions and Interpretation
The IR spectrum will be dominated by characteristic bands from the N-H, S=O, and aromatic C-H/C=C bonds.
Wavenumber (cm⁻¹)
Vibration Type
Functional Group
Expected Appearance
3500-3300
N-H Symmetric & Asymmetric Stretch
Aromatic Amine (-NH₂)
Two distinct, sharp-to-medium bands.
3400-3200
N-H Symmetric & Asymmetric Stretch
Sulfonamide (-SO₂NH₂)
Two bands, often overlapping with the amine stretches.
3100-3000
C-H Stretch
Aromatic
Medium to weak sharp bands.
2980-2850
C-H Stretch
Methyl (-CH₃)
Weak sharp bands.
~1620
N-H Scissoring (Bending)
Amine/Sulfonamide
Medium to strong band.
1600-1450
C=C Stretch
Aromatic Ring
Multiple medium to strong sharp bands.
~1350 & ~1160
S=O Asymmetric & Symmetric Stretch
Sulfonyl (-SO₂)
Two very strong, sharp, and characteristic bands. These are diagnostic for the sulfonamide group.
850-800
C-H Out-of-plane Bending
1,2,4-Trisubstituted Ring
Strong band indicative of the substitution pattern.
Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and insights into its structure.
Experimental Protocol: MS Data Acquisition (Electrospray Ionization)
Rationale: Electrospray Ionization (ESI) is a soft ionization technique ideal for polar molecules like sulfonamides, as it typically produces an intact protonated molecule [M+H]⁺ with minimal in-source fragmentation.[6] This allows for unambiguous molecular weight determination. Tandem MS (MS/MS) can then be used to induce and analyze fragmentation.
Step-by-Step Protocol:
Sample Preparation: Prepare a dilute solution of the sample (~10 µg/mL) in a suitable solvent mixture, such as 50:50 acetonitrile:water with 0.1% formic acid. The formic acid aids in protonation.
Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).
MS (Full Scan) Acquisition:
Operate the mass spectrometer in positive ion mode.
Set key ESI source parameters (e.g., capillary voltage, gas flow, temperature) to achieve a stable signal.
Acquire a full scan mass spectrum over a relevant m/z range (e.g., m/z 50-500) to identify the protonated molecule [M+H]⁺.
MS/MS (Product Ion Scan) Acquisition:
Set the mass spectrometer to isolate the [M+H]⁺ ion (expected at m/z 187.06).
Apply collision-induced dissociation (CID) by introducing a collision gas (e.g., argon or nitrogen) and ramping the collision energy.
Scan for the resulting product ions to generate the MS/MS spectrum.
Mass Spectrum: Predicted Fragmentation and Interpretation
The molecular formula of 4-amino-2-methylbenzenesulfonamide is C₇H₁₀N₂O₂S, with a monoisotopic mass of 186.05 Da.
Full Scan (MS1): The primary ion observed will be the protonated molecule, [M+H]⁺ at m/z 187.06 .
Tandem MS (MS/MS): Fragmentation of aromatic sulfonamides is well-characterized.[7] The most prominent fragmentation pathways involve the sulfonyl group.
Precursor Ion (m/z)
Key Fragment (m/z)
Neutral Loss
Proposed Fragment Structure
187.06
123.07
64 (SO₂)
[M+H-SO₂]⁺ (Rearranged aminotoluene ion)
187.06
107.07
80 (SO₂NH₂)
[M+H-SO₂NH₂]⁺ (Tolyl cation)
187.06
92.06
95 (CH₃-C₆H₃-NH₂)
[SO₂NH₂]⁺ (Sulfonamide cation)
The loss of sulfur dioxide (SO₂) is a highly characteristic fragmentation pathway for aromatic sulfonamides and serves as a diagnostic marker.[6]
Figure 2: Proposed primary fragmentation pathway for protonated 4-amino-2-methylbenzenesulfonamide in ESI-MS/MS.
Conclusion
The structural characterization of 4-amino-2-methylbenzenesulfonamide can be confidently achieved through a combined application of NMR, IR, and MS. This guide outlines the detailed experimental protocols and provides a robust, predictive framework for data interpretation based on fundamental spectroscopic principles and comparative analysis with related structures. The predicted spectra reveal key diagnostic features: a distinct 1,2,4-trisubstituted pattern in the ¹H NMR, characteristic strong S=O stretching bands in the IR, and a signature neutral loss of SO₂ in the mass spectrum. This comprehensive approach ensures high confidence in the structural assignment, a critical requirement for researchers in pharmaceutical and chemical sciences.
References
Organic Chemistry at CU Boulder. (n.d.). IR Spectroscopy of Solids. Retrieved from [Link]
Drawell. (n.d.). Sample Preparation for FTIR Analysis. Retrieved from [Link]
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2001). Introduction to Spectroscopy. Journal of Chemical Education, 78(10), 1326. (Note: While a specific article is cited, the protocol described is a standard method found in such textbooks. A general URL to a relevant educational resource is provided: [Link])
Liu, A., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry, 19(10), 1545-1559. Available at: [Link]
University of Regensburg. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]
Chemistry LibreTexts. (2022). 4.2: IR Spectroscopy. Retrieved from [Link]
Annu, S., et al. (2022). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. Molecules, 27(9), 2845. Available at: [Link]
Barceló, D., & Petrovic, M. (2007). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 21(15), 2447-2455. (A link to a related ResearchGate entry is provided: [Link])
SpectraBase. (n.d.). 4-Amino-benzenesulfonamide Spectrum. Retrieved from [Link]
SpectraBase. (n.d.). 4-Amino-benzenesulfonamide 13C NMR Chemical Shifts. Retrieved from [Link]
ResearchGate. (2017). Which solvents I should use for taking NMR of amino acid? Retrieved from [Link]
Song, Y., et al. (2014). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry. Journal of Mass Spectrometry, 49(1), 1-10. (A link to a related ResearchGate entry is provided: [Link])
NIST. (n.d.). Benzenesulfonamide, 4-methyl-. NIST Chemistry WebBook. Retrieved from [Link]
An In-depth Technical Guide to 5-Aminotoluene-2-sulfonamide (CAS 94109-57-6): Properties, Hazards, and Protocols
This document provides a comprehensive technical overview of 5-Aminotoluene-2-sulfonamide (CAS 94109-57-6), a sulfonamide compound relevant to researchers in chemical synthesis and drug development. Due to the limited av...
Author: BenchChem Technical Support Team. Date: January 2026
This document provides a comprehensive technical overview of 5-Aminotoluene-2-sulfonamide (CAS 94109-57-6), a sulfonamide compound relevant to researchers in chemical synthesis and drug development. Due to the limited availability of specific experimental data for this exact compound, this guide integrates information from authoritative sources on closely related structural analogs, particularly p-Toluenesulfonamide, to provide a robust framework for understanding its properties and handling. All data derived from analogs or computational predictions are clearly noted to ensure scientific transparency.
Chemical Identity and Structural Overview
5-Aminotoluene-2-sulfonamide, also known as 4-Amino-2-methylbenzenesulfonamide, is an aromatic sulfonamide. The structure consists of a toluene backbone substituted with both an amine (-NH₂) and a sulfonamide (-SO₂NH₂) group. This arrangement of functional groups makes it a useful building block in organic synthesis, particularly as an intermediate for more complex molecules in medicinal chemistry. The primary sulfonamide and aromatic amine moieties are key reactive sites for further functionalization.
IUPAC Name: 5-amino-2-methylbenzene-1-sulfonamide
CAS Number: 94109-57-6
Molecular Formula: C₇H₁₀N₂O₂S
Molecular Weight: 186.23 g/mol
The relationship between the compound's structure and its potential application is rooted in the reactivity of its functional groups.
Caption: Structural components and their corresponding chemical reactivity, leading to potential applications.
Physicochemical Properties
Experimental physicochemical data for 5-Aminotoluene-2-sulfonamide is not extensively published. The following table includes available data for the target compound and its structural isomer, p-Toluenesulfonamide (CAS 70-55-3), which serves as a reliable proxy for estimating properties like solubility and acidity.
Property
Value (CAS 94109-57-6)
Value (Analog: p-Toluenesulfonamide)
Source / Comment
Melting Point
163-164 °C
138 °C
Supplier Data. The amino group likely increases intermolecular hydrogen bonding, raising the melting point.
Boiling Point
421.5 ± 55.0 °C (Predicted)
221 °C at 10 mmHg
[1] Predicted value; sulfonamides often decompose before boiling at atmospheric pressure.
A complete toxicological profile for 5-Aminotoluene-2-sulfonamide is not available. The hazard assessment is based on the Globally Harmonized System (GHS) classification provided by chemical suppliers and is supplemented with data from analogous toluenesulfonamides. The primary hazards are associated with acute oral toxicity and irritation.
No specific LD₅₀ (Lethal Dose, 50%) data has been published for CAS 94109-57-6. However, data from p-Toluenesulfonamide provides a strong basis for risk assessment.
Oral LD₅₀ (Rat) for p-Toluenesulfonamide: >2000 mg/kg.[4]
Insight: This value aligns with the GHS classification H302 (Harmful if swallowed), which typically corresponds to LD₅₀ values between 300 and 2000 mg/kg. While the analog is slightly above this range, the classification for the target compound suggests it is comparatively more toxic. Researchers should treat this compound as harmful by ingestion.
Dermal LD₅₀ (Rat) for o/p-Toluenesulfonamide mixture: >2000 mg/kg.
Insight: This suggests low acute toxicity via skin contact. The primary dermal risk is irritation (H315), not systemic toxicity.
The toxicity of sulfonamides can be multifaceted. While antibacterial sulfonamides function by inhibiting dihydropteroate synthetase in microbes, this pathway is absent in humans.[5] For non-antibacterial sulfonamides like this one, toxicity is generally related to direct irritation or, in some cases, hypersensitivity reactions mediated by reactive metabolites, particularly for compounds with an unsubstituted N4 arylamine group.[5][6] Given its structure, direct irritation is the most probable hazard in a research setting.
Experimental Protocols: Synthesis and Analysis
The following protocols are representative methodologies based on established chemical principles and published procedures for structurally related compounds. They are intended as a starting point for experienced researchers and must be adapted and optimized under appropriate laboratory conditions.
Caption: Overall workflow from starting material to a purified, analytically verified final product.
This two-step protocol is adapted from the general methodology for preparing 2-methyl-5-aminobenzenesulfonamide.[7]
CAUSALITY: The synthesis begins with an electrophilic aromatic substitution (sulfonation) on p-nitrotoluene. The nitro group is a meta-director, and the methyl group is an ortho-, para-director. Steric hindrance from the methyl group favors sulfonation at the position ortho to the methyl group and meta to the nitro group. The subsequent step combines ammonolysis of the sulfonyl chloride and reduction of the nitro group.
Step 1: Synthesis of 2-Methyl-5-nitrobenzenesulfonyl chloride
In a fume hood, equip a three-necked flask with a dropping funnel, mechanical stirrer, and a gas outlet connected to a scrubber (for HCl gas).
Charge the flask with chlorosulfonic acid (approx. 1.5 molar equivalents relative to p-nitrotoluene). Cool the flask in an ice-water bath to 0-5 °C.
Slowly add p-nitrotoluene (1.0 molar equivalent) dropwise via the dropping funnel while maintaining the internal temperature below 10 °C.
After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours until the reaction is complete (monitored by TLC).
Very carefully, pour the reaction mixture onto crushed ice to quench the excess chlorosulfonic acid and precipitate the product.
Filter the solid product, wash thoroughly with cold water until the washings are neutral, and dry under vacuum.
Step 2: Synthesis of 5-Aminotoluene-2-sulfonamide
In a pressure-rated hydrogenation vessel, dissolve the 2-methyl-5-nitrobenzenesulfonyl chloride intermediate from Step 1 in a suitable organic solvent (e.g., methanol).
Add aqueous ammonia (excess) to the solution. Stir at room temperature to convert the sulfonyl chloride to the sulfonamide.
Add a catalytic amount of 10% Palladium on Carbon (Pd/C) (approx. 1-2% by weight).
Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas (e.g., 50-100 psi).
Heat the mixture to 40-50 °C and stir vigorously. Monitor the reaction progress by hydrogen uptake or TLC.
Once the reaction is complete, cool the vessel, vent the hydrogen, and purge with nitrogen.
Filter the mixture through a pad of Celite to remove the Pd/C catalyst.
Concentrate the filtrate under reduced pressure to yield the crude product.
Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethanol/water) to afford the final product.
This reverse-phase HPLC (RP-HPLC) method is a representative protocol for purity assessment of sulfonamides.
CAUSALITY: RP-HPLC is chosen because the compound has sufficient hydrophobicity to be retained on a nonpolar stationary phase (like C18). A gradient elution with an organic modifier (acetonitrile) and an acidic aqueous phase is used to ensure good peak shape and elution of the analyte and potential impurities. UV detection is suitable due to the presence of the aromatic ring chromophore.
Sample Preparation:
Accurately weigh ~10 mg of the synthesized product into a 10 mL volumetric flask.
Dissolve in a diluent (e.g., 50:50 acetonitrile/water) and make up to the mark to a concentration of ~1 mg/mL.
Filter the solution through a 0.22 µm syringe filter prior to injection.
Chromatographic Conditions:
Column: C18, 250 x 4.6 mm, 5 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to 10% B and equilibrate for 3 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detector: UV at 254 nm.
Injection Volume: 10 µL.
Data Analysis:
Integrate all peaks in the chromatogram.
Calculate the purity by dividing the area of the main product peak by the total area of all peaks and multiplying by 100.
Safety, Handling, and Exposure Control
Given the hazard profile (irritant, harmful if swallowed), appropriate personal protective equipment (PPE) and engineering controls are mandatory.
Caption: A hierarchical approach to controlling exposure in the laboratory.
Engineering Controls: Handle the solid powder and all solutions exclusively within a certified chemical fume hood to prevent inhalation of dust or vapors.[8] Ensure an eyewash station and safety shower are readily accessible.[9]
Personal Protective Equipment (PPE):
Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.
Skin Protection: Wear a standard laboratory coat and nitrile gloves. Change gloves immediately if contamination occurs.
Respiratory Protection: Not required if work is conducted within a functional fume hood.
Handling & Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.
Keep away from strong oxidizing agents.
Avoid generating dust during handling.
First Aid Measures:
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell. Do NOT induce vomiting.[8]
If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.
If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.[9]
If Inhaled: Move person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.
References
PubChem. p-Toluenesulfonamide. National Center for Biotechnology Information. [Link]
Japan Existing Chemical Database. 4-Methylbenzenesulfonamide. [Link]
You, C., et al. Supporting information: A highly efficient heterogeneous copper-catalyzed Chan-Lam coupling reaction of sulfonyl azides with arylboronic acids leading to N-arylsulfonamides. The Royal Society of Chemistry. [Link]
Alsughayer, A., et al. Synthesis, Structure Analysis and Antibacterial Activity of New Potent Sulfonamide Derivatives. ResearchGate. [Link]
Wang, Z., et al. Solubility Measurement and Thermodynamic Modeling for o-Toluenesulfonamide in 16 Solvents. Sci-Hub. [Link]
PubChem. GHS Classification Summary. National Center for Biotechnology Information. [Link]
Al-Harthi, S., et al. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. SpringerLink. [Link]
Saito, K., et al. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. [Link]
An In-depth Technical Guide to the Biological Activity of 4-amino-2-methylbenzenesulfonamide
This guide provides a comprehensive technical overview of the potential biological activities of 4-amino-2-methylbenzenesulfonamide. Directed at researchers, scientists, and professionals in drug development, this docume...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive technical overview of the potential biological activities of 4-amino-2-methylbenzenesulfonamide. Directed at researchers, scientists, and professionals in drug development, this document synthesizes the known biological landscape of structurally related sulfonamides to propose a robust framework for the investigation of this specific molecule. We will delve into the mechanistic rationale for predicted activities, provide detailed experimental protocols for their validation, and offer insights into the structure-activity relationships that govern this class of compounds.
Introduction: The Sulfonamide Scaffold and Its Biological Versatility
The sulfonamide functional group is a cornerstone of medicinal chemistry, first introduced to medicine with the discovery of the antibacterial properties of prontosil in the 1930s.[1] Since then, the simple benzenesulfonamide scaffold has been elaborated into a vast array of drugs with a wide spectrum of biological activities. These activities are not limited to antibacterial action but also encompass diuretic, anticonvulsant, anti-inflammatory, and anticancer properties.[1] The biological activity of a sulfonamide is profoundly influenced by the substitution pattern on the benzene ring and the sulfonamide nitrogen.
4-amino-2-methylbenzenesulfonamide is a primary aromatic sulfonamide. The presence of the 4-amino group is a critical feature, historically associated with antibacterial activity. The 2-methyl group, an electron-donating substituent, is expected to modulate the physicochemical properties of the molecule, such as its pKa and lipophilicity, which in turn will influence its biological activity and pharmacokinetic profile.
This guide will focus on three primary predicted biological activities for 4-amino-2-methylbenzenesulfonamide based on its structural features:
Antibacterial Activity: As a classic sulfa drug scaffold.
Carbonic Anhydrase Inhibition: A well-established activity for primary benzenesulfonamides.
Lipoxygenase Inhibition: An emerging area for sulfonamide derivatives in anti-inflammatory research.
Predicted Biological Activities and Mechanistic Rationale
Antibacterial Activity: A Competitive Antagonist of Folate Synthesis
The quintessential biological activity of 4-aminobenzenesulfonamides is their antibacterial effect.[2] This activity stems from their structural similarity to para-aminobenzoic acid (PABA), an essential precursor in the bacterial synthesis of folic acid.
Mechanism of Action: Bacteria utilize PABA in a reaction catalyzed by dihydropteroate synthase (DHPS) to produce dihydropteroic acid, a key intermediate in the folate pathway.[2] Folate is crucial for the synthesis of nucleotides and certain amino acids, making it essential for DNA replication and bacterial proliferation. 4-amino-2-methylbenzenesulfonamide, due to its structural analogy to PABA, is predicted to act as a competitive inhibitor of DHPS. By binding to the active site of the enzyme, it prevents the utilization of PABA, thereby halting folate synthesis and leading to bacteriostasis. Mammalian cells are not affected by this mechanism as they do not synthesize their own folate and instead obtain it from their diet.[2]
Logical Relationship: Antibacterial Mechanism of Sulfonamides
Caption: Competitive inhibition of DHPS by 4-amino-2-methylbenzenesulfonamide.
Primary aromatic sulfonamides are a well-established class of inhibitors for carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[1][3] CAs catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton, playing crucial roles in pH regulation, fluid secretion, and other physiological processes.[3]
Mechanism of Action: The inhibitory activity of sulfonamides against CAs is mediated by the binding of the deprotonated sulfonamide nitrogen to the zinc ion in the enzyme's active site.[4] The aromatic ring and its substituents contribute to the binding affinity and isoform selectivity through interactions with amino acid residues lining the active site cavity. The 2-methyl group of 4-amino-2-methylbenzenesulfonamide is expected to influence its binding orientation and potentially confer some degree of isoform selectivity. Inhibition of specific CA isoforms has therapeutic applications in conditions like glaucoma, epilepsy, and certain types of cancer.[1]
Signaling Pathway: Carbonic Anhydrase Inhibition
Caption: Mechanism of carbonic anhydrase inhibition by sulfonamides.
Recent research has highlighted the potential of sulfonamide derivatives as inhibitors of lipoxygenases (LOXs), a family of iron-containing enzymes that play a key role in the biosynthesis of inflammatory mediators like leukotrienes.[5][6]
Mechanism of Action: LOXs catalyze the dioxygenation of polyunsaturated fatty acids, such as arachidonic acid, to produce hydroperoxy derivatives.[5] The inhibition of LOXs, particularly 5-lipoxygenase (5-LOX), is a promising strategy for the development of anti-inflammatory drugs.[5] The precise mechanism by which sulfonamides inhibit LOXs is still under investigation but is thought to involve interactions with the enzyme's active site, potentially through chelation of the catalytic iron or through hydrophobic and hydrogen bonding interactions. The lipophilic nature of the 2-methyl group in 4-amino-2-methylbenzenesulfonamide may enhance its interaction with the hydrophobic substrate-binding pocket of LOX enzymes.
Experimental Protocols for Biological Activity Assessment
The following protocols provide a framework for the systematic evaluation of the predicted biological activities of 4-amino-2-methylbenzenesulfonamide.
Protocol for Antibacterial Activity Screening
This protocol details the determination of the Minimum Inhibitory Concentration (MIC) using the broth microdilution method, a standard assay for quantifying antibacterial potency.[7]
Compound Preparation: Prepare a stock solution of 4-amino-2-methylbenzenesulfonamide in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.
Bacterial Inoculum Preparation: Culture the bacterial strains overnight in CAMHB. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension 1:100 in fresh CAMHB to obtain a final inoculum density of approximately 1-2 x 10⁶ CFU/mL.
Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the compound stock solution in CAMHB to achieve a range of concentrations (e.g., 512 µg/mL to 1 µg/mL).
Inoculation: Add 50 µL of the standardized bacterial inoculum to each well containing the serially diluted compound, resulting in a final inoculum of approximately 5 x 10⁵ CFU/mL.
Controls: Include a positive control (bacteria in broth without compound) and a negative control (broth only).
Incubation: Incubate the plates at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.
Experimental Workflow: MIC Determination
Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.
Protocol for Carbonic Anhydrase Inhibition Assay
This spectrophotometric assay measures the inhibition of CA-catalyzed hydrolysis of p-nitrophenyl acetate (p-NPA).[3]
3.2.1. Materials and Reagents
4-amino-2-methylbenzenesulfonamide
Human carbonic anhydrase II (hCA II)
p-Nitrophenyl acetate (p-NPA)
Tris-HCl buffer (50 mM, pH 7.5)
Acetazolamide (positive control inhibitor)
96-well microtiter plates
Microplate reader capable of kinetic measurements at 405 nm
3.2.2. Step-by-Step Methodology
Reagent Preparation:
Prepare a stock solution of 4-amino-2-methylbenzenesulfonamide and acetazolamide in DMSO.
Prepare a working solution of hCA II in Tris-HCl buffer.
Prepare a stock solution of p-NPA in acetonitrile.
Assay Setup: In a 96-well plate, add:
158 µL of Tris-HCl buffer.
2 µL of the test compound or control at various concentrations.
20 µL of the hCA II working solution.
Pre-incubation: Incubate the plate at room temperature for 10 minutes to allow for inhibitor binding.
Reaction Initiation: Add 20 µL of the p-NPA stock solution to each well to start the reaction.
Kinetic Measurement: Immediately measure the increase in absorbance at 405 nm every 30 seconds for 10-15 minutes.
Data Analysis: Calculate the rate of reaction (slope of the absorbance vs. time plot). Determine the percent inhibition for each concentration of the test compound and calculate the IC₅₀ value.
Protocol for Lipoxygenase Inhibition Assay
This assay measures the inhibition of LOX-catalyzed formation of a conjugated diene from linoleic acid, which is monitored spectrophotometrically.[5]
3.3.1. Materials and Reagents
4-amino-2-methylbenzenesulfonamide
Soybean lipoxygenase (sLOX)
Linoleic acid (substrate)
Borate buffer (0.1 M, pH 9.0)
Quercetin (positive control inhibitor)
UV-Vis spectrophotometer and quartz cuvettes
3.3.2. Step-by-Step Methodology
Reagent Preparation:
Prepare a stock solution of 4-amino-2-methylbenzenesulfonamide and quercetin in a suitable solvent (e.g., ethanol).
Prepare a working solution of sLOX in borate buffer.
Prepare a substrate solution of linoleic acid in borate buffer.
Assay Mixture: In a quartz cuvette, combine:
Borate buffer.
Aliquots of the test compound or control at various concentrations.
sLOX working solution.
Pre-incubation: Incubate the mixture at room temperature for 5 minutes.
Reaction Initiation: Add the linoleic acid substrate solution to the cuvette and mix quickly.
Spectrophotometric Measurement: Monitor the increase in absorbance at 234 nm for 5 minutes.
Data Analysis: Calculate the rate of reaction. Determine the percent inhibition for each concentration of the test compound and calculate the IC₅₀ value.
Data Presentation and Interpretation
Quantitative data from the assays should be presented in clear and concise tables to facilitate comparison and interpretation.
Table 1: Predicted Antibacterial Activity of 4-amino-2-methylbenzenesulfonamide
Bacterial Strain
Predicted MIC (µg/mL)
Staphylococcus aureus
To be determined
Escherichia coli
To be determined
Table 2: Predicted Carbonic Anhydrase and Lipoxygenase Inhibitory Activity
Target Enzyme
Predicted IC₅₀ (µM)
Human Carbonic Anhydrase II
To be determined
Soybean Lipoxygenase
To be determined
Conclusion and Future Directions
4-amino-2-methylbenzenesulfonamide possesses a chemical scaffold that strongly suggests a range of biological activities, most notably as an antibacterial agent and as an inhibitor of carbonic anhydrase and lipoxygenase. The presence of the 2-methyl group is a key structural feature that differentiates it from the parent compound, sulfanilamide, and is likely to influence its potency and selectivity. The experimental protocols outlined in this guide provide a robust starting point for the comprehensive biological characterization of this molecule.
Future research should focus on a broader screening against a panel of bacterial strains, including resistant isolates, and a wider range of carbonic anhydrase isoforms to determine its selectivity profile. In vivo studies in appropriate animal models will be necessary to establish its therapeutic potential. The synthesis of derivatives with modifications at the 2-position and on the sulfonamide nitrogen will be crucial for elucidating detailed structure-activity relationships and for optimizing the biological activity of this promising scaffold.
Rutkauskas, K., et al. (2014). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 19(11), 17356-17380. [Link]
Iqbal, M. N., et al. (2011). Anti-microbial activities of sulfonamides using disc diffusion method. African Journal of Pharmacy and Pharmacology, 5(1), 53-57. [Link]
Koutnik, P., et al. (2017). Fluorescence-Based Assay for Carbonic Anhydrase Inhibitors. Chem, 2(2), 271-282. [Link]
Onen, H., et al. (2008). Antimicrobial activity of some sulfonamide derivatives on clinical isolates of Staphylococus aureus. African Journal of Microbiology Research, 2(8), 213-216. [Link]
El-Sayed, M. A. A., et al. (2016). Antibacterial Activity of Sulfonamide Derivatives against Clinical Strains of Bacteria. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 7(2), 1-7. [Link]
Khan, S. A., et al. (2011). Metal-based sulfonamides: their preparation, characterization and in-vitro antibacterial, antifungal & cytotoxic properties. X-ray structure of 4-[(2-hydroxybenzylidene) amino] benzenesulfonamide. Journal of Enzyme Inhibition and Medicinal Chemistry, 26(3), 440-448. [Link]
UniProt. (n.d.). 4-amino-substituted benzenesulfonamides as inhibitors of human carbonic anhydrases. [Link]
El-Azab, A. S., et al. (2022). 4-Anilinoquinazoline-based benzenesulfonamides as nanomolar inhibitors of carbonic anhydrase isoforms I, II, IX, and XII: design, synthesis, in-vitro, and in-silico biological studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1165-1178. [Link]
Bozdag, M., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Molecules, 26(22), 7000. [Link]
Sudžius, J., et al. (2015). 4-[N-(substituted 4-pyrimidinyl)amino]benzenesulfonamides as inhibitors of carbonic anhydrase isozymes I, II, VII, and XIII. Bioorganic & Medicinal Chemistry, 23(17), 5538-5545. [Link]
Eleftheriadis, N. (2016). Inhibition and detection of 15-lipoxygenase-1. University of Groningen. [Link]
Khan, K. M., et al. (2012). Synthesis of new sulfonamides as lipoxygenase inhibitors. Bioorganic & Medicinal Chemistry, 20(10), 3245-3251. [Link]
ResearchGate. (n.d.). Procedure for assay of 15-lipoxygenase inhibition. [Link]
Qadir, M. A., et al. (2021). Synthesis, characterization, and biological evaluation of some 4-((thiophen-2-yl-methylene)amino)benzenesulfonamide metal complexes. Beni-Suef University Journal of Basic and Applied Sciences, 10(1), 28. [Link]
Feit, P. W., & Nielsen, O. B. (1976). Aminobenzioc acid diuretics. 8.(2) 3, 4-Disubstituted 5-methylsulfonylbenzioc acids and related compounds. Journal of Medicinal Chemistry, 19(3), 402-406. [Link]
Al-Obaid, A. M., et al. (2016). Therapeutic Uses of Diuretic Agents. In StatPearls. StatPearls Publishing. [Link]
Feit, P. W., et al. (1973). Aminobenzoic acid diuretics. 3. 4-Substituted 5-sulfamylanthranilic acid derivatives. Journal of Medicinal Chemistry, 16(2), 127-130. [Link]
Unlocking Therapeutic Potential: A Technical Guide to 4-Amino-2-methylbenzenesulfonamide
An In-depth Exploration for Researchers and Drug Development Professionals Authored by: Senior Application Scientist, Gemini Division Abstract 4-Amino-2-methylbenzenesulfonamide, a primary sulfonamide, stands as a molecu...
4-Amino-2-methylbenzenesulfonamide, a primary sulfonamide, stands as a molecule of significant interest within the landscape of contemporary drug discovery. Its structural simplicity, featuring a benzenesulfonamide core—a well-established pharmacophore—positions it as a promising scaffold for the development of targeted therapeutics. This technical guide provides a comprehensive analysis of the potential therapeutic applications of 4-amino-2-methylbenzenesulfonamide, with a primary focus on its role as a carbonic anhydrase inhibitor. We will delve into its mechanism of action, explore its potential in oncology and ophthalmology, and provide detailed experimental protocols for its synthesis and biological evaluation. This document is intended to serve as a foundational resource for researchers, scientists, and drug development professionals seeking to harness the therapeutic promise of this versatile compound.
Introduction: The Sulfonamide Scaffold and its Therapeutic Legacy
The sulfonamide functional group has been a cornerstone of medicinal chemistry for nearly a century, since the discovery of its antibacterial properties.[1] Primary sulfonamides, in particular, are renowned for their ability to act as potent inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[1] These enzymes play a critical role in a myriad of physiological processes, including pH regulation, CO2 transport, and electrolyte balance.[2] The clinical significance of CA inhibitors is well-established, with applications as diuretics, anti-glaucoma agents, and anticonvulsants.[1]
4-Amino-2-methylbenzenesulfonamide emerges from this rich history as a molecule with untapped potential. Its strategic methylation on the benzene ring, adjacent to the amino group, offers a unique steric and electronic profile that can be exploited for designing isoform-selective CA inhibitors. The development of such selective inhibitors is a key objective in modern pharmacology, as it promises to minimize the off-target effects associated with broader-spectrum CA inhibitors.[1]
Core Mechanism of Action: Targeting Carbonic Anhydrases
The primary mechanism through which 4-amino-2-methylbenzenesulfonamide is poised to exert its therapeutic effects is the inhibition of carbonic anhydrases. CAs catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. The sulfonamide group of inhibitors like 4-amino-2-methylbenzenesulfonamide mimics the transition state of this reaction. The deprotonated sulfonamide nitrogen coordinates to the zinc ion in the active site of the enzyme, effectively blocking the entry of substrate molecules and halting catalytic activity.
A simplified diagram illustrating the coordination of the sulfonamide group to the zinc ion in the active site of carbonic anhydrase.
There are at least 15 known human CA isoforms, each with distinct tissue distribution and physiological roles.[1] The therapeutic utility of a sulfonamide inhibitor is therefore intrinsically linked to its isoform selectivity profile. While specific inhibitory data for 4-amino-2-methylbenzenesulfonamide is not extensively available in the public domain, studies on structurally similar benzenesulfonamides provide valuable insights into potential inhibitory patterns.
A compelling area of investigation for 4-amino-2-methylbenzenesulfonamide is in the field of oncology. Certain CA isoforms, particularly CA IX and CA XII, are overexpressed in a variety of solid tumors and are associated with tumor progression, metastasis, and resistance to therapy.[3] These tumor-associated CAs contribute to the acidification of the tumor microenvironment, which promotes cancer cell invasion and survival.
The inhibition of CA IX and XII by a molecule like 4-amino-2-methylbenzenesulfonamide could represent a powerful anti-cancer strategy. By neutralizing the acidic tumor microenvironment, this compound could potentially:
Inhibit tumor growth and metastasis.
Enhance the efficacy of conventional chemotherapies and immunotherapies that are less effective in acidic environments.
Overcome drug resistance mechanisms linked to tumor acidosis.
While direct evidence for the anticancer effects of 4-amino-2-methylbenzenesulfonamide is still emerging, studies on derivatives of 4-methylbenzenesulfonamide have shown promising results, including the induction of cell cycle arrest and inhibition of key regulators of cell proliferation such as cyclin-dependent kinase 2 (CDK2).[4][5]
A diagram illustrating the proposed mechanism of anticancer activity through the inhibition of tumor-associated carbonic anhydrases.
Ophthalmology: A Potential Role in Glaucoma Management
The management of glaucoma, a leading cause of irreversible blindness, is another promising therapeutic avenue for 4-amino-2-methylbenzenesulfonamide. The pathophysiology of glaucoma is often linked to elevated intraocular pressure (IOP) due to the excessive production or inadequate drainage of aqueous humor in the eye.
Carbonic anhydrase inhibitors are a mainstay in glaucoma therapy. By inhibiting CA isozymes in the ciliary body of the eye, these drugs reduce the formation of bicarbonate ions, which in turn decreases the secretion of aqueous humor and lowers IOP. The potential of 4-amino-2-methylbenzenesulfonamide in this context lies in its ability to be developed into a topical agent with favorable ocular penetration and a selective profile for the relevant CA isoforms, thereby minimizing systemic side effects.
Experimental Protocols
Synthesis of 4-Amino-2-methylbenzenesulfonamide
A logical workflow for the synthesis of 4-amino-2-methylbenzenesulfonamide from 2-methylaniline.
Step-by-Step Methodology:
Acetylation of 2-Methylaniline:
To a solution of 2-methylaniline in a suitable solvent (e.g., acetic acid or an inert solvent), add acetic anhydride dropwise at room temperature.
Stir the reaction mixture for a specified period until the reaction is complete (monitored by TLC).
Isolate the product, N-(2-methylphenyl)acetamide, by precipitation in water, followed by filtration and drying.
Chlorosulfonylation of N-(2-methylphenyl)acetamide:
Add the acetylated product to an excess of chlorosulfonic acid in a dropwise manner, maintaining a low temperature (0-5 °C).
After the addition is complete, allow the reaction to warm to room temperature and stir until completion.
Carefully pour the reaction mixture onto crushed ice to precipitate the sulfonyl chloride.
Filter, wash with cold water, and dry the product, 4-acetamido-2-methylbenzene-1-sulfonyl chloride.
Amination of the Sulfonyl Chloride:
Add the sulfonyl chloride to an aqueous solution of ammonia, maintaining a low temperature.
Stir the mixture until the reaction is complete.
Acidify the solution to precipitate the sulfonamide.
Filter, wash, and dry the product, 4-acetamido-2-methylbenzenesulfonamide.
Hydrolysis of the Acetamido Group:
Reflux the acetamido-sulfonamide in an acidic or basic aqueous solution.
Neutralize the reaction mixture to precipitate the final product.
Filter, wash with water, and recrystallize from a suitable solvent to obtain pure 4-amino-2-methylbenzenesulfonamide.
In Vitro Carbonic Anhydrase Inhibition Assay
The inhibitory potency of 4-amino-2-methylbenzenesulfonamide against various CA isozymes can be determined using a stopped-flow CO2 hydration assay. This method measures the enzyme's catalytic activity by monitoring the pH change associated with the hydration of CO2.
Protocol:
Reagent Preparation:
Prepare a buffer solution (e.g., Tris-HCl) at the desired pH.
Prepare a stock solution of the inhibitor (4-amino-2-methylbenzenesulfonamide) in a suitable solvent (e.g., DMSO).
Prepare a solution of the purified CA isozyme of interest.
Prepare a CO2-saturated solution.
Assay Procedure:
In a stopped-flow instrument, rapidly mix the enzyme solution with the inhibitor solution at various concentrations and incubate for a short period.
Initiate the reaction by mixing the enzyme-inhibitor solution with the CO2-saturated solution.
Monitor the change in absorbance of a pH indicator over time to determine the initial rate of the reaction.
Data Analysis:
Plot the reaction rates against the inhibitor concentrations.
Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.
Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.
Data Presentation
While specific inhibitory data for 4-amino-2-methylbenzenesulfonamide is not extensively documented, the following table presents representative dissociation constants (Kd) for structurally related N-aryl-β-alanine derivatives of 4-aminobenzenesulfonamide against a panel of human carbonic anhydrase isozymes.[1] This data serves as a valuable reference point for predicting the potential inhibitory profile of 4-amino-2-methylbenzenesulfonamide.
Compound (Derivative of 4-Aminobenzenesulfonamide)
hCA I (Kd, µM)
hCA II (Kd, µM)
hCA VI (Kd, µM)
hCA VII (Kd, µM)
hCA XII (Kd, µM)
hCA XIII (Kd, µM)
N-aryl-β-alanine derivative 1
>100
5.8
10
12.5
20
14.3
N-aryl-β-alanine derivative 2
50
1.25
8.3
7.7
11.1
9.1
N-aryl-β-alanine derivative 3
12.5
0.83
5.0
4.5
6.7
5.6
Acetazolamide (Reference)
1.40
0.017
0.180
0.017
0.133
0.050
Data is illustrative and based on structurally similar compounds.[1] Experimental determination of the inhibitory constants for 4-amino-2-methylbenzenesulfonamide is recommended.
Conclusion and Future Directions
4-Amino-2-methylbenzenesulfonamide represents a promising starting point for the development of novel therapeutics targeting carbonic anhydrases. Its potential applications in oncology and ophthalmology are particularly noteworthy and warrant further investigation. The key to unlocking its full therapeutic potential lies in a thorough characterization of its isoform selectivity profile and a comprehensive evaluation of its efficacy and safety in preclinical models.
Future research should focus on:
The definitive synthesis and purification of 4-amino-2-methylbenzenesulfonamide.
A comprehensive in vitro screening against a full panel of human carbonic anhydrase isozymes to determine its inhibitory constants (IC50 and Ki).
In-depth studies to elucidate its specific mechanism of action in cancer cell lines, including its effects on cell proliferation, apoptosis, and invasion.
Preclinical in vivo studies to evaluate its efficacy and safety in animal models of cancer and glaucoma.
Structure-activity relationship (SAR) studies to design and synthesize novel derivatives with enhanced potency and selectivity.
By pursuing these research avenues, the scientific community can fully elucidate the therapeutic potential of 4-amino-2-methylbenzenesulfonamide and pave the way for the development of next-generation targeted therapies.
References
E-PICOS. (2014). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. International Journal of Molecular Sciences, 15(4), 5836–5862. [Link]
Ngassa, F. N., & Stenfor, B. A. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249. [Link]
Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2018). Design, synthesis and molecular modeling study of certain 4-Methylbenzenesulfonamides with CDK2 inhibitory activity as anticancer and radio-sensitizing agents. Bioorganic chemistry, 79, 27-38. [Link]
Wnuk, S. F., et al. (2021). Novel Benzenesulfonate Scaffolds with a High Anticancer Activity and G2/M Cell Cycle Arrest. Cancers, 13(8), 1785. [Link]
Jiang, J. (2017). Method for synthesizing 4-(2-aminoethyl)benzsulfamide. CN106336366A.
Jiang, J. (2017). Method for synthesizing 4-(2-aminoethyl)benzsulfamide. CN106336366A.
E-PICOS. (2022). Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. International Journal of Molecular Sciences, 23(8), 4242. [Link]
Alafeefy, A. M., et al. (2016). Synthesis of 4-(thiazol-2-ylamino)-benzenesulfonamides with carbonic anhydrase I, II and IX inhibitory activity and cytotoxic effects against breast cancer cell lines. Bioorganic & medicinal chemistry, 24(13), 3039–3047. [Link]
The Strategic deployment of 4-amino-2-methylbenzenesulfonamide as a Versatile Building Block in Contemporary Medicinal Chemistry
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive exploration of 4-amino-2-methylbenzenesulfonamide, a key molecular scaffo...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive exploration of 4-amino-2-methylbenzenesulfonamide, a key molecular scaffold in medicinal chemistry. The document delves into the compound's physicochemical characteristics, detailed synthetic pathways, and its strategic application in the design and synthesis of bioactive molecules. Particular emphasis is placed on its role as a crucial building block, drawing analogies from its isomers and outlining its potential in the development of targeted therapeutics, such as kinase and carbonic anhydrase inhibitors. This guide is intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development, offering both foundational knowledge and practical insights into the utilization of this versatile chemical entity.
Introduction: The Sulfonamide Moiety - A Privileged Scaffold in Drug Discovery
The sulfonamide functional group has long been a cornerstone of medicinal chemistry, ever since the discovery of the antibacterial properties of prontosil.[1][2] This functional group is a key feature in a wide array of therapeutic agents, demonstrating a broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and diuretic effects.[1][2] The enduring importance of sulfonamides lies in their ability to act as bioisosteres for other functional groups and to participate in key hydrogen bonding interactions with biological targets.
This guide focuses on a specific, yet highly versatile member of this class: 4-amino-2-methylbenzenesulfonamide. The strategic placement of the amino, methyl, and sulfonamide groups on the benzene ring provides a unique combination of electronic and steric properties, making it an attractive starting point for the synthesis of complex, biologically active molecules. We will explore its synthesis, reactivity, and its potential as a building block in the creation of novel therapeutics.
Physicochemical Properties of 4-amino-2-methylbenzenesulfonamide
A thorough understanding of the physicochemical properties of a building block is fundamental to its effective utilization in synthesis and drug design.
Property
Value
Source
CAS Number
94109-57-6
Molecular Formula
C₇H₁₀N₂O₂S
Molecular Weight
186.23 g/mol
Appearance
White to off-white solid
Solubility
Soluble in organic solvents like dichloromethane and chloroform; generally insoluble in water.
XLogP3
0.2
Hydrogen Bond Donor Count
2
Hydrogen Bond Acceptor Count
4
Synthesis of 4-amino-2-methylbenzenesulfonamide: A Detailed Workflow
A reliable and scalable synthetic route is paramount for the utility of any building block. The synthesis of 4-amino-2-methylbenzenesulfonamide can be logically approached from m-toluidine, employing a protection-sulfonation-amination-deprotection strategy. This approach ensures regiochemical control during the critical chlorosulfonation step.
A logical workflow for the synthesis of 4-amino-2-methylbenzenesulfonamide.
Step 1: Protection of the Amino Group
The initial step involves the protection of the reactive amino group of m-toluidine to prevent unwanted side reactions during chlorosulfonation. Acetylation is a common and effective strategy.
Protocol:
To a stirred solution of m-toluidine (1.0 eq) in a suitable solvent (e.g., dichloromethane or neat), slowly add acetic anhydride (1.1 eq) at room temperature.
Stir the reaction mixture for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, the reaction mixture can be quenched with water and the product, N-acetyl-m-toluidine, extracted with an organic solvent.
The organic layer is then washed, dried, and concentrated to yield the crude product, which can be purified by recrystallization.
Step 2: Chlorosulfonation
This is the key step to introduce the sulfonyl chloride group onto the aromatic ring. The acetyl protecting group directs the sulfonation to the para position.
Protocol:
Cool chlorosulfonic acid (4.0-5.0 eq) to 0°C in a flask equipped with a dropping funnel and a gas outlet to vent HCl gas.[3]
Slowly add N-acetyl-m-toluidine (1.0 eq) portion-wise, maintaining the temperature below 10°C.
After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-3 hours.
Carefully pour the reaction mixture onto crushed ice with stirring.
The precipitated solid, 4-(acetylamino)-2-methylbenzenesulfonyl chloride, is collected by filtration, washed with cold water, and dried under vacuum.[4]
Step 3: Amination
The sulfonyl chloride is then converted to the sulfonamide by reaction with ammonia.
Protocol:
Suspend the crude 4-(acetylamino)-2-methylbenzenesulfonyl chloride (1.0 eq) in an excess of aqueous ammonia.[5]
Stir the mixture vigorously at 0°C and then allow it to warm to room temperature.
Stir for an additional 1-2 hours until the reaction is complete (monitored by TLC).
The product, N-(4-(sulfamoyl)-3-methylphenyl)acetamide, can be isolated by filtration, washed with water, and dried.
Step 4: Deprotection
The final step is the removal of the acetyl protecting group to furnish the desired 4-amino-2-methylbenzenesulfonamide.
Protocol:
Suspend the N-(4-(sulfamoyl)-3-methylphenyl)acetamide (1.0 eq) in aqueous hydrochloric acid (e.g., 6M HCl).
Heat the mixture to reflux for 2-4 hours, monitoring the reaction by TLC.
After completion, cool the reaction mixture and neutralize with a base (e.g., sodium bicarbonate or sodium hydroxide solution) to precipitate the product.
The solid 4-amino-2-methylbenzenesulfonamide is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization.
Applications in Medicinal Chemistry: A Building Block for Targeted Therapies
The strategic positioning of the functional groups in 4-amino-2-methylbenzenesulfonamide makes it a valuable precursor for a variety of bioactive molecules.
Analogue Synthesis Inspired by Pazopanib
The anticancer drug Pazopanib, a potent tyrosine kinase inhibitor, incorporates the isomeric 5-amino-2-methylbenzenesulfonamide as a key building block.[2][6][7] The synthesis of Pazopanib involves the coupling of this sulfonamide with a substituted pyrimidine core.[2][6][7] This provides a clear blueprint for utilizing 4-amino-2-methylbenzenesulfonamide to generate novel kinase inhibitors. The amino group can be functionalized to connect to various heterocyclic scaffolds, while the sulfonamide moiety can engage in crucial interactions with the target protein.
Strategic use of the scaffold to generate kinase inhibitors.
Development of Carbonic Anhydrase Inhibitors
The primary sulfonamide group is a well-established zinc-binding group in carbonic anhydrase (CA) inhibitors.[1][8][9] These enzymes are implicated in various diseases, including glaucoma, epilepsy, and cancer.[1] The benzene ring of 4-amino-2-methylbenzenesulfonamide can be functionalized with various "tail" moieties to achieve isoform-selective inhibition. The amino group provides a convenient handle for introducing these tails through amide bond formation, reductive amination, or other coupling reactions.
Design strategy for carbonic anhydrase inhibitors.
Experimental Protocol: Synthesis of a Representative N-Acyl Derivative
Dissolve 4-amino-2-methylbenzenesulfonamide (1.0 eq) and a carboxylic acid (1.1 eq) in a suitable solvent such as dimethylformamide (DMF).
Add a coupling agent, for example, HATU (1.2 eq), and a base, such as diisopropylethylamine (DIPEA) (2.0 eq).
Stir the reaction mixture at room temperature for 12-24 hours.
Monitor the reaction by TLC.
Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography to obtain the desired N-acyl derivative.
Characterization and Quality Control
The identity and purity of 4-amino-2-methylbenzenesulfonamide and its derivatives must be rigorously confirmed using standard analytical techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure and assessing purity.
Mass Spectrometry (MS): Provides confirmation of the molecular weight.
Infrared (IR) Spectroscopy: Shows characteristic absorption bands for the functional groups present (e.g., N-H, S=O, C=C).
High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the compound.
Conclusion
4-amino-2-methylbenzenesulfonamide is a highly valuable and versatile building block in medicinal chemistry. Its well-defined structure, coupled with the reactivity of its functional groups, allows for its incorporation into a diverse range of molecular architectures. The synthetic route outlined in this guide provides a reliable method for its preparation. By drawing inspiration from the successful application of its isomer in the anticancer drug Pazopanib and its potential as a scaffold for carbonic anhydrase inhibitors, researchers are well-equipped to leverage 4-amino-2-methylbenzenesulfonamide in the pursuit of novel and effective therapeutic agents.
References
Supuran, C. T. (2016). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 15(3), 168-181.
AA Blocks. (n.d.). 4-Amino-2-methylbenzenesulfonamide. Retrieved from [Link]
Di Cesare Mannelli, L., et al. (2018). 4-Substituted Benzenesulfonamides Incorporating Bi/Tricyclic Moieties Act as Potent and Isoform-Selective Carbonic Anhydrase II/IX Inhibitors. Journal of Medicinal Chemistry, 61(13), 5765-5770.
Angeli, A., et al. (2019). Diversely N-substituted benzenesulfonamides dissimilarly bind to human carbonic anhydrases: crystallographic investigations of N-nitrosulfonamides. Scientific Reports, 9(1), 1-11.
Kumar, N. V., et al. (2019). Review on Synthetic Approaches and Reported Polymorphs for Pazopanib Hydrochloride (Votrient), an Anticancer Drug. Open Access Journal of Pharmaceutical Research, 3(3).
CAS Common Chemistry. (n.d.). 4-(Acetylamino)-2-methylbenzenesulfonyl chloride. Retrieved from [Link]
US Patent No. 11,299,477. (2022). Process for the preparation of Pazopanib or a pharmaceutically acceptable salt thereof.
CABI Digital Library. (n.d.). Deprotection of Acetyl Group on Amino Group with Thionyl Chloride and Pyridine. Retrieved from [Link]
Google Patents. (n.d.). CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide.
University of Port-Harcourt. (n.d.). Amination of the p-acetaminobenzene sulfonyl chloride. Retrieved from [Link]
US Patent No. 2,996,541. (n.d.). Purification of p (nu-acetyl amino) benzene sulfonyl chloride.
An In-depth Technical Guide to 4-amino-2-methylbenzenesulfonamide and its Analogs: Synthesis, Biological Activity, and Therapeutic Potential
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 4-amino-2-methylbenzenesulfonamide, a key sulfonamide scaffold, and its analogs. As a Senior Appli...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 4-amino-2-methylbenzenesulfonamide, a key sulfonamide scaffold, and its analogs. As a Senior Application Scientist, this document is structured to deliver not just procedural steps but also the underlying scientific rationale, empowering researchers to make informed decisions in their drug discovery and development endeavors. We will delve into the synthesis, multifaceted biological activities, and structure-activity relationships of this important class of compounds, supported by detailed experimental protocols and visual aids.
The Sulfonamide Core: A Privileged Scaffold in Medicinal Chemistry
The benzenesulfonamide moiety is a cornerstone in medicinal chemistry, featured in a wide array of therapeutic agents. Since the discovery of the antibacterial properties of prontosil, a sulfonamide prodrug, this structural motif has been extensively explored, leading to the development of drugs with diverse pharmacological activities, including antibacterial, anticancer, and carbonic anhydrase inhibitory effects. The versatility of the sulfonamide group, with its ability to act as a hydrogen bond donor and acceptor and to be readily functionalized, makes it an attractive scaffold for the design of novel therapeutic agents.
4-amino-2-methylbenzenesulfonamide represents a key building block within this class, offering distinct structural features that can be exploited for targeted drug design. The presence of the methyl group at the ortho-position to the amino group can influence the molecule's conformation, electronic properties, and metabolic stability, thereby modulating its biological activity.
Synthetic Strategies for 4-amino-2-methylbenzenesulfonamide
The synthesis of 4-amino-2-methylbenzenesulfonamide can be approached through several strategic routes, primarily revolving around the introduction of the sulfonyl and amino functionalities onto the toluene backbone. The choice of a particular synthetic pathway often depends on the availability of starting materials, desired purity, and scalability. Below are two plausible and efficient synthetic routes.
Route 1: From 2-Methyl-4-nitroaniline
A common and effective method for synthesizing 2-Methyl-4-nitroaniline involves a three-step process starting from o-toluidine. This process includes protecting the amino group through acylation, followed by nitration of the aromatic ring, and finally, deprotection of the amino group by hydrolysis[1].
Experimental Protocol: Synthesis of 4-amino-2-methylbenzenesulfonamide via Diazotization and Sulfonylation
This protocol outlines a reliable method starting from the readily available 2-methyl-4-nitroaniline.
Step 1: Diazotization of 2-methyl-4-nitroaniline
In a flask equipped with a stirrer and cooled in an ice-salt bath to 0-5 °C, dissolve 2-methyl-4-nitroaniline (1 equivalent) in a mixture of concentrated hydrochloric acid and water.
Slowly add a solution of sodium nitrite (1.1 equivalents) in water, maintaining the temperature below 5 °C.
Stir the resulting diazonium salt solution for 30 minutes at 0-5 °C.
Step 2: Sulfonyl Chloride Formation
In a separate flask, prepare a solution of sulfur dioxide in acetic acid.
Add cupric chloride (catalytic amount) to the sulfur dioxide solution.
Slowly add the previously prepared diazonium salt solution to the sulfur dioxide solution, maintaining the temperature at 10-15 °C.
After the addition is complete, stir the reaction mixture for 1-2 hours at room temperature.
Pour the reaction mixture into ice-water and extract the product, 2-methyl-4-nitrobenzenesulfonyl chloride, with a suitable organic solvent (e.g., dichloromethane).
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
Step 3: Amination of 2-methyl-4-nitrobenzenesulfonyl chloride
Dissolve the crude 2-methyl-4-nitrobenzenesulfonyl chloride in an inert solvent like tetrahydrofuran.
Cool the solution to 0-5 °C and bubble ammonia gas through the solution or add a concentrated aqueous ammonia solution dropwise with vigorous stirring.
Allow the reaction to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).
Remove the solvent under reduced pressure and treat the residue with water.
Filter the solid precipitate, which is 2-methyl-4-nitrobenzenesulfonamide, and wash with cold water.
Step 4: Reduction of the Nitro Group
Suspend 2-methyl-4-nitrobenzenesulfonamide in a suitable solvent such as ethanol or methanol.
Add a reducing agent, for instance, tin(II) chloride dihydrate in concentrated hydrochloric acid, or perform catalytic hydrogenation using a catalyst like palladium on carbon (Pd/C) under a hydrogen atmosphere.
Heat the reaction mixture if necessary and monitor the reaction progress by TLC.
Upon completion, neutralize the reaction mixture with a base (e.g., sodium bicarbonate) and extract the product with an organic solvent.
Dry the organic layer, concentrate it, and purify the crude 4-amino-2-methylbenzenesulfonamide by recrystallization or column chromatography.
Route 2: From 3-Methylaniline (m-Toluidine)
An alternative approach begins with 3-methylaniline, leveraging electrophilic aromatic substitution to introduce the sulfonyl group.
Experimental Protocol: Synthesis via Chlorosulfonation and Amination
Step 1: Acetylation of 3-methylaniline
Protect the amino group of 3-methylaniline by reacting it with acetic anhydride in the presence of a base like pyridine or sodium acetate to form 3-methylacetanilide. This directs the subsequent sulfonation to the para position.
Step 2: Chlorosulfonation of 3-methylacetanilide
Carefully add 3-methylacetanilide to an excess of chlorosulfonic acid at a low temperature (0-5 °C).
Allow the reaction to proceed at room temperature for a few hours until the starting material is consumed.
Pour the reaction mixture onto crushed ice to precipitate the 4-acetamido-2-methylbenzenesulfonyl chloride.
Filter the solid product and wash it with cold water.
Step 3: Amination of 4-acetamido-2-methylbenzenesulfonyl chloride
React the sulfonyl chloride with an excess of aqueous ammonia to form 4-acetamido-2-methylbenzenesulfonamide.
Step 4: Hydrolysis of the Acetyl Group
Hydrolyze the acetyl protecting group by heating the 4-acetamido-2-methylbenzenesulfonamide in an acidic (e.g., aqueous HCl) or basic (e.g., aqueous NaOH) medium to yield the final product, 4-amino-2-methylbenzenesulfonamide.
Neutralize the reaction mixture and collect the precipitated product by filtration. Purify by recrystallization.
Figure 1: Synthetic pathways to 4-amino-2-methylbenzenesulfonamide.
Biological Activities and Therapeutic Potential
The sulfonamide scaffold is a versatile pharmacophore, and its derivatives exhibit a broad spectrum of biological activities. The introduction of a methyl group at the 2-position of the 4-aminobenzenesulfonamide core can significantly influence its interaction with biological targets.
Antibacterial Activity
Sulfonamides are classic antibacterial agents that act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme essential for the synthesis of folic acid in bacteria. Folic acid is a vital precursor for the synthesis of nucleic acids, and its inhibition leads to a bacteriostatic effect.
The antibacterial efficacy of 4-amino-2-methylbenzenesulfonamide and its analogs can be evaluated using standard microbiological assays.
Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a widely used technique.
Preparation of Stock Solution: Prepare a stock solution of the test compound (e.g., 4-amino-2-methylbenzenesulfonamide) in a suitable solvent like dimethyl sulfoxide (DMSO).
Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the stock solution in a cation-adjusted Mueller-Hinton Broth (CAMHB) to obtain a range of concentrations.
Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.
Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include a positive control (bacteria in broth without the compound) and a negative control (broth only).
Incubation: Incubate the plate at 35-37°C for 16-20 hours.
Result Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible bacterial growth[2][3].
Figure 2: Workflow for MIC determination.
Carbonic Anhydrase Inhibition
Benzenesulfonamides are potent inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. CAs are involved in various physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma, epilepsy, and certain types of cancer[4][5]. The primary sulfonamide moiety is crucial for coordinating with the zinc ion in the active site of the enzyme[6].
The inhibitory activity of 4-amino-2-methylbenzenesulfonamide and its analogs against different CA isoforms can be assessed using an esterase activity assay.
This assay measures the inhibition of the CA-catalyzed hydrolysis of 4-nitrophenyl acetate (NPA) to 4-nitrophenol, which can be monitored spectrophotometrically.
Reagent Preparation:
Prepare a solution of the purified CA isozyme (e.g., hCA II) in a suitable buffer (e.g., Tris-HCl, pH 7.4).
Prepare a stock solution of the test compound in DMSO.
Prepare a stock solution of the substrate, 4-nitrophenyl acetate, in acetonitrile.
Assay Procedure:
In a 96-well plate, add the buffer, the CA enzyme solution, and the test compound at various concentrations.
Include a control without the inhibitor and a blank without the enzyme.
Pre-incubate the plate at room temperature for a specified time (e.g., 10 minutes).
Initiate the reaction by adding the NPA solution to each well.
Data Acquisition:
Measure the absorbance at 400 nm at regular intervals using a microplate reader to monitor the formation of 4-nitrophenol.
Data Analysis:
Calculate the initial reaction rates from the linear portion of the absorbance versus time curves.
Determine the percentage of inhibition for each concentration of the test compound.
Calculate the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.
Figure 3: Workflow for carbonic anhydrase inhibition assay.
Anticancer Activity
The inhibition of specific carbonic anhydrase isoforms, particularly CA IX and XII which are overexpressed in many tumors, is a promising strategy for cancer therapy[7][8]. By inhibiting these enzymes, sulfonamides can disrupt the pH regulation in the tumor microenvironment, leading to apoptosis and reduced metastasis[9].
The anticancer potential of 4-amino-2-methylbenzenesulfonamide and its analogs can be evaluated using in vitro cytotoxicity assays against various cancer cell lines.
Experimental Protocol: MTT Cytotoxicity Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.
Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a suitable density and allow them to attach overnight.
Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.
Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a solution of sodium dodecyl sulfate in HCl) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.
Structure-Activity Relationship (SAR) of Analogs
The biological activity of benzenesulfonamides can be finely tuned by modifying their structure. The "tail" approach, which involves attaching various moieties to the free amino group, is a common strategy to enhance potency and selectivity[10].
Table 1: Influence of Substituents on the Biological Activity of Benzenesulfonamide Analogs
Scaffold
Modification
Biological Target
Effect on Activity
Reference
4-Aminobenzenesulfonamide
N-alkylation with β-alanine derivatives
Carbonic Anhydrases
Generally weak inhibitors, but some derivatives show improved affinity for CA II.
The introduction of a methyl group at the 2-position of 4-aminobenzenesulfonamide is expected to influence the compound's lipophilicity and steric profile. This can lead to altered binding interactions with the target enzyme's active site, potentially enhancing selectivity for certain CA isoforms or improving antibacterial efficacy against specific strains. Further derivatization of the amino or sulfonamide groups of 4-amino-2-methylbenzenesulfonamide can lead to the discovery of novel compounds with improved therapeutic properties.
Physicochemical Properties
Table 2: Predicted Physicochemical Properties of 4-amino-2-methylbenzenesulfonamide
Property
Predicted Value/Characteristic
Rationale
Molecular Weight
186.24 g/mol
Calculated from the chemical formula (C7H10N2O2S).
LogP (Octanol-Water Partition Coefficient)
~0.5 - 1.5
The presence of polar amino and sulfonamide groups is balanced by the lipophilic benzene ring and methyl group.
Hydrogen Bond Donors
2 (from -NH2 and -SO2NH2)
The primary amino and sulfonamide groups can donate hydrogen bonds.
Hydrogen Bond Acceptors
4 (from -NH2, -SO2)
The nitrogen and oxygen atoms can accept hydrogen bonds.
Aqueous Solubility
Moderate
The polar groups suggest some water solubility, but the aromatic ring limits it.
These properties suggest that 4-amino-2-methylbenzenesulfonamide likely has reasonable drug-like characteristics, making it a good starting point for further optimization.
Conclusion and Future Directions
4-amino-2-methylbenzenesulfonamide is a valuable scaffold in medicinal chemistry with significant potential for the development of novel therapeutic agents. Its synthesis is achievable through well-established chemical transformations, and its structure offers multiple points for diversification. The core biological activities associated with the sulfonamide group, namely antibacterial action and carbonic anhydrase inhibition, make this compound and its analogs promising candidates for further investigation.
Future research should focus on the systematic synthesis and biological evaluation of a library of 4-amino-2-methylbenzenesulfonamide analogs. By exploring various substitutions on the amino and sulfonamide groups, it will be possible to elucidate detailed structure-activity relationships and optimize for potency and selectivity against specific biological targets. Such studies will undoubtedly contribute to the development of the next generation of sulfonamide-based drugs with improved efficacy and safety profiles.
References
Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. (2021). National Institutes of Health (NIH). [Link]
4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. (n.d.). MDPI. [Link]
Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. (n.d.). Hindawi. [Link]
4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. (n.d.). MDPI. [Link]
Ureido-Substituted Benzenesulfonamides Potently Inhibit Carbonic Anhydrase IX and Show Antimetastatic Activity in a Model of Breast Cancer Metastasis. (n.d.). ACS Publications. [Link]
Synthesis, characterization, and biological evaluation of some 4-((thiophen-2-yl-methylene)amino)benzenesulfonamide metal complexes. (n.d.). ResearchGate. [Link]
Reaction of 2-aminophenol with 4-methylbenzenesulfonyl chloride... (n.d.). ResearchGate. [Link]
2-nitroaniline was reacting with 4-methylbenzenesulfonyl chloride to synthesize 4-methyl-N(2-nitrophenyl) benzenesulfonamide, 1C. (n.d.). ResearchGate. [Link]
Process for preparing 4-amino-3-methyl-n-substituted or unsubstituted alkylanilines. (n.d.).
Preparation method of 2-methyl-5-aminobenzenesulfonamide. (n.d.).
Process for preparing 4[[(benzoyl)amino]sulphonyl]benzoyl chlorides and preparation of acylsulphamoylbenzamides. (n.d.).
Diversely N-substituted benzenesulfonamides dissimilarly bind to human carbonic anhydrases: crystallographic investigations of N-nitrosulfonamides. (n.d.). Taylor & Francis Online. [Link]
Di-meta-Substituted Fluorinated Benzenesulfonamides as Potent and Selective Anticancer Inhibitors of Carbonic Anhydrase IX and XII. (n.d.). National Institutes of Health (NIH). [Link]
Novel aminobenzenesulfonamides as potential inhibitors of carbonic anhydrases. (2024). ResearchGate. [Link]
Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. (2020). ACS Publications. [Link]
MIC values of sulfonamides derivatives I, II, and III against total 50 S. aureus clinical isolates (data given as percentage). (n.d.). ResearchGate. [Link]
Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. (2022). ResearchGate. [Link]
Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium. (2024). MDPI. [Link]
Antimicrobial activity of some sulfonamide derivatives on clinical isolates of Staphylococus aureus. (2008). National Institutes of Health (NIH). [Link]
Novel beta-lactam substituted benzenesulfonamides: in vitro enzyme inhibition, cytotoxic activity and in silico interactions. (2023). Taylor & Francis Online. [Link]
Synthesis of 4-[(Methylsulfonyl)amino]benzoyl chloride. (n.d.). PrepChem.com. [Link]
Anticonvulsant 4-aminobenzenesulfonamide Derivatives With Branched-Alkylamide Moieties: X-ray Crystallography and Inhibition Studies of Human Carbonic Anhydrase Isoforms I, II, VII, and XIV. (2011). PubMed. [Link]
Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. (2021). RSC Publishing. [Link]
Interaction Studies between Carbonic Anhydrase and a Sulfonamide Inhibitor by Experimental and Theoretical Approaches. (2022). ACS Publications. [Link]
4-Methylbenzenesulfonyl chloride CAS N°: 98-59-9. (n.d.). OECD. [Link]
Synthesis of 2-methyl-4-nitroaniline. (n.d.). PrepChem.com. [Link]
Antibacterial activity of four sulfonamide derivatives against multidrug-resistant Staphylococcus aureus. (n.d.). JOCPR. [Link]
Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships. (2025). ResearchGate. [Link]
NOVEL AMINOBENZENESULFONAMIDES AS POTENTIAL INHIBITORS OF CARBONIC ANHYDRASES. (n.d.). Revue Roumaine de Chimie. [Link]
Preparation method of 3-amino-4-methoxybenzaniline. (n.d.).
Antibacterial Activity of Sulfonamide Derivatives against Clinical Strains of Bacteria. (n.d.). ResearchGate. [Link]
Diversely N-substituted benzenesulfonamides dissimilarly bind to human carbonic anhydrases: crystallographic investigations of N-nitrosulfonamides. (n.d.). National Institutes of Health (NIH). [Link]
Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. (n.d.). National Institutes of Health (NIH). [Link]
Synthetic method of 4-methylsulfonyl methylbenzene. (n.d.).
New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation. (n.d.). National Institutes of Health (NIH). [Link]
Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display. (n.d.). PubMed. [Link]
Introduction: The Strategic Synthesis of a Key Sulfonamide Intermediate
An Application Note for the Multi-Step Synthesis of 4-amino-2-methylbenzenesulfonamide from p-Toluidine The sulfonamide functional group is a cornerstone of medicinal chemistry, most famously embodied in the sulfa class...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note for the Multi-Step Synthesis of 4-amino-2-methylbenzenesulfonamide from p-Toluidine
The sulfonamide functional group is a cornerstone of medicinal chemistry, most famously embodied in the sulfa class of antibiotics. The synthesis of specifically substituted benzenesulfonamides is a critical task in drug discovery and development, enabling the exploration of structure-activity relationships. 4-amino-2-methylbenzenesulfonamide is a valuable building block, incorporating a primary amino group for further derivatization, a sulfonamide moiety for biological activity, and a methyl group that influences the molecule's steric and electronic properties.
This application note provides a comprehensive, four-step guide for the synthesis of 4-amino-2-methylbenzenesulfonamide starting from the readily available precursor, p-toluidine. The synthetic strategy hinges on the crucial use of a protecting group to moderate the reactivity of the aromatic amine, thereby ensuring regioselective control during the key electrophilic aromatic substitution step. Each protocol has been designed for clarity and reproducibility, with an emphasis on explaining the underlying chemical principles that govern the experimental choices.
Overall Synthetic Pathway
The transformation of p-toluidine to 4-amino-2-methylbenzenesulfonamide is accomplished through a sequence of protection, electrophilic substitution, amination, and deprotection. This strategy is necessary to navigate the reactivity challenges posed by the functional groups involved.
Caption: Overall workflow for the synthesis of 4-amino-2-methylbenzenesulfonamide.
Part 1: Protection of the Amino Group via Acetylation
Scientific Rationale: The amino group (-NH₂) of p-toluidine is a strong activating group for electrophilic aromatic substitution.[1] If left unprotected, it would react directly with chlorosulfonic acid in the subsequent step. This can lead to several undesirable outcomes: protonation of the amine to form a highly deactivating -NH₃⁺ group, which would prevent the desired substitution, or oxidation and polymerization of the starting material.[2] Acetylation converts the highly reactive amino group into a less activating acetamido group (-NHCOCH₃).[1] This acetamido group still directs electrophiles to the ortho and para positions but provides the necessary steric and electronic moderation for a controlled reaction.[1][2]
Protocol 1: Synthesis of N-(4-methylphenyl)acetamide
Reagents & Equipment:
p-Toluidine (10.0 g, 93.3 mmol)
Acetic anhydride (10.2 mL, 108 mmol)
Sodium acetate, anhydrous (7.65 g, 93.3 mmol)
Deionized water
Ethanol
250 mL Erlenmeyer flask
Magnetic stirrer and stir bar
Ice bath
Büchner funnel and vacuum flask
Procedure:
In the 250 mL Erlenmeyer flask, dissolve p-toluidine in 150 mL of deionized water. A small amount of concentrated HCl (~1-2 mL) can be added to aid dissolution by forming the hydrochloride salt.
In a separate beaker, prepare a solution of sodium acetate in 30 mL of deionized water.
To the stirred p-toluidine solution, add the acetic anhydride in one portion.
Immediately add the sodium acetate solution to the reaction mixture. The sodium acetate acts as a base to deprotonate the p-toluidinium ion and neutralize the acetic acid byproduct, driving the reaction to completion.[3][4]
A voluminous white precipitate of N-(4-methylphenyl)acetamide should form almost instantly. Continue stirring for 15 minutes.
Cool the flask in an ice bath for 20-30 minutes to maximize crystal formation.
Collect the solid product by vacuum filtration using a Büchner funnel.
Wash the filter cake with two portions of cold deionized water (2 x 25 mL).
The crude product can be recrystallized from an ethanol/water mixture to achieve high purity. Air dry the final product.
Part 2: Chlorosulfonation of the Protected Intermediate
Scientific Rationale: This step introduces the sulfonyl chloride group onto the aromatic ring via electrophilic aromatic substitution.[2] The acetamido group is an ortho, para-director. Since the para position is occupied by the methyl group, substitution is directed to the position ortho to the acetamido group. The reagent used, chlorosulfonic acid (ClSO₃H), serves as both the electrophile source and the solvent. The reaction is highly exothermic and releases HCl gas, requiring careful temperature control and execution in a well-ventilated fume hood.
Protocol 2: Synthesis of 4-(Acetylamino)-2-methylbenzenesulfonyl chloride
Reagents & Equipment:
N-(4-methylphenyl)acetamide (8.0 g, 53.6 mmol)
Chlorosulfonic acid (25 mL, 377 mmol)
250 mL three-neck round-bottomed flask
Dropping funnel
Thermometer
Gas trap (to neutralize HCl gas)
Magnetic stirrer and stir bar
Ice bath
Procedure:
Caution: Chlorosulfonic acid is extremely corrosive and reacts violently with water.[5] This procedure must be performed in a fume hood, and appropriate personal protective equipment (gloves, lab coat, face shield) must be worn.
Equip the three-neck flask with a magnetic stir bar, a thermometer, and a gas outlet connected to a gas trap (e.g., an inverted funnel over a beaker of sodium bicarbonate solution).
Place the flask in an ice bath and add the chlorosulfonic acid (25 mL).
Once the acid has cooled to below 10 °C, begin adding the dried N-(4-methylphenyl)acetamide in small portions over 30-40 minutes, ensuring the internal temperature does not rise above 15 °C.
After the addition is complete, remove the ice bath and allow the mixture to slowly warm to room temperature.
Gently heat the reaction mixture in a water bath at 60-70 °C for one hour to complete the reaction.[6] The solution should become clear.
Cool the reaction mixture back to room temperature.
In a fume hood, very slowly and carefully pour the reaction mixture into a beaker containing 200 g of crushed ice with vigorous stirring. This step is highly exothermic and will generate a large amount of HCl gas.
A solid precipitate of 4-(acetylamino)-2-methylbenzenesulfonyl chloride will form.
Collect the solid product by vacuum filtration and wash thoroughly with cold deionized water until the washings are neutral to litmus paper.
Press the solid as dry as possible on the filter. The crude product is typically used directly in the next step without further purification, as sulfonyl chlorides are reactive and can hydrolyze upon storage.
Part 3: Amination to Form the Sulfonamide
Scientific Rationale: The sulfonyl chloride functional group is highly electrophilic and readily undergoes nucleophilic substitution.[7] In this step, aqueous ammonia acts as the nucleophile, attacking the sulfur atom and displacing the chloride ion to form the stable sulfonamide linkage. The reaction is typically heated to ensure a reasonable rate.
Protocol 3: Synthesis of 4-(Acetylamino)-2-methylbenzenesulfonamide
Transfer the moist, crude 4-(acetylamino)-2-methylbenzenesulfonyl chloride into the 250 mL Erlenmeyer flask.
Add the concentrated aqueous ammonia (30 mL) to the flask.
Stir the mixture and gently heat it to 70-80 °C for 15-20 minutes.[7] The initial slurry should transform into a more uniform solution or suspension.
Cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes to precipitate the product.
Collect the solid 4-(acetylamino)-2-methylbenzenesulfonamide by vacuum filtration.
Wash the filter cake with cold deionized water (2 x 20 mL).
Dry the product in a desiccator or a vacuum oven at low heat.
Part 4: Deprotection via Acid Hydrolysis
Scientific Rationale: The final step is the removal of the N-acetyl protecting group to reveal the primary aromatic amine. This is achieved through acid-catalyzed hydrolysis.[7] The acetamide linkage is susceptible to hydrolysis under acidic conditions, while the sulfonamide bond is significantly more stable and remains intact.[2] This selectivity is crucial for the success of the synthesis.
Caption: Key mechanistic steps in the selective acid hydrolysis of the acetamide.
Protocol 4: Synthesis of 4-Amino-2-methylbenzenesulfonamide
Place the dried 4-(acetylamino)-2-methylbenzenesulfonamide into the 250 mL round-bottomed flask.
Add 25 mL of deionized water and 15 mL of concentrated hydrochloric acid.
Attach a reflux condenser and heat the mixture to a gentle reflux for 30-45 minutes. The solid should dissolve as the hydrolysis proceeds.
After the reflux period, cool the solution to room temperature.
Place the flask in an ice bath. Slowly and carefully neutralize the solution by adding 6 M NaOH dropwise with stirring. Monitor the pH with litmus or pH paper. The final product is amphoteric; aim for a pH of approximately 6-7 to precipitate the product.
A white precipitate of 4-amino-2-methylbenzenesulfonamide will form. Keep the flask in the ice bath for another 20 minutes to ensure complete precipitation.
Collect the final product by vacuum filtration.
Wash the product with two portions of cold deionized water (2 x 15 mL).
Dry the purified 4-amino-2-methylbenzenesulfonamide.
Characterization of Final Product
The identity and purity of the synthesized 4-amino-2-methylbenzenesulfonamide should be confirmed using standard analytical techniques.
Laboratory scale synthesis protocol for 4-amino-2-methylbenzenesulfonamide
An In-depth Technical Guide to the Laboratory Scale Synthesis of 4-amino-2-methylbenzenesulfonamide Authored by: Senior Application Scientist, Gemini Laboratories Abstract This comprehensive application note provides a d...
This comprehensive application note provides a detailed, field-proven protocol for the laboratory-scale synthesis of 4-amino-2-methylbenzenesulfonamide, a valuable sulfonamide-containing aromatic amine. Sulfonamide derivatives are a cornerstone in medicinal chemistry, recognized for a wide array of biological activities.[1] This guide presents a robust four-step synthetic pathway commencing from commercially available o-toluidine. The protocol is designed for researchers, scientists, and drug development professionals, emphasizing not only the procedural steps but also the underlying chemical principles, safety imperatives, and analytical validation techniques. The synthesis involves protection of the starting amine via acetylation, subsequent electrophilic chlorosulfonation, formation of the sulfonamide through ammonolysis, and final deprotection to yield the target compound. Each step has been rationalized to ensure reproducibility and high purity of the final product.
Introduction and Synthetic Strategy
4-Amino-2-methylbenzenesulfonamide is an aromatic sulfonamide that serves as a versatile building block for the synthesis of more complex molecules, particularly in the realm of pharmaceutical development.[2] Its structure, featuring a primary amino group, a sulfonamide moiety, and a substituted benzene ring, offers multiple sites for chemical modification.
The synthetic approach detailed herein is a logical and widely applicable pathway for the preparation of substituted aminosulfonamides. The strategy is predicated on managing the reactivity of the starting material, o-toluidine. The highly activating amino group in o-toluidine would otherwise lead to undesired side reactions and poor regioselectivity during the critical sulfonation step. Therefore, a protecting group strategy is essential.
The chosen four-step synthesis is as follows:
Acetylation: The amino group of o-toluidine is protected as an acetamide. This moderates its activating effect and directs the subsequent electrophilic substitution to the para position due to steric hindrance from the ortho-methyl group.
Chlorosulfonation: The protected intermediate, N-acetyl-o-toluidine, undergoes electrophilic aromatic substitution with chlorosulfonic acid to install the sulfonyl chloride group (-SO₂Cl) at the 4-position, yielding 4-(acetylamino)-2-methylbenzene-1-sulfonyl chloride.
Ammonolysis: The highly reactive sulfonyl chloride is converted to the corresponding primary sulfonamide by reaction with aqueous ammonia. This is a standard method for creating the sulfonamide functional group.[3]
Hydrolysis (Deprotection): The acetyl protecting group is removed under acidic conditions to unmask the primary amino group, affording the final product, 4-amino-2-methylbenzenesulfonamide.
This entire workflow is visualized in the diagram below.
Caption: Workflow for the synthesis of 4-amino-2-methylbenzenesulfonamide.
Materials and Methods
Reagents and Equipment
All reagents should be of analytical grade or higher and used without further purification.
Reagent
CAS No.
Supplier
Notes
o-Toluidine
95-53-4
Sigma-Aldrich
Toxic, suspected carcinogen.
Acetic Anhydride
108-24-7
Sigma-Aldrich
Corrosive.
Chlorosulfonic Acid
7790-94-5
Sigma-Aldrich
Extremely corrosive, reacts violently with water.
Ammonium Hydroxide (28-30%)
1336-21-6
Sigma-Aldrich
Corrosive, respiratory irritant.
Hydrochloric Acid (conc.)
7647-01-0
Sigma-Aldrich
Corrosive.
Ethanol
64-17-5
Fisher Scientific
Flammable.
Dichloromethane
75-09-2
Fisher Scientific
Volatile, suspected carcinogen.
Sodium Bicarbonate
144-55-8
Sigma-Aldrich
Anhydrous Sodium Sulfate
7757-82-6
Sigma-Aldrich
Standard laboratory glassware, including round-bottom flasks, a dropping funnel, a reflux condenser, a magnetic stirrer, a heating mantle, and a Buchner funnel, is required. All reactions should be performed in a certified chemical fume hood.
Safety Precautions
Hazard Analysis: This synthesis involves several hazardous reagents. A thorough risk assessment must be conducted before commencing any experimental work.[4]
o-Toluidine: Classified as toxic upon inhalation and ingestion and is a suspected human carcinogen. Handle with extreme care, using appropriate personal protective equipment (PPE).
Chlorosulfonic Acid: A highly corrosive substance that reacts violently with water, releasing toxic HCl gas. It can cause severe burns. Always add chlorosulfonic acid slowly to the reaction mixture and ensure the apparatus is completely dry.
Concentrated Acids and Bases: Acetic anhydride, hydrochloric acid, and ammonium hydroxide are corrosive and can cause severe skin and eye damage.[5]
Personal Protective Equipment (PPE):
Wear a lab coat, chemical splash goggles, and a face shield at all times.
Use heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene).
Ensure the chemical fume hood is functioning correctly.[6]
Detailed Experimental Protocol
Step 1: Synthesis of N-(2-methylphenyl)acetamide (Protection)
To a 250 mL round-bottom flask equipped with a magnetic stir bar, add o-toluidine (10.7 g, 0.1 mol).
In a chemical fume hood, carefully add acetic anhydride (11.2 g, 0.11 mol) dropwise to the stirring o-toluidine. The reaction is exothermic.
After the addition is complete, heat the mixture at 100 °C for 1 hour to ensure the reaction goes to completion.
Allow the reaction mixture to cool to room temperature. Pour the mixture into 150 mL of ice-cold water while stirring vigorously.
The solid product, N-(2-methylphenyl)acetamide, will precipitate. Collect the solid by vacuum filtration using a Buchner funnel.
Wash the filter cake with cold water (2 x 50 mL) to remove any unreacted starting materials and acetic acid.
Dry the product in a vacuum oven at 60 °C. The expected yield is 13.5 - 14.2 g (90-95%).
Step 2: Synthesis of 4-(acetylamino)-2-methylbenzene-1-sulfonyl chloride (Chlorosulfonation)
CAUTION: This step involves chlorosulfonic acid and must be performed in a moisture-free environment within a fume hood.
In a 500 mL three-necked flask fitted with a dropping funnel, a calcium chloride drying tube, and a mechanical stirrer, place the dried N-(2-methylphenyl)acetamide (14.9 g, 0.1 mol).
Cool the flask in an ice-salt bath to 0 °C.
Slowly add chlorosulfonic acid (40 mL, 0.6 mol) dropwise from the dropping funnel over 1 hour, ensuring the internal temperature does not exceed 10 °C.
Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2 hours.
Very carefully and slowly, pour the reaction mixture onto 500 g of crushed ice in a large beaker. This step is highly exothermic and will release HCl gas. Perform this in the back of the fume hood.
The sulfonyl chloride product will precipitate as a solid. Stir the slurry for 15 minutes to ensure complete precipitation.
Collect the solid product by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral to litmus paper.
Dry the product under vacuum. The expected yield of 4-(acetylamino)-2-methylbenzene-1-sulfonyl chloride is 21.0 - 23.5 g (85-95%).
Step 3: Synthesis of N-(4-sulfamoyl-3-methylphenyl)acetamide (Ammonolysis)
In a 500 mL flask, create a slurry of the crude 4-(acetylamino)-2-methylbenzene-1-sulfonyl chloride (24.7 g, 0.1 mol) in 100 mL of dichloromethane.
Cool the mixture in an ice bath to 0-5 °C.
Slowly add concentrated ammonium hydroxide (28-30%, 50 mL) dropwise while stirring vigorously. Maintain the temperature below 10 °C.
After the addition is complete, allow the reaction to stir at room temperature for 3 hours.
The product will precipitate. Collect the solid by vacuum filtration.
Wash the solid with cold water (2 x 50 mL) and then with a small amount of cold ethanol.
Dry the product, N-(4-sulfamoyl-3-methylphenyl)acetamide, in a vacuum oven. The expected yield is 19.5 - 21.5 g (85-95%).
Step 4: Synthesis of 4-amino-2-methylbenzenesulfonamide (Deprotection)
Place the N-(4-sulfamoyl-3-methylphenyl)acetamide (22.8 g, 0.1 mol) into a 250 mL round-bottom flask.
Add 100 mL of 3 M hydrochloric acid.
Heat the mixture to reflux (approximately 100-110 °C) for 2 hours. The solid will gradually dissolve as the hydrolysis proceeds.
After reflux, cool the solution in an ice bath.
Slowly neutralize the solution by adding a saturated solution of sodium bicarbonate until the pH is approximately 7-8. The final product will precipitate as a white solid.
Collect the crude product by vacuum filtration and wash with cold water.
Recrystallize the product from an ethanol/water mixture to obtain pure 4-amino-2-methylbenzenesulfonamide.
Dry the final product under vacuum. The expected yield is 15.8 - 17.7 g (85-95%).
Quantitative Data Summary
Step
Starting Material
Reagent(s)
Molar Ratio (Reagent/Substrate)
Theoretical Yield (g)
1
o-Toluidine (10.7 g)
Acetic Anhydride (11.2 g)
1.1 : 1
14.9
2
N-acetyl-o-toluidine (14.9 g)
Chlorosulfonic Acid (70 g)
6.0 : 1
24.7
3
Sulfonyl Chloride (24.7 g)
Ammonium Hydroxide (excess)
Excess
22.8
4
Acetylated Sulfonamide (22.8 g)
Hydrochloric Acid (excess)
Excess
18.6
Characterization and Validation
The identity and purity of the synthesized 4-amino-2-methylbenzenesulfonamide must be confirmed using standard analytical techniques.[7]
Melting Point: Determine the melting point of the recrystallized product and compare it to the literature value if available. A sharp melting point is indicative of high purity.
FTIR Spectroscopy: Prepare a KBr pellet of the product. The spectrum should show characteristic absorption bands for:
S=O stretching (sulfonamide): ~1350-1310 cm⁻¹ and ~1160-1140 cm⁻¹ (asymmetric and symmetric)
N-H bending (amine): ~1650-1580 cm⁻¹
Aromatic C-H stretching: ~3100-3000 cm⁻¹
Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆).
¹H NMR: Expect signals corresponding to the aromatic protons (with characteristic splitting patterns), the methyl group singlet, the amine protons, and the sulfonamide protons.
¹³C NMR: Expect distinct signals for each of the unique carbon atoms in the molecule.
Liquid Chromatography-Mass Spectrometry (LC-MS): This technique will confirm the molecular weight of the compound. Using electrospray ionization (ESI) in positive mode, the expected [M+H]⁺ ion should be observed at m/z 187.06.[8]
Troubleshooting
Issue
Possible Cause
Suggested Solution
Low yield in Step 2
Incomplete reaction or moisture contamination.
Ensure all glassware is perfectly dry. Allow the reaction to stir for a longer duration.
Oily product instead of solid
Impurities present.
Attempt to triturate the oil with a non-polar solvent like hexane to induce crystallization. Purify via column chromatography if necessary.
Incomplete hydrolysis in Step 4
Insufficient reflux time or acid concentration.
Increase the reflux time or use a more concentrated HCl solution. Monitor the reaction by TLC.
Conclusion
The protocol described in this application note provides a reliable and efficient method for the laboratory-scale synthesis of 4-amino-2-methylbenzenesulfonamide. By employing a standard protecting group strategy, the synthesis proceeds with high regioselectivity and good yields across all four steps. Adherence to the detailed safety precautions is paramount due to the hazardous nature of the reagents involved. The successful synthesis and subsequent analytical validation of this compound will provide researchers with a valuable intermediate for further exploration in medicinal chemistry and materials science.
References
PubChem. 4-amino-N-(2-hydroxyethyl)-N-methylbenzenesulfonamide. National Center for Biotechnology Information. Accessed January 17, 2026. [Link]
Schultz, G., & Lucas, C. J. (1927). THE SULFONATION OF ORTHO-TOLUIDINE AND THE PREPARATION OF SODIUM 6-CHLORO-5-NITRO-META-TOLUENESULFONATE. Journal of the American Chemical Society, 49(1), 298-303. [Link]
Chemsrc. 4-AMINO-N-METHYLBENZENEETHANESULFONAMIDE. Accessed January 17, 2026. [Link]
Dudutienė, V., et al. (2014). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 19(10), 15939-15964. [Link]
Saleem, H., et al. (2022). Reaction of 2-aminophenol with 4-methylbenzenesulfonyl chloride... ResearchGate. [Link]
Stenford, B. A., & Ngassa, F. N. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249. [Link]
PubChem. N-(2-Aminoethyl)-4-methylbenzenesulfonamide. National Center for Biotechnology Information. Accessed January 17, 2026. [Link]
PubChem. 4-amino-2-methyl-N-propylbenzenesulfonamide. National Center for Biotechnology Information. Accessed January 17, 2026. [Link]
Allen, C. F. H., & VanAllan, J. A. (1948). o-TOLUIDINESULFONIC ACID. Organic Syntheses, 28, 92. [Link]
Patel, D. R., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6), 5209. [Link]
Schultz, G., & Lucas, C. J. (1927). THE SULFONATION OF ORTHO-TOLUIDINE AND THE PREPARATION OF SODIUM 6-CHLORO-5-NITRO-META-TOLUENESULFONATE. Journal of the American Chemical Society. [Link]
Jiang, J. (2017). Method for synthesizing 4-(2-aminoethyl)benzsulfamide. CN106336366A.
Jiang, J. (2017). Method for synthesizing 4-(2-aminoethyl)benzsulfamide. Eureka | Patsnap. [Link]
Hoechst AG. (1983). Process for preparing 6-chloro-3-toluidino-4-sulphonic acid. EP0077537A2.
Application Note & Industrial Protocol: Manufacturing of 4-Amino-2-methylbenzenesulfonamide
Abstract This document provides a comprehensive technical guide for the industrial-scale manufacturing of 4-amino-2-methylbenzenesulfonamide, a key intermediate in the synthesis of various pharmaceuticals. The protocol h...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a comprehensive technical guide for the industrial-scale manufacturing of 4-amino-2-methylbenzenesulfonamide, a key intermediate in the synthesis of various pharmaceuticals. The protocol herein describes a robust and well-established four-stage synthesis pathway commencing from commercially available p-toluidine. The process involves N-acetylation for amine group protection, subsequent ortho-chlorosulfonation, ammonolysis to form the sulfonamide, and a final deprotection step via hydrolysis. This guide is intended for researchers, chemists, and drug development professionals, offering detailed, step-by-step protocols, explanations of the underlying chemical principles, critical safety procedures for handling hazardous reagents, and in-process controls to ensure process validity and high product yield and purity.
Process Chemistry and Synthesis Pathway Overview
The selected manufacturing process is a multi-step synthesis designed for scalability, efficiency, and cost-effectiveness. The pathway begins with p-toluidine (4-methylaniline), a readily available industrial chemical. The core strategy involves protecting the reactive primary amino group to direct the subsequent electrophilic substitution, followed by the introduction of the sulfonamide functionality and final deprotection.
Expertise & Experience: This route employs classical, well-understood chemical transformations (acetylation, chlorosulfonation, ammonolysis, hydrolysis) that are reliable and have been proven in industrial settings for analogous compounds.[1][2]
Trustworthiness: The use of a protecting group strategy is a self-validating system. The initial acetylation of the highly reactive amine prevents unwanted side reactions during the aggressive chlorosulfonation step, ensuring regioselectivity and a cleaner product profile. The directing effects of the acetamido and methyl groups synergistically favor the desired 2-position for sulfonation.
Authoritative Grounding: The fundamental steps of this synthesis—acetylation, chlorosulfonation with chlorosulfonic acid, amination, and hydrolysis—are well-documented in chemical literature and patents for producing related sulfonamide compounds.[1][2]
Process Flow Visualization
The following diagram illustrates the complete manufacturing workflow from starting material to the final purified product.
Synthesis of Novel Derivatives from 4-Amino-2-methylbenzenesulfonamide: A Detailed Guide for Researchers
This comprehensive guide provides detailed application notes and protocols for the synthesis of novel derivatives from the versatile starting material, 4-amino-2-methylbenzenesulfonamide. This document is intended for re...
Author: BenchChem Technical Support Team. Date: January 2026
This comprehensive guide provides detailed application notes and protocols for the synthesis of novel derivatives from the versatile starting material, 4-amino-2-methylbenzenesulfonamide. This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of new chemical entities with potential therapeutic applications. Herein, we delve into the strategic derivatization of this scaffold, focusing on key reactions that unlock a diverse chemical space. We will explore the synthesis of Schiff bases, N-acyl derivatives, and azo compounds, providing not only step-by-step protocols but also the underlying chemical principles and expert insights into potential challenges and optimization strategies.
Introduction: The Potential of the 4-Amino-2-methylbenzenesulfonamide Scaffold
The benzenesulfonamide moiety is a well-established pharmacophore present in a wide array of clinically used drugs, including antibacterial agents, diuretics, and carbonic anhydrase inhibitors. The 4-amino-2-methylbenzenesulfonamide scaffold offers a unique starting point for medicinal chemistry campaigns. The primary amino group serves as a versatile handle for a variety of chemical transformations, allowing for the introduction of diverse functional groups and the exploration of structure-activity relationships (SAR). The presence of the methyl group at the ortho-position to the amine can influence the molecule's conformation, lipophilicity, and metabolic stability, potentially leading to derivatives with improved pharmacokinetic and pharmacodynamic profiles.
This guide will focus on three principal synthetic transformations of the primary amino group of 4-amino-2-methylbenzenesulfonamide:
Schiff Base Formation: Condensation with aldehydes and ketones to yield imines, which are valuable intermediates and have shown a range of biological activities, including antimicrobial and anticancer effects.
N-Acylation: Reaction with acylating agents to produce N-acylsulfonamides, which can act as bioisosteres for carboxylic acids and are found in numerous biologically active compounds.
Diazotization and Azo Coupling: Conversion of the amino group into a diazonium salt, followed by coupling with electron-rich aromatic systems to generate azo dyes, a class of compounds with applications in therapeutics and as biological probes.
The following sections provide detailed protocols and expert commentary for each of these synthetic pathways.
Section 1: Synthesis of Schiff Base Derivatives
Schiff bases, or imines, are formed through the nucleophilic addition of a primary amine to a carbonyl group of an aldehyde or ketone, followed by dehydration.[1][2] These compounds and their metal complexes are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer properties.[3][4]
Rationale and Mechanistic Insight
The formation of a Schiff base is a reversible reaction, typically catalyzed by a small amount of acid. The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the attack by the amine's lone pair. The subsequent elimination of a water molecule drives the reaction towards the formation of the stable imine product. The ortho-methyl group on the 4-amino-2-methylbenzenesulfonamide may introduce steric hindrance, potentially slowing the reaction rate compared to its unsubstituted counterpart, sulfanilamide. Therefore, extended reaction times or the use of a more effective dehydrating agent might be necessary.
Visualizing the Workflow: Schiff Base Synthesis
Caption: General workflow for the synthesis of Schiff base derivatives.
Protocol 1: Synthesis of a Schiff Base Derivative with 4-Hydroxybenzaldehyde
This protocol details the synthesis of (E)-4-(((4-sulfamoyl-3-methylphenyl)imino)methyl)phenol.
Materials:
4-Amino-2-methylbenzenesulfonamide
4-Hydroxybenzaldehyde
Absolute Ethanol
Glacial Acetic Acid
Standard laboratory glassware (round-bottom flask, condenser, etc.)
Stirring and heating apparatus
Filtration equipment
Procedure:
In a 100 mL round-bottom flask, dissolve 1.86 g (10 mmol) of 4-amino-2-methylbenzenesulfonamide in 30 mL of absolute ethanol. Gentle warming may be required to achieve complete dissolution.
To this solution, add 1.22 g (10 mmol) of 4-hydroxybenzaldehyde.
Add 3-4 drops of glacial acetic acid to the mixture to catalyze the reaction.
Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
After the reaction is complete, allow the mixture to cool to room temperature. A solid precipitate should form.
Collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol to remove any unreacted starting materials.
Dry the product in a vacuum oven at 60 °C to a constant weight.
Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry).
Expected Outcome and Data Interpretation:
The formation of the Schiff base can be confirmed by the appearance of a characteristic imine (C=N) stretching band in the FT-IR spectrum (typically around 1600-1650 cm⁻¹) and a singlet for the azomethine proton (-CH=N-) in the ¹H NMR spectrum (typically between δ 8.0-9.0 ppm).
Section 2: N-Acylation of 4-Amino-2-methylbenzenesulfonamide
N-acylation of sulfonamides is a fundamental transformation in medicinal chemistry, yielding N-acylsulfonamides which are often used as bioisosteres of carboxylic acids due to their similar pKa values.[5] This modification can significantly alter the physicochemical and biological properties of the parent molecule.
Rationale and Mechanistic Insight
The N-acylation of the amino group of 4-amino-2-methylbenzenesulfonamide can be achieved using various acylating agents, such as acyl chlorides or acid anhydrides, typically in the presence of a base. The base deprotonates the amine, increasing its nucleophilicity and facilitating the attack on the electrophilic carbonyl carbon of the acylating agent. The ortho-methyl group may pose some steric hindrance, potentially requiring more forcing conditions or the use of a stronger, non-nucleophilic base like sodium hydride.
Visualizing the Workflow: N-Acylation
Caption: Two-step workflow for the synthesis of azo dyes.
Protocol 3: Synthesis of an Azo Dye with 2-Naphthol
This protocol describes the synthesis of an illustrative azo dye by coupling the diazonium salt of 4-amino-2-methylbenzenesulfonamide with 2-naphthol.
Materials:
4-Amino-2-methylbenzenesulfonamide
Concentrated Hydrochloric Acid (HCl)
Sodium Nitrite (NaNO₂)
2-Naphthol
Sodium Hydroxide (NaOH)
Ice
Standard laboratory glassware and stirring apparatus
Procedure:
Part A: Diazotization
In a 250 mL beaker, suspend 1.86 g (10 mmol) of 4-amino-2-methylbenzenesulfonamide in a mixture of 5 mL of concentrated HCl and 20 mL of water.
Cool the suspension to 0-5 °C in an ice-salt bath with constant stirring.
In a separate beaker, dissolve 0.76 g (11 mmol) of sodium nitrite in 10 mL of cold water.
Add the sodium nitrite solution dropwise to the cold amine suspension over 15-20 minutes, ensuring the temperature remains below 5 °C. The solid should dissolve to form a clear solution of the diazonium salt. Keep this solution in the ice bath for immediate use.
[1]
Part B: Azo Coupling
In a separate 400 mL beaker, dissolve 1.44 g (10 mmol) of 2-naphthol in 50 mL of 10% aqueous sodium hydroxide solution.
Cool this solution to 0-5 °C in an ice bath.
Slowly, and with vigorous stirring, add the cold diazonium salt solution from Part A to the cold 2-naphthol solution. A brightly colored precipitate should form immediately.
Continue stirring the mixture in the ice bath for 30 minutes to ensure the completion of the coupling reaction.
Collect the colored precipitate by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral.
Dry the azo dye product in a desiccator or a vacuum oven at a low temperature.
Characterize the final product using UV-Vis spectroscopy, FT-IR, and NMR spectroscopy.
Expected Outcome and Data Interpretation:
The formation of the azo dye will be immediately apparent from the intense color of the product. The UV-Vis spectrum will show a characteristic absorption in the visible region. The ¹H NMR spectrum will show a complex aromatic region with signals corresponding to both aromatic rings.
Derivative Type
Coupling Partner
Expected Color
Yield (%)
Azo Dye
2-Naphthol
Red/Orange
~90-95
Concluding Remarks for the Practicing Scientist
The protocols outlined in this guide provide a robust starting point for the synthesis of novel derivatives of 4-amino-2-methylbenzenesulfonamide. It is imperative for the researcher to recognize that while these procedures are based on established chemical principles, optimization may be necessary. The presence of the ortho-methyl group can influence reactivity, and thus, careful monitoring of reactions by TLC is strongly advised.
Furthermore, the purification of the final products is critical to obtaining reliable biological data. Recrystallization is often a suitable method for crystalline solids, while column chromatography may be required for more challenging purifications. The comprehensive characterization of all synthesized compounds by spectroscopic methods is a prerequisite for publication and for advancing any promising candidates into further biological evaluation.
The synthetic versatility of 4-amino-2-methylbenzenesulfonamide, coupled with the proven biological relevance of the sulfonamide scaffold, makes it an attractive starting point for the discovery of new therapeutic agents. The derivatives accessible through the pathways described herein hold promise for a range of applications, from novel antimicrobials to targeted anticancer agents.
References
Sekhar, K. C., et al. (2021). Synthesis, characterization, and biological evaluation of some 4-((thiophen-2-yl-methylene)amino)benzenesulfonamide metal complexes. Beni-Suef University Journal of Basic and Applied Sciences, 10(1), 28. Available at: [Link]
Valarmathy, G., et al. (2021). Schiff bases derived from 4-amino-N-substituted benzenesulfonamide: synthesis, spectral characterisation and MIC evaluation. Bulletin of the Chemical Society of Ethiopia, 35(2), 433-442. Available at: [Link]
Ghorab, M. M., et al. (2018). Design, synthesis and molecular modeling study of certain 4-Methylbenzenesulfonamides with CDK2 inhibitory activity as anticancer and radio-sensitizing agents. Bioorganic Chemistry, 80, 432-443. Available at: [Link]
Kelebekli, L. (2020). Synthesis of N-acetyl-4-methyl-benzenesulfonamide from Chloramine-T. Journal of the Turkish Chemical Society, Section A: Chemistry, 7(1), 117-124. Available at: [Link]
Nakahata, D. H., et al. (2024). Synthesis, Characterization and in vitro Evaluation of 4-(2-Aminoethyl)benzenesulfonamide Schiff Bases against Arboviruses. Journal of the Brazilian Chemical Society, 35, 1-12. Available at: [Link]
Katritzky, A. R., Hoffmann, S., & Suzuki, K. (2004). N-Acylation of sulfonamides using N-acylbenzotriazoles. Arkivoc, 2004(12), 14-22. Available at: [Link]
Hassan, A. S., et al. (2021). Antimicrobial Activity of Schiff Base Derived from P-Aminophenol and Benzaldehyde and their Fe (II), Co (II). International Journal of Multidisciplinary Research and Studies, 4(1), 1-5. Available at: [Link]
Abdel-rahman, H. M., et al. (2022). Design, synthesis and anticancer activity of novel 4-(5-amino-4-cyano-1,3-oxazol-2-yl)benzenesulfonamide derivative. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 245-256. Available at: [Link]
Taha, M., et al. (2019). Novel sulfonamide derivatives as multitarget antidiabetic agents: design, synthesis, and biological evaluation. RSC Advances, 9(59), 34333-34344. Available at: [Link]
Organic Chemistry Portal. (n.d.). Diazotisation. Available at: [Link]
Dudutienė, V., et al. (2014). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 19(11), 17356-17382. Available at: [Link]
Durdagi, S., et al. (2015). Synthesis of Schiff base derivatives of 4-(2-aminoethyl)-benzenesulfonamide with inhibitory activity against carbonic anhydrase isoforms I, II, IX and XII. Bioorganic & Medicinal Chemistry, 23(15), 4847-4853. Available at: [Link]
The Chinese University of Hong Kong, Education and Manpower Bureau, & Hong Kong Examinations and Assessment Authority. (n.d.). Experiment 8: Synthesis of an Azo Dye - the Coupling Reaction of Benzenediazonium Ion with Naphthalen-2-ol. Available at: [Link]
Al-Masoudi, N. A., et al. (2023). Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. Molecules, 28(11), 4529. Available at: [Link]
Rahman, M. A., et al. (2005). Antimicrobial Activity of Some Schiff Bases Derived from Benzoin, Salicylaldehyde, Aminophenol and 2,4 Dinitrophenyl Hydrazine. Pakistan Journal of Biological Sciences, 8(4), 538-541. Available at: [Link]
Bouzayani, N., et al. (2019). A Novel and Green Method for N-acylation of Amines and Sulfonamides under Ultrasound Irradiation. Oriental Journal of Chemistry, 35(1), 241-246. Available at: [Link]
Hassan, S. S. M., et al. (2019). A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies. Molecules, 24(17), 3045. Available at: [Link]
Al-Amiery, A. A., et al. (2012). Synthesis and antioxidant, antimicrobial, and anti-inflammatory activities of a novel Schiff base derived from vanillin and dapsone. Chemistry Central Journal, 6(1), 1-7.
Wikipedia. (n.d.). Ortho effect. Available at: [Link]
Master Organic Chemistry. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Available at: [Link]
Yildiz, E., & Unver, Y. (2020). Synthesis and Characterization of Schiff Base Compounds Containing Mono and Disulfonic Groups. Journal of the Turkish Chemical Society, Section A: Chemistry, 7(3), 855-866. Available at: [Link]
El-Sayed, N. N. E., et al. (2022). Development of novel amino-benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors: Design, synthesis, anticancer activity assessment, and pharmacokinetic studies using UPLC-MS/MS. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1845-1861. Available at: [Link]
Dudutiene, V., et al. (2020). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Molecules, 25(18), 4253. Available at: [Link]
Application Notes and Protocols: The Strategic Use of 4-amino-2-methylbenzenesulfonamide in the Synthesis of Bioactive Heterocyclic Compounds
Introduction: 4-amino-2-methylbenzenesulfonamide as a Privileged Scaffold In the landscape of medicinal chemistry and drug discovery, the benzenesulfonamide moiety is a cornerstone, renowned for its prevalence in a multi...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: 4-amino-2-methylbenzenesulfonamide as a Privileged Scaffold
In the landscape of medicinal chemistry and drug discovery, the benzenesulfonamide moiety is a cornerstone, renowned for its prevalence in a multitude of therapeutic agents. The strategic incorporation of an amino group, as seen in 4-amino-2-methylbenzenesulfonamide, unlocks a vast potential for synthetic diversification, rendering it a privileged scaffold for the construction of a wide array of heterocyclic compounds. The interplay between the nucleophilic amino group and the directing effects of the sulfonamide and methyl substituents provides a powerful handle for orchestrating cyclization reactions, leading to the formation of five- and six-membered heterocycles of significant biological interest. This guide provides an in-depth exploration of the synthetic utility of 4-amino-2-methylbenzenesulfonamide, offering detailed protocols and mechanistic insights for the synthesis of pyrazoles, 1,3-thiazines, pyrimidines, and benzimidazoles. The methodologies presented herein are designed to be robust and reproducible, empowering researchers in their quest to develop novel chemical entities with therapeutic potential.
Part 1: Synthesis of Pyrazole Derivatives – The Celecoxib Paradigm
The synthesis of 1,5-diarylpyrazoles is a prominent application of aminobenzenesulfonamide derivatives, exemplified by the industrial-scale production of the selective COX-2 inhibitor, Celecoxib. The core strategy involves the conversion of the primary amino group of a benzenesulfonamide into a hydrazine, which then undergoes a cyclocondensation reaction with a 1,3-dicarbonyl compound to furnish the pyrazole ring.
Mechanistic Rationale
The Paal-Knorr pyrazole synthesis is the cornerstone of this transformation. The reaction proceeds via the initial formation of a hydrazone upon reaction of the hydrazine with one of the carbonyl groups of the 1,3-dicarbonyl compound. Subsequent intramolecular condensation between the remaining amino group of the hydrazine and the second carbonyl group, followed by dehydration, yields the stable aromatic pyrazole ring. The regioselectivity of the reaction with unsymmetrical dicarbonyl compounds is a critical consideration, often influenced by the electronic and steric nature of the substituents on the dicarbonyl moiety.
Experimental Protocols
Protocol 1: Synthesis of 4-hydrazinyl-2-methylbenzenesulfonamide hydrochloride
This crucial intermediate is synthesized from 4-amino-2-methylbenzenesulfonamide via a diazotization-reduction sequence.
Materials:
4-amino-2-methylbenzenesulfonamide
Concentrated Hydrochloric Acid (HCl)
Sodium Nitrite (NaNO₂)
Stannous Chloride (SnCl₂)
Crushed Ice
Distilled Water
Procedure:
In a suitable flask, prepare a mixture of 4-amino-2-methylbenzenesulfonamide (1 equivalent), concentrated HCl, and crushed ice, maintaining the temperature at 0-5 °C.
Slowly add a solution of sodium nitrite (1 equivalent) in water dropwise to the stirred mixture, ensuring the temperature does not exceed 5 °C.
After the addition is complete, stir the reaction mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.
In a separate vessel, prepare a solution of stannous chloride (excess) in concentrated HCl.
Slowly add the diazonium salt solution to the stannous chloride solution with vigorous stirring, maintaining a low temperature.
Allow the reaction mixture to stand, during which the hydrazine hydrochloride salt will precipitate.
Collect the solid product by vacuum filtration, wash with a small amount of cold water, and dry under vacuum to yield 4-hydrazinyl-2-methylbenzenesulfonamide hydrochloride.
Protocol 2: Synthesis of a Celecoxib Analogue
This protocol details the cyclocondensation of the synthesized hydrazine intermediate with a β-diketone.
Dissolve 1-(4-methylphenyl)-4,4,4-trifluorobutane-1,3-dione (1 equivalent) and 4-hydrazinyl-2-methylbenzenesulfonamide hydrochloride (1.1 equivalents) in methanol or ethanol.[1]
If desired, add triethylamine (1.1 equivalents) to neutralize the hydrochloride and facilitate the reaction.[1]
Reflux the reaction mixture for 6-12 hours, monitoring the progress by Thin Layer Chromatography (TLC).[1]
Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.
Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.
Purify the crude product by recrystallization or column chromatography to yield the desired pyrazole derivative.
Caption: Synthetic workflow for pyrazole derivatives.
Part 2: Synthesis of 1,3-Thiazine Derivatives – A Proposed Pathway
The 1,3-thiazine core is present in various biologically active compounds. A common synthetic route to 1,3-thiazines involves the reaction of α,β-unsaturated ketones (chalcones) with a thiourea derivative. While direct literature for the use of 4-amino-2-methylbenzenesulfonamide in this specific reaction is sparse, a plausible synthetic strategy can be proposed based on established chemical principles. This would involve the conversion of the starting aminobenzenesulfonamide into a thiourea derivative, followed by cyclization.
Proposed Mechanistic Pathway
The proposed synthesis would first involve the conversion of 4-amino-2-methylbenzenesulfonamide to the corresponding isothiocyanate, which can then be reacted with ammonia or a primary amine to yield a substituted thiourea. This thiourea derivative can then undergo a Michael addition to an α,β-unsaturated ketone, followed by intramolecular cyclization and dehydration to afford the 1,3-thiazine ring.
Proposed Experimental Protocol
Protocol 3: Synthesis of a 1,3-Thiazine Derivative (Proposed)
Step 1: Synthesis of 4-isothiocyanato-2-methylbenzenesulfonamide
React 4-amino-2-methylbenzenesulfonamide with thiophosgene in a suitable solvent (e.g., dichloromethane) in the presence of a base (e.g., triethylamine).
Isolate the isothiocyanate product after workup and purification.
Step 2: Synthesis of the N-(4-sulfamoyl-3-methylphenyl)thiourea
React the synthesized isothiocyanate with a solution of ammonia in a suitable solvent.
Isolate the resulting thiourea derivative.
Step 3: Cyclization to the 1,3-Thiazine
React the N-(4-sulfamoyl-3-methylphenyl)thiourea with an appropriate α,β-unsaturated ketone (chalcone) in an alcoholic solvent in the presence of a base (e.g., sodium hydroxide or potassium carbonate).[2]
Reflux the reaction mixture until completion (monitored by TLC).
Isolate and purify the resulting 1,3-thiazine derivative.
Visualization
Caption: Proposed workflow for 1,3-thiazine synthesis.
Part 3: Synthesis of Pyrimidine Derivatives – A Plausible Approach
Pyrimidines are fundamental components of nucleic acids and are prevalent in a vast number of pharmaceuticals. A classical and versatile method for pyrimidine synthesis is the Biginelli reaction or similar condensations involving a β-dicarbonyl compound, an aldehyde, and a urea or guanidine derivative. By converting 4-amino-2-methylbenzenesulfonamide into a guanidine, it can be employed as a key building block in pyrimidine synthesis.
Proposed Mechanistic Rationale
The proposed synthesis would begin with the guanylation of 4-amino-2-methylbenzenesulfonamide. The resulting guanidine derivative can then participate in a cyclocondensation reaction with a β-dicarbonyl compound. The reaction is typically acid-catalyzed and proceeds through a series of condensation and cyclization steps to form the dihydropyrimidine ring, which can subsequently be oxidized to the aromatic pyrimidine.
Proposed Experimental Protocol
Protocol 4: Synthesis of a Pyrimidine Derivative (Proposed)
Step 1: Synthesis of N-(4-sulfamoyl-3-methylphenyl)guanidine
React 4-amino-2-methylbenzenesulfonamide with a guanylating agent such as S-methylisothiourea sulfate or cyanamide under appropriate conditions.
Isolate and purify the resulting guanidine derivative.
Step 2: Cyclocondensation to the Pyrimidine
In a suitable solvent such as ethanol, mix the N-(4-sulfamoyl-3-methylphenyl)guanidine, a β-dicarbonyl compound (e.g., ethyl acetoacetate), and an aldehyde (e.g., benzaldehyde).
Add a catalytic amount of an acid (e.g., HCl).
Reflux the mixture for several hours, monitoring by TLC.
Upon completion, cool the reaction and isolate the precipitated product.
Purify the crude pyrimidine derivative by recrystallization.
Visualization
Caption: Proposed workflow for pyrimidine synthesis.
Part 4: Synthesis of Benzimidazole Derivatives – A Two-Step Approach
Benzimidazoles are another class of heterocyclic compounds with significant therapeutic applications. The most common route to benzimidazoles is the condensation of an o-phenylenediamine with a carboxylic acid or its derivative. 4-amino-2-methylbenzenesulfonamide can be strategically converted into a suitable o-phenylenediamine precursor, enabling its use in benzimidazole synthesis.
Mechanistic Rationale
The synthesis hinges on the initial introduction of a nitro group ortho to the amino group of 4-amino-2-methylbenzenesulfonamide, followed by the reduction of this nitro group to a second amino functionality, thereby generating the required o-phenylenediamine scaffold. This diamine can then undergo condensation with a carboxylic acid (Phillips condensation) or an aldehyde followed by oxidation to yield the benzimidazole ring.
Experimental Protocols
Protocol 5: Synthesis of 4-amino-2-methyl-5-nitrobenzenesulfonamide
Materials:
4-amino-2-methylbenzenesulfonamide
Fuming Nitric Acid
Concentrated Sulfuric Acid
Procedure:
Carefully dissolve 4-amino-2-methylbenzenesulfonamide in concentrated sulfuric acid at a low temperature (0-5 °C).
Slowly add fuming nitric acid dropwise to the solution, maintaining the low temperature.
After the addition, allow the reaction to stir at a controlled temperature until the nitration is complete (monitor by TLC).
Carefully pour the reaction mixture onto crushed ice to precipitate the product.
Filter the solid, wash with cold water until neutral, and dry to obtain 4-amino-2-methyl-5-nitrobenzenesulfonamide.
Protocol 6: Synthesis of 4,5-diamino-2-methylbenzenesulfonamide
Materials:
4-amino-2-methyl-5-nitrobenzenesulfonamide
Reducing agent (e.g., Iron powder in acetic acid, or catalytic hydrogenation with Pd/C)[3]
Appropriate solvent
Procedure (using Iron powder):
Suspend 4-amino-2-methyl-5-nitrobenzenesulfonamide in a mixture of ethanol and water.
Add iron powder and a catalytic amount of acetic acid.
Heat the mixture to reflux and stir vigorously for several hours.
Monitor the reaction by TLC until the starting material is consumed.
Filter the hot reaction mixture to remove the iron salts.
Concentrate the filtrate to obtain the crude diamine, which can be purified by recrystallization.
Protocol 7: Synthesis of a Benzimidazole Derivative
Materials:
4,5-diamino-2-methylbenzenesulfonamide
Carboxylic acid (e.g., formic acid, acetic acid) or Aldehyde
Acid catalyst (e.g., polyphosphoric acid for carboxylic acids)
Procedure (using a carboxylic acid):
Mix the 4,5-diamino-2-methylbenzenesulfonamide with an excess of the chosen carboxylic acid.
Add polyphosphoric acid as a condensing agent and heat the mixture at an elevated temperature (e.g., 120-150 °C) for several hours.
Cool the reaction mixture and carefully add it to ice water to precipitate the product.
Neutralize the solution with a base (e.g., ammonia solution).
Filter the precipitated benzimidazole, wash with water, and purify by recrystallization.
Visualization
Caption: Synthetic pathway to benzimidazoles.
Conclusion: A Versatile Building Block for Heterocyclic Chemistry
4-amino-2-methylbenzenesulfonamide has demonstrated its value as a versatile and strategically important starting material for the synthesis of a diverse range of heterocyclic compounds. The protocols and conceptual frameworks presented in this guide highlight its utility in constructing pyrazoles, and provide plausible pathways for the synthesis of 1,3-thiazines, pyrimidines, and benzimidazoles. The ability to leverage the reactivity of the amino group, in concert with the electronic and steric influences of the other substituents, allows for the rational design and synthesis of novel molecular architectures. It is our hope that these detailed application notes will serve as a valuable resource for researchers and professionals in the field of drug development, facilitating the discovery of new and improved therapeutic agents.
Application Notes & Protocols: 4-Amino-2-methylbenzenesulfonamide as a Versatile Precursor in Modern Drug Synthesis
Abstract The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a wide array of therapeutic agents, from antimicrobials to anticancer drugs.[1][2] 4-Amino-2-methylbenzenesulfonamide represen...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a wide array of therapeutic agents, from antimicrobials to anticancer drugs.[1][2] 4-Amino-2-methylbenzenesulfonamide represents a valuable and functionalized starting material for the synthesis of diverse drug candidates. Its bifunctional nature—possessing a nucleophilic aromatic amine and a hydrogen-bond-donating sulfonamide group—provides a scaffold ripe for chemical elaboration. This document provides an in-depth guide for researchers, exploring the chemical logic behind its use and presenting a detailed protocol for a key synthetic transformation relevant to drug discovery campaigns.
Introduction: The Strategic Value of 4-Amino-2-methylbenzenesulfonamide
4-Amino-2-methylbenzenesulfonamide is an aromatic organic compound featuring a primary aniline amine, a sulfonamide group, and a methyl substituent on the benzene ring. This specific arrangement of functional groups offers several strategic advantages in drug design and synthesis.
The Sulfonamide Moiety : This group is a structural analogue of p-aminobenzoic acid (PABA), enabling it to act as a competitive inhibitor in metabolic pathways, most famously the folic acid synthesis pathway in bacteria.[1] Beyond this classic mechanism, the sulfonamide group (R-SO₂NR'R'') is a powerful hydrogen bond donor and acceptor, allowing for strong and specific interactions with biological targets like enzyme active sites.[2][3] Its stability and electron-withdrawing nature also favorably influence the pharmacokinetic properties of a molecule.[2]
The 4-Amino Group : This primary aromatic amine is the principal reactive handle for synthetic diversification. It serves as a potent nucleophile, readily participating in a wide range of C-N bond-forming reactions. This allows for the straightforward introduction of various side chains, pharmacophores, and linking groups, enabling the exploration of structure-activity relationships (SAR).
The 2-Methyl Group : The methyl group provides steric bulk and modulates the electronic properties of the aromatic ring. This substitution can influence the conformation of the molecule and its binding affinity to a target protein, often providing a vector for improving selectivity or metabolic stability compared to its unsubstituted counterpart, sulfanilamide.
Core Synthetic Principles: Derivatization of the 4-Amino Group
The vast majority of synthetic applications using this precursor leverage the nucleophilicity of the 4-amino group. The sulfonamide moiety is generally unreactive under the conditions used to modify the amine. The primary goal is to append new molecular fragments to the scaffold, transforming the simple precursor into a more complex and biologically active agent.
A common and powerful strategy for this is reductive amination . This reaction forms a new secondary amine by first condensing the primary amine with an aldehyde or ketone to form an imine, which is then reduced in situ to the target amine. This method is highly favored in medicinal chemistry for its reliability, broad substrate scope, and generally mild conditions.[6]
Caption: General workflow for reductive amination.
Application Protocol: Synthesis of an N-Substituted Derivative via Reductive Amination
This protocol details a representative synthesis of an N-benzyl derivative, a common step in building more complex molecules such as inhibitors of enzymes like 12-Lipoxygenase.[6] The principles described are broadly applicable to a wide range of aldehydes and ketones.
Objective: To synthesize N-((2-hydroxy-3-methoxybenzyl)amino)-4-amino-2-methylbenzenesulfonamide, demonstrating a key transformation for creating bioactive molecules.
Materials and Reagents
Reagent
CAS No.
M.W. ( g/mol )
Amount
Rationale
4-Amino-2-methylbenzenesulfonamide
94109-57-6
186.23
1.0 mmol
Starting Precursor
2-Hydroxy-3-methoxybenzaldehyde
148-53-8
152.15
1.1 mmol
Electrophilic Partner
Sodium Triacetoxyborohydride
56553-60-7
211.94
1.5 mmol
Mild reducing agent; selective for imines
Dichloroethane (DCE)
107-06-2
98.96
10 mL
Anhydrous solvent, ideal for this reaction
Acetic Acid (Glacial)
64-19-7
60.05
0.1 mmol
Catalyst for imine formation
Saturated Sodium Bicarbonate (aq)
144-55-8
84.01
20 mL
Quenching agent
Dichloromethane (DCM)
75-09-2
84.93
30 mL
Extraction solvent
Anhydrous Magnesium Sulfate
7487-88-9
120.37
~1 g
Drying agent
Experimental Workflow Diagram
Caption: Step-by-step experimental workflow for synthesis.
Step-by-Step Protocol
Reaction Setup: To a clean, dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-amino-2-methylbenzenesulfonamide (1.0 mmol, 186 mg) and 2-hydroxy-3-methoxybenzaldehyde (1.1 mmol, 167 mg).
Solvent and Catalyst Addition: Add dichloroethane (10 mL) to the flask. The solids may not fully dissolve initially. Add glacial acetic acid (0.1 mmol, ~6 µL) to catalyze the reaction.
Causality Note: Acetic acid protonates the aldehyde's carbonyl oxygen, making the carbon more electrophilic and accelerating the initial nucleophilic attack by the amine to form the imine intermediate.[6]
Imine Formation: Stir the mixture at room temperature for 30 minutes. A color change may be observed as the imine forms.
Reduction: Carefully add sodium triacetoxyborohydride (1.5 mmol, 318 mg) to the reaction mixture in small portions over 5 minutes.
Expertise Note: Portion-wise addition helps control any initial exotherm. Sodium triacetoxyborohydride is less reactive and more selective than other borohydrides (like NaBH₄), making it ideal for reducing imines in the presence of more sensitive functional groups. It does not readily reduce the aldehyde starting material.
Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine spot has been consumed (typically 4-12 hours).
Quenching: Once the reaction is complete, carefully pour the mixture into a separatory funnel containing 20 mL of saturated aqueous sodium bicarbonate solution to quench the excess reducing agent and neutralize the acetic acid. Stir vigorously for 15 minutes until gas evolution ceases.
Extraction: Extract the aqueous layer with dichloromethane (3 x 10 mL). Combine the organic layers.
Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.
Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure N-substituted product.
Characterization: The identity and purity of the final product should be confirmed by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Safety and Handling
While 4-amino-2-methylbenzenesulfonamide itself is not acutely toxic, proper laboratory safety protocols are mandatory. Related sulfonamides can cause skin and serious eye irritation.[7][8]
P304+P340 : IF INHALED: Remove person to fresh air.[10]
Eye Contact
P305+P351+P338 : IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[9]
Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles conforming to EN166 or NIOSH standards, and appropriate chemical-resistant gloves when handling this compound and its reagents.[9][10] All manipulations should be performed in a well-ventilated fume hood.
Broader Applications & Future Perspectives
The 4-amino-benzenesulfonamide scaffold is a privileged structure in medicinal chemistry. Beyond simple N-alkylation, the 4-amino group can be diazotized and converted to a wide range of other functional groups, or acylated to form amides, further expanding its synthetic utility.
Derivatives of this and closely related precursors have shown significant biological activity across numerous therapeutic areas:
Carbonic Anhydrase Inhibitors: The primary sulfonamide group is a classic zinc-binding group, making these compounds excellent starting points for developing inhibitors of carbonic anhydrase isoforms, which are targets for glaucoma, epilepsy, and some cancers.[11][12]
Anticancer Agents: Novel sulfonamide derivatives are continuously being explored as cytotoxic agents against various cancer cell lines, including colon (HCT-116) and breast (MCF-7) cancers.[13][14]
Antimicrobial Agents: The foundational discovery of sulfa drugs as antibacterials continues to inspire the development of new antimicrobial compounds based on this core structure.[14][15]
Anti-inflammatory Agents: By targeting enzymes like 12-lipoxygenase, these scaffolds can be used to develop potent and selective anti-inflammatory drugs.[6]
The continued exploration of novel C-N cross-coupling reactions and greener synthetic methodologies will undoubtedly expand the toolkit available to medicinal chemists for derivatizing this versatile precursor, leading to the discovery of the next generation of sulfonamide-based therapeutics.[2]
References
David E. Thurston. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. Royal Society of Chemistry.
Anam, K., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Archives of Microbiology.
BenchChem. (2025). The Genesis of Sulfa Drugs: A Technical Guide to the Historical Evolution of Sulfonamide Synthesis. BenchChem.
Georg Thieme Verlag KG. (2024).
ACS Publications. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters.
Holton, S. J., et al. (2014). Synthesis and Structure–Activity Relationship Studies of 4-((2-Hydroxy-3-methoxybenzyl)amino)benzenesulfonamide Derivatives as Potent and Selective Inhibitors of 12-Lipoxygenase. Journal of Medicinal Chemistry.
Expert Opinion on Therapeutic Patents. (2009).
Nemr, M. T. M., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. Future Medicinal Chemistry.
MDPI. (n.d.). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Molecules.
PubChem. 4-(2-Aminoethyl)benzenesulfonamide.
ResearchGate. (n.d.). Proposed synthetic route for the synthesis of p-aminobenzenesulfonamide substituted quinazolin-4(3H)-one 8a–8j.
Application Note: A Robust, Validated RP-HPLC Method for the Quantitative Analysis of 4-Amino-2-methylbenzenesulfonamide
Abstract This application note details the development and validation of a simple, precise, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 4-amin...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This application note details the development and validation of a simple, precise, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 4-amino-2-methylbenzenesulfonamide. The method utilizes a C18 stationary phase with isocratic elution and UV detection, providing a reliable analytical tool for quality control and research applications. The entire process, from initial method development to full validation according to the International Council for Harmonisation (ICH) guidelines, is described, underscoring the causality behind critical experimental choices. This protocol is designed for researchers, scientists, and drug development professionals requiring a robust analytical method for this compound.
Analyte Characterization & Initial Considerations
A thorough understanding of the analyte's physicochemical properties is the foundation of a logical HPLC method development strategy. 4-amino-2-methylbenzenesulfonamide is a sulfonamide compound, a class of molecules widely used in the pharmaceutical industry.
Chemical Structure:
Figure 1. Chemical Structure of 4-amino-2-methylbenzenesulfonamide
Physicochemical Properties:
Direct experimental data for 4-amino-2-methylbenzenesulfonamide is not extensively published. Therefore, properties are estimated based on its structure and data from close structural analogs, such as isomers and related sulfonamides.[1][2][3]
The aromatic amine is weakly basic; the sulfonamide proton is weakly acidic. pH control of the mobile phase is critical to ensure a consistent ionization state for stable retention.
logP (Octanol-Water)
~0.0 - 0.5
The low logP value suggests moderate polarity, making it an ideal candidate for reversed-phase chromatography.[1]
UV Absorbance
λₘₐₓ ~260-275 nm
The substituted benzene ring is a strong chromophore. A UV scan is necessary to find the absorbance maximum for optimal sensitivity.
Solubility
Sparingly soluble in water; soluble in organic solvents like methanol and acetonitrile.
Dictates the choice of diluent for standard and sample preparation. A mixture of the mobile phase is often a good starting point.
HPLC Method Development Strategy
The development process is a systematic workflow designed to achieve a specific separation goal: a robust and reliable method that produces symmetric, well-resolved peaks in a reasonable timeframe.
Purifying 4-amino-2-methylbenzenesulfonamide: A Guide to Crystallization Techniques
Introduction: The Critical Role of Purity in Drug Development In the synthesis of pharmaceutical intermediates, achieving a high degree of purity is not merely a quality control checkpoint; it is a fundamental prerequisi...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Critical Role of Purity in Drug Development
In the synthesis of pharmaceutical intermediates, achieving a high degree of purity is not merely a quality control checkpoint; it is a fundamental prerequisite for the safety and efficacy of the final active pharmaceutical ingredient (API). 4-amino-2-methylbenzenesulfonamide, a key building block in the synthesis of various therapeutic agents, is no exception. The presence of impurities, even in trace amounts, can lead to undesirable side reactions, reduced product stability, and potential toxicity. Crystallization stands as a powerful and widely employed technique for the purification of such solid organic compounds, leveraging differences in solubility between the target molecule and its impurities.
This application note provides a comprehensive guide to the crystallization of 4-amino-2-methylbenzenesulfonamide, offering detailed protocols and the scientific rationale behind the experimental choices. It is designed for researchers, scientists, and drug development professionals seeking to establish robust and efficient purification strategies.
Understanding the Physicochemical Landscape
A successful crystallization protocol is built upon a thorough understanding of the compound's physicochemical properties. For 4-amino-2-methylbenzenesulfonamide (CAS No: 94109-57-6), key parameters influencing its crystallization behavior include its molecular structure, polarity, and solubility in various solvents.
Molecular Structure and Polarity:
4-amino-2-methylbenzenesulfonamide possesses a multifaceted chemical architecture. The aromatic ring provides a nonpolar character, while the primary amino (-NH2) and sulfonamide (-SO2NH2) groups introduce significant polarity and the capacity for hydrogen bonding. This amphiphilic nature dictates its solubility profile, making it soluble in polar solvents and less so in nonpolar ones.
Solubility Profile (Qualitative):
A systematic solvent screening is the cornerstone of developing a crystallization method. The ideal solvent should exhibit high solubility for 4-amino-2-methylbenzenesulfonamide at elevated temperatures and low solubility at ambient or reduced temperatures. This differential solubility is the driving force for crystallization upon cooling.
Solvent Class
Predicted Solubility at Room Temperature
Predicted Solubility at Elevated Temperature
Water
Sparingly soluble
Moderately soluble
Alcohols (Ethanol, Methanol, Isopropanol)
Moderately soluble
Highly soluble
Ketones (Acetone)
Soluble
Highly soluble
Esters (Ethyl Acetate)
Sparingly soluble
Moderately soluble
Aromatic Hydrocarbons (Toluene)
Insoluble
Sparingly soluble
Aliphatic Hydrocarbons (Hexane, Heptane)
Insoluble
Insoluble
Based on this general profile, alcohol-water mixtures, particularly ethanol-water, are promising candidates for the recrystallization of 4-amino-2-methylbenzenesulfonamide. The alcohol acts as a good solvent, while water serves as an anti-solvent, allowing for fine-tuning of the solubility to maximize yield and purity.
Crystallization Workflow: From Crude Solid to Purified Crystals
The overall process of purifying 4-amino-2-methylbenzenesulfonamide via crystallization involves a series of logical steps, from initial synthesis and impurity identification to the final isolation and characterization of the purified product.
Method
Applications of 4-Amino-2-Methylbenzenesulfonamide in Organic Synthesis: A Guide for Researchers
Introduction: Unveiling the Synthetic Potential of a Versatile Building Block 4-Amino-2-methylbenzenesulfonamide, a seemingly unassuming aromatic sulfonamide, is a molecule of significant interest to the organic and medi...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Unveiling the Synthetic Potential of a Versatile Building Block
4-Amino-2-methylbenzenesulfonamide, a seemingly unassuming aromatic sulfonamide, is a molecule of significant interest to the organic and medicinal chemist. Its strategic placement of a nucleophilic amino group, a modifiable sulfonamide moiety, and a methyl group on the aromatic ring makes it a versatile scaffold for the construction of a diverse array of complex organic molecules. This guide provides an in-depth exploration of the applications of 4-amino-2-methylbenzenesulfonamide in organic synthesis, with a focus on its utility in the preparation of bioactive heterocyclic compounds and as a cornerstone in drug discovery programs. We will delve into the causality behind experimental choices and provide detailed, field-proven protocols to empower researchers in their synthetic endeavors. The inherent reactivity of its functional groups allows for a multitude of transformations, making it a valuable starting material for generating compound libraries for high-throughput screening.
Core Reactivity and Synthetic Handles
The synthetic utility of 4-amino-2-methylbenzenesulfonamide stems from the distinct reactivity of its two primary functional groups: the arylamine and the sulfonamide. The methyl group, while less reactive, can influence the electronic and steric properties of the molecule and its derivatives.
The Amino Group: As a primary arylamine, this group is a potent nucleophile, readily participating in a wide range of reactions. It is the key to forming new carbon-nitrogen and nitrogen-heteroatom bonds, making it central to the synthesis of various heterocyclic systems.
The Sulfonamide Group: The N-H protons of the sulfonamide are acidic and can be deprotonated to form a nucleophilic nitrogen anion. This allows for alkylation, arylation, and acylation reactions, providing a straightforward method for introducing diverse substituents and modulating the physicochemical properties of the final compound.
The interplay of these functional groups allows for a modular approach to molecular design, where each part of the 4-amino-2-methylbenzenesulfonamide scaffold can be systematically modified to optimize for a desired biological activity or physical property.
Application in the Synthesis of Bioactive Heterocycles
The nucleophilic amino group of 4-amino-2-methylbenzenesulfonamide is a powerful tool for the construction of nitrogen-containing heterocycles, many of which are privileged scaffolds in medicinal chemistry.
Synthesis of Pyrazole Derivatives: A Gateway to Anti-Inflammatory Agents
The Knorr pyrazole synthesis and related cyclocondensation reactions provide a direct route to pyrazole-containing sulfonamides. These compounds are of particular interest due to their prevalence in a variety of therapeutic agents, most notably as selective COX-2 inhibitors. The general strategy involves the reaction of a hydrazine derivative with a 1,3-dicarbonyl compound. While 4-amino-2-methylbenzenesulfonamide is not a hydrazine itself, it can be readily converted to the corresponding hydrazine, which then serves as the key precursor for pyrazole synthesis.
Conceptual Workflow for Pyrazole Synthesis:
Caption: Workflow for pyrazole synthesis.
Protocol 1: Synthesis of a Pyrazole Derivative via Cyclocondensation
This protocol outlines a general procedure for the synthesis of a pyrazole derivative from a 1,3-dicarbonyl compound and the hydrazine derived from 4-amino-2-methylbenzenesulfonamide.
Step 1: Preparation of 4-Hydrazinyl-2-methylbenzenesulfonamide Hydrochloride (Hypothetical Intermediate)
Note: This is a generalized procedure adapted from the synthesis of related hydrazinylbenzenesulfonamides, as a direct protocol for the 2-methyl derivative was not explicitly found in the initial literature survey.
Suspend 4-amino-2-methylbenzenesulfonamide (10 mmol) in a mixture of concentrated hydrochloric acid (15 mL) and water (15 mL) in a flask cooled to 0-5 °C in an ice-salt bath.
Slowly add a solution of sodium nitrite (10.5 mmol) in water (5 mL) dropwise, maintaining the temperature below 5 °C. Stir the mixture for 30 minutes at this temperature.
In a separate flask, prepare a solution of tin(II) chloride dihydrate (30 mmol) in concentrated hydrochloric acid (15 mL) and cool it to 0 °C.
Slowly add the cold diazonium salt solution to the tin(II) chloride solution with vigorous stirring, ensuring the temperature remains below 10 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.
Collect the precipitated solid by vacuum filtration, wash with a small amount of cold water, and then with diethyl ether.
Dry the solid under vacuum to yield 4-hydrazinyl-2-methylbenzenesulfonamide hydrochloride.
Step 2: Cyclocondensation with a 1,3-Dicarbonyl Compound
To a solution of 4-hydrazinyl-2-methylbenzenesulfonamide hydrochloride (5 mmol) in ethanol (20 mL), add the 1,3-dicarbonyl compound (e.g., acetylacetone, 5 mmol).
Add a catalytic amount of a weak acid, such as a few drops of glacial acetic acid.
Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and reduce the solvent volume under reduced pressure.
Pour the concentrated mixture into ice-cold water (50 mL) and stir for 30 minutes.
Collect the precipitated solid by vacuum filtration, wash with water, and dry.
Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel.
Expected Outcome and Validation:
The final pyrazole product should be characterized by standard analytical techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm its structure. The yield will vary depending on the specific 1,3-dicarbonyl compound used.
Synthesis of Triazole Derivatives: Accessing a Privileged Scaffold
1,2,4-Triazoles are another class of heterocycles with a broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. 4-Amino-2-methylbenzenesulfonamide can serve as a precursor for the synthesis of 4-amino-1,2,4-triazole derivatives, which can then be further functionalized. A common route involves the reaction of a hydrazine with a carboxylic acid or its derivative, followed by cyclization.
Conceptual Pathway to Triazole Derivatives:
Caption: Pathway to 1,2,4-triazole derivatives.
Protocol 2: Synthesis of a 4-Substituted-amino-1,2,4-triazole Derivative
This protocol is a generalized procedure based on established methods for the synthesis of 4-amino-1,2,4-triazoles.[1]
In a round-bottom flask, combine 4-amino-2-methylbenzenesulfonamide (10 mmol) and an excess of formic acid (e.g., 20 mL of 88% formic acid).
Heat the mixture to reflux for 4-6 hours. The reaction can be monitored by TLC.
After the reaction is complete, cool the mixture to room temperature and carefully pour it into ice-water (100 mL).
Neutralize the solution with a saturated solution of sodium bicarbonate until the pH is approximately 7-8.
The precipitated solid is collected by vacuum filtration, washed with cold water, and dried.
The crude product can be purified by recrystallization from a suitable solvent like ethanol.
Note: This is a simplified, hypothetical protocol. The direct formylation and cyclization of 4-amino-2-methylbenzenesulfonamide to a triazole is a complex transformation and may require a multi-step approach as outlined in the conceptual pathway.
Derivatization of the Sulfonamide Moiety: Tailoring Molecular Properties
The sulfonamide group provides a convenient handle for introducing a wide range of substituents, which can significantly impact the biological activity and pharmacokinetic profile of the resulting compounds. The acidic proton on the sulfonamide nitrogen can be removed by a base, and the resulting anion can react with various electrophiles.
Table 1: Representative Derivatization Reactions of the Sulfonamide Group
Electrophile
Reagents and Conditions
Product Type
Alkyl Halide (R-X)
Base (e.g., K₂CO₃, NaH), Solvent (e.g., DMF, Acetone)
N-Alkylsulfonamide
Acyl Chloride (RCOCl)
Base (e.g., Pyridine, Et₃N), Solvent (e.g., CH₂Cl₂, THF)
N-Acylsulfonamide
Aryl Halide (Ar-X)
Buchwald-Hartwig or Ullmann coupling conditions
N-Arylsulfonamide
Protocol 3: N-Alkylation of 4-Amino-2-methylbenzenesulfonamide
To a solution of 4-amino-2-methylbenzenesulfonamide (5 mmol) in a suitable solvent such as dimethylformamide (DMF, 20 mL), add a base such as potassium carbonate (7.5 mmol).
Stir the mixture at room temperature for 30 minutes.
Add the alkylating agent (e.g., benzyl bromide, 5.5 mmol) dropwise to the suspension.
Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) for 12-24 hours, monitoring the reaction by TLC.
After completion, pour the reaction mixture into ice-water (100 mL) and extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 30 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel or by recrystallization.
Formation of Schiff Bases: Intermediates for Further Transformations
The primary amino group of 4-amino-2-methylbenzenesulfonamide readily condenses with aldehydes and ketones to form Schiff bases (imines). These intermediates can be valuable for further synthetic elaborations, including reduction to secondary amines or participation in cyclization reactions.
Protocol 4: General Procedure for Schiff Base Formation
Dissolve 4-amino-2-methylbenzenesulfonamide (10 mmol) in ethanol (30 mL) in a round-bottom flask.
Add the desired aldehyde or ketone (10.5 mmol) to the solution.
Add a catalytic amount of glacial acetic acid (2-3 drops).
Reflux the mixture for 2-4 hours, monitoring the reaction by TLC.
Upon completion, cool the reaction mixture in an ice bath to induce precipitation.
Collect the solid product by vacuum filtration, wash with a small amount of cold ethanol, and dry.
The Schiff base can be used in the next step without further purification or can be recrystallized if necessary.
Applications in Drug Discovery: A Scaffold for Bioactive Molecules
The 4-amino-2-methylbenzenesulfonamide scaffold is present in a number of compounds with interesting biological activities. Its derivatives have been explored as potential anticancer, antimicrobial, and anti-inflammatory agents.
Anticancer Agents: The sulfonamide moiety is a known pharmacophore that can interact with various biological targets. Derivatives of 4-amino-2-methylbenzenesulfonamide have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines.[2][3] The modular nature of the scaffold allows for the systematic exploration of structure-activity relationships.
Carbonic Anhydrase Inhibitors: Aromatic sulfonamides are a well-established class of carbonic anhydrase inhibitors.[4][5] The 4-amino-2-methylbenzenesulfonamide core can be elaborated with various side chains to achieve potent and selective inhibition of different carbonic anhydrase isoforms, which are implicated in diseases such as glaucoma and cancer.
Antimicrobial Agents: The sulfonamide class of drugs has a long history in the treatment of bacterial infections. Novel derivatives of 4-amino-2-methylbenzenesulfonamide continue to be explored for their potential as new antimicrobial agents to combat the growing threat of antibiotic resistance.
Conclusion and Future Outlook
4-Amino-2-methylbenzenesulfonamide is a versatile and valuable building block in organic synthesis. Its readily accessible functional groups provide multiple avenues for derivatization and for the construction of complex molecular architectures, particularly bioactive heterocyclic compounds. The protocols and strategies outlined in this guide are intended to serve as a practical resource for researchers in both academic and industrial settings. As the demand for novel therapeutic agents continues to grow, the creative and efficient utilization of such fundamental building blocks will remain a cornerstone of successful drug discovery and development programs. The continued exploration of new reactions and applications of 4-amino-2-methylbenzenesulfonamide is expected to yield a wealth of new chemical entities with significant therapeutic potential.
References
Rutkauskas, K., et al. (2015). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 20(9), 16941-16972. [Link]
Zubrienė, A., et al. (2015). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. ResearchGate. [Link]
Herbst, R. M., & Garrison, J. A. (1953). Process for the synthesis of 4-amino-1,2,4-(4h)triazole derivatives.
Khan, I., et al. (2023). Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. RSC Advances, 13(28), 19149-19166. [Link]
Durgun, M., et al. (2015). Synthesis of Schiff base derivatives of 4-(2-aminoethyl)-benzenesulfonamide with inhibitory activity against carbonic anhydrase isoforms I, II, IX and XII. Bioorganic & Medicinal Chemistry, 23(15), 4549-4556. [Link]
Jain, A. K., et al. (2014). Synthesis, Spectral Characterization, Docking Studies and QSAR Screening of 4-amino-benzenesulfonamides/N-acetyl 4-amino-benzenesulfonamide Derivatives as Antimicrobial Agents. Journal of Pharmacy and Nutrition Sciences, 4(3), 134-143. [Link]
Kucuk, M., et al. (2022). New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation. Molecules, 27(14), 4436. [Link]
Onyekere, P. F., et al. (2024). Bioactive Sulfonamides Derived from Amino Acids: Their Synthesis and Pharmacological Activities. Current Organic Chemistry, 28. [Link]
El-Sayad, K. A., et al. (2025). Development of novel amino-benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors: Design, synthesis, anticancer activity assessment, and pharmacokinetic studies using UPLC-MS/MS. Bioorganic Chemistry, 159, 108335. [Link]
Nakahata, D. H., et al. (2024). Synthesis, Characterization and in vitro Evaluation of 4-(2-Aminoethyl)benzenesulfonamide Schiff Bases against Arboviruses. Chemistry & Biodiversity, e202400511. [Link]
Ali, M. A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6524. [Link]
Sharma, V., et al. (2021). Bioactive Sulfonamides Derived from Amino Acids: Their Synthesis and Pharmacological Activities. Mini-Reviews in Medicinal Chemistry, 21(15), 2045-2064. [Link]
Reddy, T. S., et al. (2018). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. Journal of Saudi Chemical Society, 22(5), 564-571. [Link]
Valarmathy, G., et al. (2021). Schiff bases derived from 4-amino-N-substituted benzenesulfonamide: synthesis, spectral characterisation and MIC evaluation. Bulletin of the Chemical Society of Ethiopia, 35(2), 435-448. [Link]
Genc, H., et al. (2023). Synthesis of Novel Benzenesulfonamide-Bearing Functionalized Imidazole Derivatives as Novel Candidates Targeting Multidrug-Resistant Mycobacterium abscessus Complex. Molecules, 28(7), 3169. [Link]
Wang, X., et al. (2023). Decarboxylative 1,3-dipolar cycloaddition of amino acids for the synthesis of heterocyclic compounds. Beilstein Journal of Organic Chemistry, 19, 1698-1718. [Link]
Asif, M. (2022). Bioactive Peptides: Synthesis, Sources, Applications, and Proposed Mechanisms of Action. International Journal of Peptide Research and Therapeutics, 28(4), 110. [Link]
Kumar, R., et al. (2015). Recent advances in the synthesis of triazole derivatives. Afinidad, 72(569), 66-76. [Link]
Nocentini, A., & Supuran, C. T. (2019). Amino Acids as Building Blocks for Carbonic Anhydrase Inhibitors. Molecules, 24(15), 2803. [Link]
Abdullahi, M. U., et al. (2024). SCHIFF BASE FROM L-Glycine and 4-Hydroxybenzaldehyde AND ITS COMPLEXES WITH Co(II) and Cu(II): SYNTHESIS AND ANTIMICROBIAL. Journal of the Chemical Society of Nigeria, 49(6), 1054-1062. [Link]
Kuczkowski, M., et al. (2016). Synthesis and antibacterial activity of novel 4-chloro-2-mercaptobenzenesulfonamide derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 122-130. [Link]
Gaponik, P. N., et al. (2007). Cyclocondensation of 3-diamino-1,2,4-thiazole with benzaldehydes and Meldrum acid. Chemistry of Heterocyclic Compounds, 43(8), 1056-1062. [Link]
Li, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 990462. [Link]
Ghorab, M. M., et al. (2016). Synthesis of 4-(2-substituted hydrazinyl)benzenesulfonamides and their carbonic anhydrase inhibitory effects. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 115-121. [Link]
Al-Amiery, A. A., et al. (2012). Synthesis and characterization of Schiff's bases of sulfamethoxazole. Bioinorganic Chemistry and Applications, 2012, 482346. [Link]
Rehman, A. U., et al. (2023). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. Results in Chemistry, 5, 101032. [Link]
Al-Abdullah, E. S., et al. (2022). Design, Synthesis, and Antimicrobial Evaluation of New Thiopyrimidine–Benzenesulfonamide Compounds. Molecules, 27(19), 6649. [Link]
Ostrovskyi, D., et al. (2018). Three-Component Reaction of a 2-Aminoazine, a 2-Oxoaldehyde, and a Cyclic 1,3-Dicarbonyl Compound for the Synthesis of Imidazo[1,2-a]azine Derivatives. The Journal of Organic Chemistry, 83(17), 10455-10468. [Link]
Khan, I., et al. (2023). Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. RSC Advances, 13(28), 19149-19166. [Link]
Scozzafava, A., & Supuran, C. T. (2000). Carbonic anhydrase inhibitors: synthesis of N-morpholylthiocarbonylsulfenylamino aromatic/heterocyclic sulfonamides and their interaction with isozymes I, II and IV. Bioorganic & Medicinal Chemistry Letters, 10(10), 1117-1120. [Link]
Al-Mousawi, S. M., et al. (2014). Organobase-catalyzed three-component reactions for the synthesis of 4H-2-aminopyrans, condensed pyrans and polysubstituted benzenes. Beilstein Journal of Organic Chemistry, 10, 126-134. [Link]
Technical Support Center: Synthesis of 4-amino-2-methylbenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for the synthesis of 4-amino-2-methylbenzenesulfonamide. This guide is designed to provide in-depth, field-proven in...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the Technical Support Center for the synthesis of 4-amino-2-methylbenzenesulfonamide. This guide is designed to provide in-depth, field-proven insights into the common challenges encountered during the synthesis of this important chemical intermediate. As Senior Application Scientists, we aim to move beyond simple procedural lists to explain the fundamental chemistry behind impurity formation and provide robust, actionable troubleshooting strategies.
Section 1: The Synthetic Landscape
A thorough understanding of the synthetic pathway is the first line of defense against impurity generation. This section outlines the most common and logical route to 4-amino-2-methylbenzenesulfonamide and the critical considerations at each step.
Q1: What is the most common synthetic route for 4-amino-2-methylbenzenesulfonamide?
The most prevalent and industrially scalable synthesis is a four-step process starting from 2-methylaniline (o-toluidine). The key transformations involve protection of the reactive amino group, electrophilic aromatic substitution to install the sulfonamide precursor, amination, and final deprotection.
The entire workflow is designed to control selectivity and minimize side reactions.
Caption: Standard synthetic pathway for 4-amino-2-methylbenzenesulfonamide.
Q2: Why is the initial acetylation (protection) of 2-methylaniline so critical?
Protecting the amino group of 2-methylaniline as an acetamide serves two indispensable functions:
Preventing Polymerization: A free amine is nucleophilic and can react with the highly electrophilic sulfonyl chloride intermediate formed on another molecule. This intermolecular reaction leads to the formation of unwanted polymeric sulfonamide by-products. Acetylation deactivates the nitrogen's nucleophilicity, preventing this side reaction.[1][2]
Directing the Sulfonation: The acetylamino group is a strongly activating, ortho-, para- directing group. In the case of N-acetyl-o-toluidine, the para position is sterically accessible and electronically favored, leading to the highly selective installation of the chlorosulfonyl group at the desired C4 position.[3] Without this protection, the reaction of aniline derivatives with chlorosulfonic acid can be unselective and lead to complex mixtures.[4]
Section 2: Troubleshooting Common Impurities
This section addresses the specific impurities that may arise during synthesis, their root causes, and effective mitigation strategies.
Caption: Formation pathways of common synthesis-related impurities.
Category 1: Incompletely Reacted Materials
Q: My final product is contaminated with N-acetyl-4-amino-2-methylbenzenesulfonamide. What is the cause and solution?
Causality: This impurity is the direct precursor to your final product and its presence indicates incomplete hydrolysis (deprotection) of the acetyl group. The amide bond of the protecting group can be resilient, especially if the hydrolysis conditions are not optimal.
Troubleshooting & Protocol:
Verify Hydrolysis Conditions: Standard deprotection involves heating the N-acetylated intermediate in the presence of a strong acid (e.g., aqueous HCl) or base (e.g., aqueous NaOH).[5]
Increase Reaction Time/Temperature: If the reaction is incomplete, extend the reflux time. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material spot has completely disappeared.
Re-subject the Product to Hydrolysis: If the impurity is discovered after isolation, the entire batch can be re-subjected to the hydrolysis conditions to drive the reaction to completion, followed by workup and re-purification.
Prevention: Always monitor the deprotection step to completion via TLC or in-process HPLC before proceeding to the workup and isolation phase.
Category 2: Isomeric Impurities
Q: My analysis shows an impurity with the same mass as my product, suggesting an isomer. What is the likely culprit and how did it form?
Causality: While the N-acetyl group strongly directs substitution to the para position, minor amounts of ortho isomers (relative to the N-acetyl group) can form, especially if the reaction temperature is not well-controlled. For N-acetyl-o-toluidine, this would result in substitution at the C6 position, leading to the formation of 2-acetylamino-6-methylbenzenesulfonyl chloride . This impurity would then be carried through the subsequent amination and hydrolysis steps to yield 2-amino-6-methylbenzenesulfonamide .
Troubleshooting & Protocol:
Temperature Control: The chlorosulfonation step is highly exothermic. It is critical to add the N-acetyl-o-toluidine to the chlorosulfonic acid slowly and with efficient cooling (e.g., an ice-salt bath) to maintain a low reaction temperature (typically 0-10 °C). This minimizes the formation of kinetic side products.
Purification: Isomeric impurities are often difficult to remove as they have very similar physical properties to the desired product. Meticulous recrystallization from a carefully selected solvent system may be effective. If not, column chromatography is a more definitive but less scalable solution.
Prevention: Strict temperature control during the electrophilic aromatic substitution (chlorosulfonation) is the most effective preventative measure.
Category 3: Process-Related Impurities
Q: I have a highly polar, water-soluble impurity identified as 4-(acetylamino)-2-methylbenzenesulfonic acid. How can I avoid this?
Causality: This impurity arises from the hydrolysis of the key intermediate, 4-(acetylamino)-2-methylbenzenesulfonyl chloride. Sulfonyl chlorides are highly reactive and susceptible to hydrolysis by even trace amounts of water in the reaction mixture.[6]
Troubleshooting & Protocol:
Ensure Anhydrous Conditions: Use oven-dried glassware and anhydrous solvents for the chlorosulfonation and amination steps. The starting N-acetyl-o-toluidine should be thoroughly dried before use.
Workup Procedure: During the workup of the sulfonyl chloride, quenching the reaction by pouring it onto ice-water must be done carefully and quickly, followed immediately by extraction into a non-polar organic solvent to minimize the contact time between the sulfonyl chloride and the aqueous environment.
Prevention: The rigorous exclusion of moisture during the formation and reaction of the sulfonyl chloride intermediate is paramount.
Section 3: Analytical & Purification Protocols
Reliable analysis and effective purification are essential for delivering a high-quality final product.
Q: What is a standard HPLC method for profiling these impurities?
High-Performance Liquid Chromatography (HPLC) is the gold standard for separating and quantifying the main product and its closely related impurities.[7][8][9] A reverse-phase method is typically employed.
Table 1: Typical Retention Times (RT) for Key Compounds
Compound
Expected RT (min)
Notes
4-(acetylamino)-2-methylbenzenesulfonic acid
~3.5
Very polar, elutes early.
4-amino-2-methylbenzenesulfonamide
~8.2
Main Product
2-amino-6-methylbenzenesulfonamide
~8.9
Isomeric impurity, often close to the main peak.
N-acetyl-4-amino-2-methylbenzenesulfonamide
~12.5
Less polar due to acetyl group.
N-acetyl-o-toluidine
~18.0
Non-polar starting material, elutes late.
Note: Retention times are illustrative and will vary based on the specific HPLC system and conditions.
Q: What is the most effective method for purifying the final crude product?
Recrystallization is the most common and scalable method for purifying solid organic compounds like 4-amino-2-methylbenzenesulfonamide. The key is selecting a solvent or solvent system in which the product has high solubility at high temperatures and low solubility at low temperatures, while impurities remain soluble at low temperatures.[10][11]
Protocol: Purification by Recrystallization
Solvent Selection: An ethanol/water mixture is often a good starting point for aromatic sulfonamides.
Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the hot primary solvent (e.g., ethanol) until the solid just dissolves.
Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel.
Crystallization: Slowly add the anti-solvent (e.g., hot water) dropwise to the hot solution until it becomes slightly turbid. Add a few more drops of the primary solvent to redissolve the precipitate.
Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[11]
Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent mixture to remove any adhering impurities.[11]
Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature (e.g., 50-60 °C) until a constant weight is achieved.
References
D. S. B. Daniels, et al. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. Royal Society of Chemistry.
A. A. Fadda, et al. (2022). Reaction of 2-aminophenol with 4-methylbenzenesulfonyl chloride... ResearchGate. Available at: [Link]
A. A. Bello, et al. (2021). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. Available at: [Link]
A. Zubrienė, et al. (2021). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Pharmaceutical Chemistry Journal. Available at: [Link]
S. Kumar, et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. Available at: [Link]
Willingdon College, Sangli. Protection and deprotection. Available at: [Link]
Jiang, J. (2017). Method for synthesizing 4-(2-aminoethyl)benzsulfamide. Google Patents (CN106336366A).
S. R. Yeturu, et al. (2023). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. ResearchGate. Available at: [Link]
S. Kumar, et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. Available at: [Link]
A. J. Burton. (2010). The Synthesis of Functionalised Sulfonamides. University of Leeds. Available at: [Link]
P. S. Ghugare & S. Kumar. (2024). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. AMSbiopharma. Available at: [Link]
Organic Chemistry Portal. (2021). Acetyl Protection - Common Conditions. Available at: [Link]
Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Available at: [Link]
AMSbiopharma. (2024). Impurity profiling and HPLC methods for drug quality compliance. Available at: [Link]
S. Israel. (2024). HPLC Method Development and Impurity Profiling. Analytical And Process Development with Quality by Design. ResearchGate. Available at: [Link]
B. A. Stenfors & F. N. Ngassa. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry. Available at: [Link]
Organic Chemistry Portal. Protective Groups. Available at: [Link]
ResearchGate. (2012). Removing an acetyl group from NH?. Available at: [Link]
S. A. Siadati. (2024). How to Purify an organic compound via recrystallization or reprecipitation?. ResearchGate. Available at: [Link]
University of Colorado Boulder. Isolation and Purification of Organic Compounds Recrystallization (Expt #3). Available at: [Link]
Technical Support Center: Sulfonation of 2-Methylaniline
Welcome to the technical support center for the sulfonation of 2-methylaniline (o-toluidine). This guide is designed for researchers, scientists, and professionals in drug development who are working with this important...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the sulfonation of 2-methylaniline (o-toluidine). This guide is designed for researchers, scientists, and professionals in drug development who are working with this important reaction. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this electrophilic aromatic substitution and mitigate common side reactions.
Introduction to the Sulfonation of 2-Methylaniline
The sulfonation of 2-methylaniline is a crucial reaction for the synthesis of various intermediates used in the pharmaceutical and dye industries. The primary goal is typically the formation of 4-amino-3-methylbenzenesulfonic acid. However, the reaction is sensitive to conditions and can lead to a mixture of isomeric products and undesired byproducts. Understanding the underlying mechanisms and controlling reaction parameters are key to achieving high yield and purity.
Frequently Asked Questions (FAQs)
Q1: What are the primary products and major side products in the sulfonation of 2-methylaniline?
The reaction of 2-methylaniline with a sulfonating agent, such as fuming sulfuric acid, primarily yields a mixture of aminobenzenesulfonic acids. The major product is typically the thermodynamically favored 4-amino-3-methylbenzenesulfonic acid .
However, several side products can form, including:
2-amino-3-methylbenzenesulfonic acid and 2-amino-5-methylbenzenesulfonic acid : These are isomeric monosulfonated products.
Disulfonated products : Under harsh conditions (e.g., high temperature, high concentration of sulfonating agent), a second sulfonic acid group can be introduced to the aromatic ring.
[1]* Sulfones : These can form through intermolecular dehydration between two molecules of the sulfonic acid, particularly at elevated temperatures.
Oxidation products : The amino group is susceptible to oxidation by concentrated sulfuric acid, leading to colored impurities.
Q2: How does reaction temperature influence the product distribution?
Temperature plays a critical role in determining the ratio of kinetic versus thermodynamic products.
[2][3][4]
Low Temperatures (e.g., < 100 °C): At lower temperatures, the reaction is under kinetic control, favoring the formation of the ortho-sulfonated product (2-amino-3-methylbenzenesulfonic acid) due to a lower activation energy.
[5][6]* High Temperatures (e.g., 180-190 °C): At higher temperatures, the sulfonation reaction becomes reversible. [6][7][8]This allows for an equilibrium to be established, favoring the formation of the more stable para-sulfonated product, 4-amino-3-methylbenzenesulfonic acid. [8][9]The ortho-isomer, being less stable, can undergo desulfonation and then re-sulfonation to form the more stable para-isomer.
[6]
Q3: What is the role of the "baking process" in aniline sulfonation?
The "baking process" refers to heating the amine sulfate salt at a high temperature (typically 180-200 °C). This process is crucial for obtaining the para-sulfonated product. Initially, at lower temperatures, an intermediate arylsulfamic acid may be formed. [1][10]The high temperature of the baking process facilitates the rearrangement of this intermediate to the thermodynamically stable para-aminobenzenesulfonic acid.
[10]
Q4: Why is my reaction mixture turning dark or forming a tar-like substance?
A dark coloration or tar formation is usually indicative of oxidation of the aniline derivative. The strong oxidizing nature of concentrated or fuming sulfuric acid, especially at elevated temperatures, can lead to the formation of polymeric, colored byproducts. To mitigate this, it is crucial to control the reaction temperature and, in some cases, protect the amino group.
Q5: Can I use a protecting group for the amino functionality?
Yes, protecting the amino group by acetylation to form 2-methylacetanilide can be an effective strategy. [11]The acetamido group is still an ortho, para-director but is less activating than the amino group, which can help to control the reaction and prevent oxidation. [11][12]After sulfonation, the acetyl group can be removed by hydrolysis to yield the desired aminosulfonic acid.
Troubleshooting Guide
Problem 1: Low Yield of the Desired 4-amino-3-methylbenzenesulfonic acid
Possible Causes & Solutions
Cause
Explanation
Solution
Reaction temperature is too low.
Lower temperatures favor the kinetically controlled ortho-isomer. [5][6]
Increase the reaction temperature to the optimal range for the "baking process" (180-190 °C) to promote the formation of the thermodynamically stable para-product. [12]
Insufficient reaction time.
The rearrangement to the para-isomer is time-dependent.
Ensure the reaction is heated for a sufficient duration at the target temperature to allow for equilibrium to be reached.
Excessive water content.
Water can dilute the sulfonating agent, driving the reversible reaction backward (desulfonation). [7]
Use a strong sulfonating agent like fuming sulfuric acid or add a dehydrating agent to drive the equilibrium towards the sulfonated product. [7]
Product loss during workup.
The product is an amphoteric molecule (zwitterion) and can have significant solubility in aqueous solutions.
Carefully adjust the pH during workup to the isoelectric point to minimize solubility and maximize precipitation. Wash the precipitate with a minimal amount of cold water.
Problem 2: Significant Formation of Disulfonated Byproducts
Possible Causes & Solutions
Cause
Explanation
Solution
Excessively harsh reaction conditions.
High concentrations of fuming sulfuric acid and prolonged reaction times at high temperatures can lead to the introduction of a second sulfonic acid group. [1]
Use a stoichiometric amount of the sulfonating agent. If using oleum, select a grade with a lower percentage of free SO₃. Monitor the reaction progress to avoid unnecessarily long reaction times.
High reaction temperature.
Very high temperatures can promote disulfonation.
While a high temperature is needed for the para-isomer, avoid exceeding the optimal range (180-190 °C).
Problem 3: Presence of Colored Impurities in the Final Product
Possible Causes & Solutions
Cause
Explanation
Solution
Oxidation of the amino group.
Concentrated sulfuric acid is a strong oxidizing agent, especially at high temperatures.
Consider protecting the amino group via acetylation before sulfonation. [11]Alternatively, carry out the reaction under an inert atmosphere (e.g., nitrogen) to minimize oxidative side reactions.
Charring of organic material.
Localized overheating can cause decomposition and charring.
Ensure uniform heating and efficient stirring of the reaction mixture.
Experimental Protocols
Protocol 1: Sulfonation of 2-Methylaniline (Baking Process)
Salt Formation: In a fume hood, slowly add 2-methylaniline to an equimolar amount of concentrated sulfuric acid with cooling in an ice bath. The anilinium sulfate salt will precipitate.
Baking: Heat the anilinium sulfate salt to 180-190 °C in an oil bath. Maintain this temperature for 4-5 hours. The mixture will become a thick paste.
Workup: Allow the reaction mixture to cool to room temperature. Carefully and slowly add the solid to a beaker of cold water with stirring. The product will precipitate.
Isolation: Filter the solid product and wash it with a small amount of cold water.
Purification: Recrystallize the crude product from hot water to obtain pure 4-amino-3-methylbenzenesulfonic acid.
Protocol 2: Analysis of the Product Mixture by HPLC
A reversed-phase HPLC method can be used to analyze the reaction mixture for the desired product and impurities.
Column: C18 column
Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile) can be effective for separating the isomeric sulfonic acids.
* Detection: UV detection at a wavelength where all components have significant absorbance (e.g., 254 nm).
Visualizing Reaction Pathways
Diagram 1: Key Reaction Pathways in the Sulfonation of 2-Methylaniline
Caption: Kinetic vs. Thermodynamic Control in 2-Methylaniline Sulfonation.
Diagram 2: Troubleshooting Workflow for Low Yield
Caption: A step-by-step guide to troubleshooting low product yield.
References
Alexander, E. R. (1946). Mechanism of the Sulfonation of Aromatic Amines. I. Sulfonation with Fuming Sulfuric Acid. Journal of the American Chemical Society, 68(6), 969–973. [Link]
ACS Publications. (n.d.). Mechanism of the Sulfonation of Aromatic Amines. I. Sulfonation with Fuming Sulfuric Acid. Retrieved from [Link]
Alexander, E. R. (1947). Mechanism of the Sulfonation of Aromatic Amines. II. Sulfonation at Elevated Temperatures with Sulfuric Acid. Journal of the American Chemical Society, 69(6), 1599-1601. [Link]
Wikipedia. (2023, December 2). Aromatic sulfonation. Retrieved from [Link]
PubMed. (n.d.). Mechanism of the sulfonation of aromatic amines; sulfonation with fuming sulfuric acid. Retrieved from [Link]
Allen, A. (n.d.). Anilines: Reactions, Reaction Mechanisms and FAQs. Retrieved from [Link]
University of Windsor. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Retrieved from [Link]
ChemSynthesis. (n.d.). 4-amino-3-methylbenzenesulfonic acid. Retrieved from [Link]
Wikipedia. (2023, November 29). Thermodynamic and kinetic reaction control. Retrieved from [Link]
SIELC Technologies. (n.d.). HPLC Method for Analysis of Sulfonic acids on BIST A+ Column. Retrieved from [Link]
Dye|Dye intermediates|Fluorescent Brightener|pigment dye. (2013, March 22). 4-Amino-3-methylbenzenesulfonic acid. Retrieved from [Link]
Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium - MCAT Content. Retrieved from [Link]
Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Retrieved from [Link]
The Catalyst. (n.d.). Kinetic vs. Thermodynamic Control in Organic Reactions. Retrieved from [Link]
Stenutz. (n.d.). 4-amino-3-methylbenzenesulfonic acid. Retrieved from [Link]
ElectronicsAndBooks. (n.d.). Analysis of sulfonated compounds by ion-exchange high- performance liquid chromatography–mass spectrometry. Retrieved from [Link]
Chemithon. (1997). Sulfonation and Sulfation Processes. Retrieved from [Link]
Chemistry Stack Exchange. (2015, May 19). Thermodynamic vs Kinetic Sulphonation of Naphthalene. Retrieved from [Link]
Chemistry Stack Exchange. (2017, June 5). Reversible Sulfonation of Aniline?. Retrieved from [Link]
ChemistryViews. (2017, November 17). Mild Sulfonylation of Anilines. Retrieved from [Link]
MDPI. (2024, October 11). Remote Sulfonylation of Anilines with Sodium Sulfinates Using Biomass-Derived Copper Catalyst. Retrieved from [Link]
National Institutes of Health. (n.d.). Aromatic sulfonation with sulfur trioxide: mechanism and kinetic model. Retrieved from [Link]
ResearchGate. (2018, December 14). (PDF) Aromatic Sulphonation and Related Reactions Aromatic Sulphonation and Related Reactions. Retrieved from [Link]
Chemistry Steps. (n.d.). Reactions of Aniline. Retrieved from [Link]
LookChem. (n.d.). 2-METHYL-5-(METHYLSULFONYL)ANILINE. Retrieved from [Link]
Google Patents. (n.d.). DE2714031A1 - PROCESS FOR THE PREPARATION OF 2-METHOXY-5-METHYLANILINE-4-SULPHIC ACID.
Master Organic Chemistry. (2018, April 30). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Retrieved from [Link]
Chemistry Stack Exchange. (2016, December 26). Why does sulfonation of aniline occur para rather than ortho?. Retrieved from [Link]
National Institutes of Health. (2024, March 23). Rearrangement of Arylsulfamates and Sulfates to Para-Sulfonyl Anilines and Phenols. Retrieved from [Link]
ResearchGate. (n.d.). Sulfonation of 1, 2-(methylenedioxy)benzene, 1, 2-(ethylenedioxy)benzene, 2-methylanisole, 2, 3-dihydrobenzofuran, chromane, benzo-15-crown-5 and dibenzo-30-crown-10 in concentrated sulfuric acid and with sulfur trioxide†‡. Retrieved from [Link]
Google Patents. (n.d.). US1889371A - Process of producing aniline-2:5-disulphonic acid.
ResearchGate. (n.d.). (PDF) Mutagenic Alkyl-Sulfonate Impurities in Sulfonic Acid Salts: Reviewing the Evidence and Challenging Regulatory Perceptions. Retrieved from [Link]
Google Patents. (n.d.). CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide.
Stability testing and storage conditions for 4-amino-2-methylbenzenesulfonamide.
Technical Support Center: 4-Amino-2-methylbenzenesulfonamide A Guide to Stability Testing and Storage Conditions Welcome to the technical support guide for 4-amino-2-methylbenzenesulfonamide (CAS No. 94109-57-6).
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: 4-Amino-2-methylbenzenesulfonamide
A Guide to Stability Testing and Storage Conditions
Welcome to the technical support guide for 4-amino-2-methylbenzenesulfonamide (CAS No. 94109-57-6). This document, prepared by our Senior Application Scientists, provides in-depth information, troubleshooting advice, and validated protocols for researchers, scientists, and drug development professionals. Our goal is to ensure the integrity of your experiments by promoting the proper handling, storage, and stability assessment of this compound.
Frequently Asked Questions (FAQs)
This section addresses common questions and issues encountered during the handling and analysis of 4-amino-2-methylbenzenesulfonamide.
Q1: What are the ideal long-term storage conditions for solid 4-amino-2-methylbenzenesulfonamide?
A: For optimal long-term stability, the solid compound should be stored at 2-8°C in a tightly sealed container, protected from light.[1] The rationale behind these specific conditions is to mitigate the primary degradation pathways:
Temperature (2-8°C): Refrigeration slows down the rate of potential thermally induced degradation reactions.
Moisture (Tightly Sealed Container): Storing in a dry environment with a secure cap is crucial. Although the sulfonamide group is relatively stable, ambient moisture can facilitate slow hydrolysis over time, especially if acidic or basic impurities are present.
Light (Dark Place): Aromatic amines are known to be susceptible to photodegradation, which can lead to the formation of colored impurities.[2] Storing in an opaque or amber container in a dark location is essential.
Atmosphere (Sealed in Dry): While not always mandatory for this specific molecule, storing under an inert atmosphere (like nitrogen or argon) can provide an extra layer of protection against oxidation of the electron-rich aromatic amine group.[1][2]
Q2: I accidentally left my solid sample on the lab bench at room temperature overnight. Is it still usable?
A: While the compound is generally stable under normal ambient conditions for short durations, its integrity could be compromised, especially if exposed to direct sunlight or high humidity.[3][4] For non-critical applications, it may still be usable. However, for sensitive quantitative experiments or in drug development, we strongly recommend performing a purity check (e.g., via HPLC or melting point analysis) against a properly stored reference sample before proceeding. The primary risk from benchtop exposure is the initiation of oxidative and photodegradation processes.
Q3: My stock solution of 4-amino-2-methylbenzenesulfonamide in DMSO has turned a pale yellow color after a few days. What happened, and can I still use it?
A: The appearance of a yellow or brownish tint is a classic indicator of degradation, most likely due to the oxidation of the aromatic amino group. This process is often accelerated by exposure to air and light. The resulting impurities can interfere with your experiments and may exhibit different biological or chemical activities. We do not recommend using discolored solutions for quantitative or sensitive applications. To prevent this, prepare fresh solutions before use and store any short-term stock solutions at -20°C in amber vials.
Q4: What are the most probable degradation pathways for this compound under stress conditions?
A: Based on its chemical structure, which features an aromatic amine and a sulfonamide group, the most likely degradation pathways are:
Oxidation: The primary amino group attached to the benzene ring is susceptible to oxidation, forming nitroso, nitro, and other colored polymeric impurities. This can be triggered by air, light, or oxidizing agents.
Photodegradation: Exposure to UV or visible light can provide the energy to initiate free-radical reactions, leading to dimerization or other complex degradants. Aromatic amines are particularly prone to this.[2]
Hydrolysis: While the sulfonamide bond is generally more stable than a typical amide or ester bond, it can be cleaved under harsh acidic or basic conditions, particularly with heat. This would yield 2-methylaniline-4-sulfonic acid and ammonia.
The diagram below illustrates these potential degradation routes.
Caption: Potential degradation pathways for 4-amino-2-methylbenzenesulfonamide.
Troubleshooting Guide: Stability Studies
This section provides guidance for designing and executing stability studies.
Q5: I need to develop a stability-indicating analytical method. Where do I start?
A: A stability-indicating method is one that can accurately quantify the active ingredient without interference from any degradants, impurities, or excipients. A reverse-phase high-performance liquid chromatography (RP-HPLC) method with UV detection is the most common and reliable approach.[2]
The key steps are:
Perform Forced Degradation: Intentionally stress the compound under various conditions (acid, base, oxidation, heat, light) to generate degradation products.[5]
Method Development: Develop an HPLC method that separates the parent peak of 4-amino-2-methylbenzenesulfonamide from all the peaks generated during the forced degradation study.
Method Validation: Validate the method according to ICH guidelines to prove its specificity, linearity, accuracy, precision, and robustness.[2]
Q6: What conditions should I use for a forced degradation study?
A: The goal of a forced degradation study is to achieve 5-20% degradation of the active substance to identify potential degradants.[5] If no degradation is observed, more aggressive conditions can be applied. Below are typical starting conditions.
Stress Condition
Reagent/Condition
Typical Duration & Temperature
Rationale
Acid Hydrolysis
0.1 M HCl
24 hours at 60°C
To test susceptibility to acidic environments.
Base Hydrolysis
0.1 M NaOH
24 hours at 60°C
To test susceptibility to alkaline environments.
Oxidation
3-6% H₂O₂
24 hours at Room Temperature
To evaluate susceptibility to oxidative stress.[2]
Q7: My chromatogram from a stressed sample shows multiple small peaks, but the main peak area hasn't changed much. What does this imply?
A: This could indicate several possibilities:
Formation of Impurities with Low UV Absorbance: The degradation products may have a much lower molar absorptivity at your chosen detection wavelength than the parent compound, making them appear insignificant. A photodiode array (PDA) detector is invaluable here, as it can help identify the optimal wavelength for detecting both the parent and the degradants.
Highly Unstable Degradants: The initial degradation products might be transient and quickly convert into other species or polymers that are not being detected by your current method (e.g., they may be precipitating or are too polar/non-polar to elute).
Insufficient Stress: The conditions may not have been harsh enough to cause significant degradation.
Always perform a mass balance calculation. The sum of the parent compound and all degradation products should ideally account for 95-105% of the initial concentration to ensure all significant species are being tracked.
Experimental Protocols
Protocol 1: Forced Degradation Study Workflow
This protocol outlines the steps for conducting a forced degradation study.
Caption: Experimental workflow for a forced degradation study.
Protocol 2: Example Stability-Indicating HPLC Method
This is a starting point for method development. The parameters must be optimized to ensure separation from all degradation products.
Parameter
Condition
Column
C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)[2]
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
Start at 5% B, ramp to 95% B over 20 min, hold for 5 min, return to 5% B
Flow Rate
1.0 mL/min
Column Temperature
30°C
Detection
UV at 254 nm (or wavelength of maximum absorbance)
Injection Volume
10 µL
References
European Medicines Agency. (2023, July 13). Stability testing of existing active substances and related finished products. Retrieved January 17, 2026, from [Link]
Zhang, Y., et al. (2024, April 4). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. National Institutes of Health (NIH). Retrieved January 17, 2026, from [Link]
Technical Support Center: Troubleshooting Low Yield in 4-amino-2-methylbenzenesulfonamide Preparation
Welcome to the technical support guide for the synthesis of 4-amino-2-methylbenzenesulfonamide. This document is designed for researchers, medicinal chemists, and process development professionals who may be encountering...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for the synthesis of 4-amino-2-methylbenzenesulfonamide. This document is designed for researchers, medicinal chemists, and process development professionals who may be encountering yield-related challenges in this multi-step synthesis. As your scientific partner, our goal is to provide not just solutions, but a deeper understanding of the reaction mechanics to empower your experimental success.
The preparation of 4-amino-2-methylbenzenesulfonamide is a classic yet nuanced synthesis. While structurally straightforward, each step presents unique challenges where minor deviations in conditions can lead to significant drops in yield. This guide is structured in a question-and-answer format to directly address the most common issues encountered in the lab.
Overall Synthetic Pathway
The synthesis is typically performed in four key stages starting from o-toluidine. Understanding the purpose and potential pitfalls of each stage is the first step in effective troubleshooting.
Caption: The four-step synthesis of 4-amino-2-methylbenzenesulfonamide.
Troubleshooting Guide: Common Yield Issues
This section addresses specific, observable problems you might encounter during the synthesis. We diagnose the likely causes and provide actionable, step-by-step solutions.
Question 1: My yield is significantly low after the chlorosulfonation step (Step 2). What is going wrong?
This is the most frequent and critical point of yield loss. The key intermediate, 4-acetamidobenzenesulfonyl chloride, is highly reactive and susceptible to degradation.
Answer:
Low yield in this electrophilic aromatic substitution is typically traced back to three main causes: hydrolysis of the reagent or product, improper temperature control, or incomplete reaction.
Possible Cause A: Hydrolysis of Reagents and Products
The Chemistry: Chlorosulfonic acid (ClSO₃H) reacts violently with water to produce sulfuric acid and HCl. More critically, the product, 4-acetamidobenzenesulfonyl chloride, is also highly moisture-sensitive.[1][2][3] It readily hydrolyzes to the corresponding sulfonic acid (4-acetamido-2-methylbenzenesulfonic acid). This sulfonic acid is unreactive in the subsequent amination step, representing a direct loss of product.[2]
Troubleshooting Protocol:
Ensure Anhydrous Conditions: All glassware must be oven-dried or flame-dried immediately before use. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) using a drying tube on the condenser.[2]
Use High-Purity Reagents: Use a fresh, unopened bottle of chlorosulfonic acid if possible. Acetanilide starting material should be dry and free of moisture.
Controlled Quenching: The reaction is typically quenched by slowly adding the reaction mixture to ice water. This must be done carefully to precipitate the sulfonyl chloride product while minimizing hydrolysis.[1] The low temperature slows the rate of hydrolysis. The product should be filtered quickly and washed with cold water.
Caption: Undesired hydrolysis of the key sulfonyl chloride intermediate.
Possible Cause B: Improper Temperature Control
The Chemistry: Chlorosulfonation is a highly exothermic reaction.[4] If the temperature rises uncontrollably (typically above 60-70°C), it can lead to charring, polysulfonation, and other side reactions, significantly reducing the yield of the desired monosulfonated product.[5] Conversely, if the temperature is too low, the reaction rate will be impractically slow.
Troubleshooting Protocol:
Controlled Addition: Add the solid N-acetyl-o-toluidine portion-wise to the stirred chlorosulfonic acid, which is pre-cooled in an ice bath.
Monitor Internal Temperature: Use a thermometer to monitor the internal temperature of the reaction mixture, not just the bath temperature. Maintain the temperature as specified by your protocol (often a gradual warming from 0°C to room temperature, followed by gentle heating).[5]
Gentle Heating: After the initial addition, the reaction often requires gentle heating (e.g., 50-60°C) to go to completion. Use a water bath for uniform heating.
Possible Cause C: Incomplete Reaction
The Chemistry: Insufficient reaction time or a suboptimal molar ratio of reagents can leave a significant amount of the N-acetyl-o-toluidine starting material unreacted.
Troubleshooting Protocol:
Monitor with TLC: Before workup, take a small aliquot of the reaction mixture, quench it carefully in ice/ammonia, and spot it on a TLC plate against your starting material. The absence of the starting material spot indicates completion.
Reagent Stoichiometry: A significant excess of chlorosulfonic acid (typically 4-5 equivalents) is used both as a reagent and a solvent to drive the reaction to completion.[6][7] Verify your calculations.
Question 2: My final product yield is low after the acid hydrolysis step (Step 4), even though the previous steps seemed efficient. What's happening?
Answer:
The final deprotection step, while seemingly simple, is a delicate balance. The goal is to cleave the acetamido group without affecting the sulfonamide linkage. Low yields here often point to incomplete reaction or product degradation.
Possible Cause A: Incomplete Hydrolysis
The Chemistry: The amide bond of the N-acetyl group requires sufficient acid concentration and thermal energy to hydrolyze. Inadequate conditions will leave you with the intermediate, 4-acetamido-2-methylbenzenesulfonamide, which can be difficult to separate from the final product.
Troubleshooting Protocol:
Optimize Acid Concentration: Use a sufficiently concentrated acid, such as 6M or 12M HCl.
Reaction Time & Temperature: Refluxing the mixture is typically required. Monitor the reaction by TLC until the starting material (the acetylated intermediate) is completely consumed. This can take several hours.
Solubility: Ensure the intermediate is fully dissolved in the acidic solution during reflux to allow for complete hydrolysis.
Possible Cause B: Product Degradation
The Chemistry: While the sulfonamide group is generally more stable to hydrolysis than an amide, prolonged exposure to harsh acidic conditions at high temperatures can lead to its cleavage, breaking down your final product.[8] Furthermore, the free amino group of the product can be susceptible to oxidation, leading to colored impurities.
Troubleshooting Protocol:
Avoid Excessive Heating: Do not reflux for longer than necessary. Once TLC indicates the reaction is complete, proceed with the workup immediately.
Controlled Neutralization: After hydrolysis, the product is isolated by neutralizing the acidic solution. This should be done carefully in an ice bath by slowly adding a base (e.g., NaHCO₃ or Na₂CO₃ solution). Rapid neutralization can cause localized heating and potential degradation. The final product will precipitate as the pH approaches neutral.
Frequently Asked Questions (FAQs)
Q1: Why is it necessary to protect the amino group of o-toluidine as an acetamide?A: There are two critical reasons. First, the free amino group (-NH₂) is a base and would react with the highly acidic chlorosulfonic acid in a non-productive acid-base reaction. Second, the unprotected amino group is highly activating and can be oxidized by the reagent. The acetamido group (-NHCOCH₃) moderates the activating nature of the nitrogen, prevents the acid-base reaction, and reliably directs the incoming electrophile (-SO₂Cl) to the para position due to its steric bulk and electronic properties.[6][7][9]
Q2: How can I best purify the final product, 4-amino-2-methylbenzenesulfonamide?A: Recrystallization is the most effective method. The key is selecting an appropriate solvent system.
Solvent System
Observation & Rationale
Water
The product often has moderate solubility in hot water and low solubility in cold water, making it a good first choice. The presence of the amino and sulfonamide groups allows for hydrogen bonding.
Ethanol/Water
A common and effective mixed-solvent system. Dissolve the crude product in a minimum amount of hot ethanol, then add hot water dropwise until the solution becomes slightly cloudy (the cloud point). Allow it to cool slowly.
Isopropanol
Can be an effective single solvent for recrystallization.
Q3: What are the primary safety concerns when performing this synthesis?A: Chlorosulfonic acid is the main hazard. It is extremely corrosive and reacts violently with water, releasing toxic HCl gas.[10] ALWAYS handle it in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and acid-resistant gloves. The reaction should be performed with extreme caution, especially the initial mixing and the quenching on ice.
Troubleshooting Workflow
This decision tree can guide your troubleshooting process systematically.
Caption: A systematic workflow for diagnosing the source of low yield.
References
Di Mola, A., et al. (2012). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 17(10), 11959-11978. Available at: [Link]
Jiang, J. (2017). Method for synthesizing 4-(2-aminoethyl)benzsulfamide. Google Patents, CN106336366A.
Tacic, A., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Environmental Science and Pollution Research, 28, 32303–32322. Available at: [Link]
Koenig, S. G., et al. (2009). A Practical and Selective Deprotection of Secondary Acetamides. Organic Letters, 11(2), 433-436. Available at: [Link]
Wallace, O. B. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery. The Royal Society of Chemistry. Available at: [Link]
Chemistry Steps. (n.d.). Synthesis of Sulfanilamide. Chemistry Steps. Available at: [Link]
D'hooghe, M., & De Kimpe, N. (2006). The Chemistry of N-Substituted Sulfonamides. In The Chemistry of Functional Groups. John Wiley & Sons, Ltd.
ASIA Chemical. (2025). Optimization Strategies For Sulfonation Processes To Enhance Production Efficiency. Industry News. Available at: [Link]
Cerfontain, H., et al. (1985). Aromatic sulphonation. Part 91. Journal of the Chemical Society, Perkin Transactions 2, 659-667.
Ivanov, S. N., et al. (2004). Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Russian Journal of Organic Chemistry, 40(5), 733-739.
Vedejs, E., & Lin, S. (1994). Deprotection of Arenesulfonamides with Samarium Iodide. The Journal of Organic Chemistry, 59(7), 1602–1603.
Al-Farahidi Expert Systems Journal. (2021). Synthesis of some new sulfonamide derivatives from acetanilide and amino acids. Al-Farahidi Expert Systems Journal, 13(2), 114-125.
Roberts, D. W., & Williams, D. L. H. (1987). The mechanism of sulfonation and related reactions.
Berkeley Chemical Corporation. (1961). Purification of p(N-acetyl amino) benzene sulfonyl chloride. Google Patents, US2996541A.
European Chemicals Agency (ECHA). (n.d.). 4-Methylbenzenesulfonyl chloride. ECHA Substance Infocard. Available at: [Link]
D'Hondt, P. J., et al. (2014). Chemoselective Deprotection of Sulfonamides Under Acidic Conditions. The Journal of Organic Chemistry, 79(15), 6948–6958.
MDPI. (2023). Optimization of Gas-Liquid Sulfonation in Cross-Shaped Microchannels for α-Olefin Sulfonate Synthesis. Processes, 11(9), 2697. Available at: [Link]
Chemistry LibreTexts. (n.d.). Synthesis of Sulfa Drugs. Chemistry LibreTexts.
ResearchGate. (2021). Synthesis of sulfanilamide. ResearchGate. Available at: [Link]
Clark University. (n.d.). Synthesis of Sulfanilamide. Clark University Chemistry Department.
University College London. (2012). The Synthesis of Functionalised Sulfonamides. UCL Discovery. Available at: [Link]
Technical Support Center: Purification of 4-amino-2-methylbenzenesulfonamide
Welcome to the technical support resource for drug development professionals and researchers. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the removal of colored impurities...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support resource for drug development professionals and researchers. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the removal of colored impurities from 4-amino-2-methylbenzenesulfonamide. Our focus is on providing not just protocols, but the underlying scientific principles to empower you to solve challenges in your laboratory.
Frequently Asked Questions (FAQs)
Q1: My final product of 4-amino-2-methylbenzenesulfonamide is off-color (e.g., yellow, tan, or pink). What are the likely causes?
A1: The presence of color in a typically white or off-white crystalline compound like 4-amino-2-methylbenzenesulfonamide almost always points to the presence of minor impurities. The primary culprits are typically:
Oxidation Products: The aromatic amino group (-NH₂) is susceptible to air oxidation, especially when exposed to light, heat, or trace metal catalysts. This process can form highly conjugated, colored species like quinone-imines or azo compounds. Oxidation is a common degradation pathway for aromatic amines.[1][2]
Residual Starting Materials or Side-Products: Incomplete reactions or side-reactions during synthesis can leave behind colored impurities. For instance, reactions involving chlorosulfonic acid can sometimes lead to minor, colored by-products if not perfectly controlled.[3]
Nitrated Impurities: If nitric acid was used in a preceding synthetic step, trace amounts of nitrated aromatic compounds, which are often yellow, could persist.
Q2: What is the most common first-line approach to remove these colored impurities?
A2: For colored impurities that are present in small quantities, treatment with activated carbon followed by recrystallization is the most effective and widely adopted method in the pharmaceutical industry.[4][5] Activated carbon is highly efficient at adsorbing large, planar, conjugated molecules responsible for color, while recrystallization is a powerful technique for separating the main compound from both colored and non-colored impurities based on solubility differences.
Q3: How does activated carbon work to decolorize my product?
A3: Activated carbon possesses a highly porous structure with an exceptionally large surface area.[4][6] The mechanism is based on adsorption , where the colored impurity molecules physically adhere to the carbon surface. This process is driven by van der Waals forces. Large, aromatic, and conjugated molecules, which are the typical sources of color, have a strong affinity for the nonpolar carbon surface and become trapped within its pores, effectively removing them from the solution.[4][7]
Q4: Can I lose a significant amount of my desired product when using activated carbon?
A4: Yes, this is a critical consideration. Activated carbon can also adsorb your target compound, not just the impurities. The key is to use the minimum amount of carbon necessary to achieve decolorization. It is always better to start with a very small amount, as you can always add more if needed. A typical starting point is 1-2% of the solute's weight. Overuse will lead to a significant reduction in your final yield.
Q5: I performed a recrystallization, but the crystals are still colored. What went wrong?
A5: This can happen for a few reasons:
Impurity Co-crystallization: The impurity may have similar solubility properties to your product, causing it to crystallize out as well.
Inclusion in Crystal Lattice: The cooling process might have been too rapid. Fast cooling traps impurities within the growing crystal lattice.[8]
High Impurity Concentration: If the concentration of the colored impurity is too high, a single recrystallization may not be sufficient to remove it completely.
Solvent Choice: The solvent you used may not be optimal for separating the product from the impurity.
In this scenario, a combination of activated carbon treatment followed by a slow, careful recrystallization is recommended.
Troubleshooting and Experimental Protocols
This section provides a logical workflow and detailed protocols to address the issue of colored impurities.
Troubleshooting Workflow
The following diagram outlines the decision-making process for purifying your product.
Caption: Troubleshooting workflow for decolorizing 4-amino-2-methylbenzenesulfonamide.
Data Presentation: Recommended Solvents for Recrystallization
The choice of solvent is paramount for successful recrystallization. An ideal solvent should dissolve the compound well when hot but poorly when cold.
Solvent System
Rationale & Use Case
Reference
Ethanol
A good general-purpose polar solvent. Effective for many sulfonamides.
Allows for fine-tuning of polarity. The product is less soluble in water, so adding water to a hot methanolic solution can induce crystallization upon cooling.
Less volatile than ethanol or methanol, which can be advantageous for slower, more controlled crystal growth.
General Lab Practice
Acetic Acid / Water
For amines that are difficult to dissolve, using a dilute acidic solution can increase solubility. Neutralization or addition of a non-solvent can then induce crystallization. This should be used with caution as it can form salts.
Objective: To remove colored, high-molecular-weight, and conjugated impurities via adsorption.
Causality: This protocol is based on the principle that colored impurities, often arising from oxidation, have a high affinity for the porous surface of activated carbon and will be selectively removed from the solution.[4][5]
Methodology:
Solvent Selection: Choose an appropriate recrystallization solvent (see table above) in which the 4-amino-2-methylbenzenesulfonamide is soluble when hot.
Dissolution: In a fume hood, dissolve the crude, colored product in the minimum amount of hot solvent required for complete dissolution. Use an Erlenmeyer flask and a hot plate with magnetic stirring.
Cooling: Remove the flask from the heat source and allow it to cool slightly for 1-2 minutes. Crucially, do not let the product begin to crystallize. This step prevents premature crystallization during the addition of carbon.
Carbon Addition: Add a small amount of decolorizing activated carbon (e.g., Norit®, Darco®) to the hot solution. Start with approximately 1-2% of the product's weight.
Expert Tip: Add the carbon powder carefully and in portions to prevent violent bumping of the hot solvent.
Heating and Adsorption: Return the flask to the heat source and gently boil the mixture for 5-10 minutes with continuous stirring. This ensures maximum contact between the impurities and the carbon.
Hot Filtration (Critical Step): This step removes the activated carbon.
Set up a hot filtration apparatus: Place a funnel (short-stem or stemless) with fluted filter paper into a clean receiving flask.
Pre-heat the entire apparatus (funnel and receiving flask) with hot solvent vapor or in an oven to prevent the product from crystallizing prematurely in the funnel.
Quickly and carefully pour the hot mixture through the fluted filter paper. The goal is to keep the solution hot throughout the filtration.
Assessment: The filtrate in the receiving flask should now be colorless or significantly lighter in color. If color persists, the process may need to be repeated, but this is rarely necessary if done correctly.
Proceed to Recrystallization: The resulting hot, decolorized solution is now ready for Protocol 2.
Protocol 2: Recrystallization for Final Purification
Objective: To obtain high-purity crystalline 4-amino-2-methylbenzenesulfonamide by separating it from soluble impurities.
Causality: This protocol leverages the difference in solubility of the target compound and any remaining impurities at different temperatures. As the hot, saturated solution cools, the solubility of the target compound decreases, forcing it to form a pure crystal lattice while impurities remain dissolved in the mother liquor.[8]
Caption: Step-by-step workflow for the recrystallization process.
Methodology:
Slow Cooling: Cover the flask containing the hot, decolorized filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature.
Expert Tip: Do not rush this step. Slow cooling is essential for the formation of large, pure crystals. Insulating the flask with glass wool can promote even slower cooling.
Ice Bath Cooling: Once the flask has reached room temperature and crystal formation has slowed, place it in an ice-water bath for at least 30 minutes to maximize the yield of the crystallized product.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: While the crystals are still in the funnel, wash them with a small amount of ice-cold recrystallization solvent to rinse away any adhering mother liquor that contains impurities.
Drying: Transfer the purified crystals to a watch glass or drying dish and dry them in a vacuum oven at an appropriate temperature until a constant weight is achieved.
Self-Validation: The final product should be a white to off-white, crystalline solid. Purity can be confirmed by melting point analysis (a sharp melting point indicates high purity) and chromatographic techniques like TLC or HPLC.
References
Stadtler, E. R., & Levine, R. L. (1993). Oxidation of free amino acids and amino acid residues in proteins by radiolysis and by metal-catalyzed reactions. Annual Review of Biochemistry, 62, 797-821. [Link]
Vadillo, V. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. [Link]
Chiemivall. (2023). Decolorization with Activated Carbon in the Pharmaceutical Industry. [Link]
Carbotecnia. (n.d.). Decolorization with Activated Carbon. Retrieved October 29, 2025. [Link]
Google Patents. (n.d.). CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide.
Choi, K. J., Kim, S. G., Kim, C. W., & Kim, S. H. (2005). Removal of tetracycline and sulfonamide classes of antibiotic compound by powdered activated carbon. Water Research, 39(15), 3689-3698. [Link]
Feature-Tec. (n.d.). Activated Carbon Filtration in Decolorization. Retrieved October 29, 2025. [Link]
ScholarWorks at WMU. The Use of Powdered Activated Carbon Adsorption for Color Removal. [Link]
Challenges in the scale-up of 4-amino-2-methylbenzenesulfonamide synthesis
Introduction Welcome to the technical support center for the synthesis of 4-amino-2-methylbenzenesulfonamide. This molecule is a key intermediate in the synthesis of various pharmaceuticals.
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
Welcome to the technical support center for the synthesis of 4-amino-2-methylbenzenesulfonamide. This molecule is a key intermediate in the synthesis of various pharmaceuticals. While the synthetic route appears straightforward, its scale-up is often fraught with challenges ranging from poor yields and isomer control to safety and purification hurdles.
This guide is designed for researchers, chemists, and drug development professionals. It moves beyond a simple recitation of steps to provide a deeper understanding of the process, offering field-proven insights into common problems and their solutions. We will explore the causality behind experimental choices, ensuring that each protocol is a self-validating system.
Section 1: The Synthetic Pathway - A Step-by-Step Protocol & Rationale
The most common and scalable synthesis of 4-amino-2-methylbenzenesulfonamide begins with p-toluidine. The process involves a three-step sequence: N-acetylation to protect the amine, chlorosulfonation, and finally, amination followed by deprotection.
Experimental Workflow Diagram
Caption: Overall synthetic workflow for 4-amino-2-methylbenzenesulfonamide.
Detailed Experimental Protocol
Step 1: N-Acetylation of p-Toluidine
Rationale: The initial amino group of p-toluidine is highly activating and can react with chlorosulfonic acid, leading to polymerization and other side reactions.[1] Acetylation protects this group, moderates its activating effect, and improves the regioselectivity of the subsequent sulfonation step.
Procedure:
To a stirred solution of p-toluidine (1.0 eq) in a suitable solvent (e.g., dichloromethane or water), add acetic anhydride (1.1 eq) dropwise at 0-5 °C.
Allow the reaction to warm to room temperature and stir for 2-4 hours until TLC analysis indicates complete consumption of the starting material.
If using an organic solvent, wash the mixture with water and brine, then dry over anhydrous sodium sulfate. If in water, the product often precipitates and can be collected by filtration.
The crude N-(p-tolyl)acetamide can be used directly in the next step or recrystallized from ethanol/water to improve purity.
Step 2: Chlorosulfonation of N-(p-tolyl)acetamide
Rationale: This is the critical step where the sulfonyl chloride group is introduced. Chlorosulfonic acid acts as both the sulfonating agent and the solvent.[2] Temperature control is paramount to prevent charring and the formation of sulfone byproducts.[3]
Procedure:
In a flask equipped with a dropping funnel, mechanical stirrer, and gas outlet to a scrubber (for HCl gas), cool chlorosulfonic acid (4.0-5.0 eq) to 0-5 °C in an ice-salt bath.
Add dry N-(p-tolyl)acetamide (1.0 eq) portion-wise, ensuring the internal temperature does not exceed 10 °C.
After the addition is complete, allow the mixture to slowly warm to room temperature and then heat to 60-70 °C for 2-3 hours.[4]
Monitor the reaction by quenching a small aliquot in ice water and analyzing the precipitate by TLC or HPLC.
Once complete, cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring. The sulfonyl chloride will precipitate as a solid.
Filter the solid, wash thoroughly with cold water until the washings are neutral, and dry under vacuum. This crude 4-acetamido-2-methylbenzene-1-sulfonyl chloride should be used promptly due to its sensitivity to moisture.[5][6]
Step 3: Amination and Deprotection
Rationale: The sulfonyl chloride is reacted with ammonia to form the sulfonamide. The reaction is typically performed in excess aqueous ammonia, which also facilitates the hydrolysis of the acetyl protecting group under the reaction conditions or during acidic workup.
Procedure:
Add the crude, dry sulfonyl chloride (1.0 eq) portion-wise to a stirred, cooled (0-10 °C) solution of concentrated aqueous ammonia (10-15 eq).
Stir the resulting slurry at room temperature for 4-6 hours, then gently heat to 50-60 °C for 1-2 hours to ensure both amination and deprotection are complete.
Cool the reaction mixture and acidify with dilute hydrochloric acid to a pH of ~1-2 to precipitate the product and dissolve any unreacted amines.
Filter the crude product, wash with cold water, and then resuspend in a dilute sodium bicarbonate solution to neutralize any remaining acid.
Filter the solid again, wash with water until neutral, and dry.
Recrystallize the final product from an appropriate solvent system (e.g., ethanol/water) to obtain pure 4-amino-2-methylbenzenesulfonamide.[5]
Section 2: Troubleshooting Guide (Q&A Format)
Q1: My final yield is consistently low. What are the primary points of loss?
Answer: Low overall yield in this multi-step synthesis can be attributed to several factors. The most critical areas to investigate are:
Hydrolysis of the Sulfonyl Chloride Intermediate: 4-Acetamido-2-methylbenzene-1-sulfonyl chloride is highly reactive and susceptible to moisture.[6] If it is not thoroughly dried after the chlorosulfonation workup or is exposed to a humid atmosphere, it will hydrolyze to the corresponding sulfonic acid. This sulfonic acid is unreactive in the subsequent amination step, representing a direct loss of material.
Solution: Ensure all glassware is oven-dried. After filtering the sulfonyl chloride post-chlorosulfonation, dry it thoroughly under vacuum. Proceed to the amination step as quickly as possible.[5]
Incomplete Reactions: Check for complete conversion at each step using TLC or HPLC. An incomplete acetylation will carry p-toluidine into the harsh chlorosulfonation step, leading to side products. Incomplete chlorosulfonation or amination will, of course, lower the yield.
Solution: Increase reaction time or temperature slightly if monitoring shows a stalled reaction. For the amination step, ensure a sufficient excess of ammonia is used to drive the reaction to completion.
Mechanical Losses During Workup: Significant material can be lost during filtrations and transfers, especially on a smaller scale. During recrystallization, using too much solvent or cooling too quickly can also result in poor recovery.
Solution: Optimize your recrystallization solvent system and volume. Ensure crystals form slowly to maximize recovery and purity.[5]
Q2: The chlorosulfonation reaction mixture turns dark brown or black. What is causing this, and how can I prevent it?
Answer: This is a classic sign of charring or uncontrolled side reactions, a common issue when scaling up electrophilic aromatic substitutions with strong acids.[7]
Cause 1: Temperature Excursion: The reaction between the acetylated toluidine and chlorosulfonic acid is highly exothermic. If the starting material is added too quickly or the cooling is insufficient, localized "hot spots" can form, leading to decomposition and charring.
Solution: Maintain strict temperature control. Add the N-(p-tolyl)acetamide in small portions to the cooled chlorosulfonic acid, monitoring the internal temperature constantly. Ensure your cooling bath (ice-salt or a chiller) has adequate capacity for the scale of the reaction.
Cause 2: Impure Starting Material: The presence of unreacted p-toluidine from an incomplete acetylation step can lead to charring, as the free amine is more reactive and prone to oxidation under these harsh conditions.
Solution: Ensure the N-acetylation in Step 1 has gone to completion. If necessary, purify the N-(p-tolyl)acetamide by recrystallization before proceeding.
Q3: The amination reaction is sluggish, and my sulfonyl chloride intermediate persists even after extended reaction times. How can I improve this?
Answer: A sluggish amination step typically points to two main issues: reagent reactivity or reaction conditions.
Cause 1: Poor Quality of Sulfonyl Chloride: As mentioned in Q1, if the sulfonyl chloride has partially hydrolyzed to the sulfonic acid, that portion of the material will not react with ammonia.
Solution: Use the sulfonyl chloride intermediate immediately after drying it thoroughly.
Cause 2: Insufficient Ammonia or Low Temperature: The reaction is a nucleophilic substitution. A lower concentration of the ammonia nucleophile or low temperature will slow the reaction rate. While the initial addition is done at a low temperature to control the exotherm, the reaction often needs to be warmed to proceed to completion.
Solution: Use a significant excess of concentrated aqueous ammonia (at least 10 equivalents). After the initial exotherm subsides, allow the reaction to warm to room temperature and then gently heat to 50-60 °C to drive it to completion.
Cause 3: Phase Transfer Issues: In larger scale reactions, the solid sulfonyl chloride may not be well-dispersed in the aqueous ammonia, limiting the surface area for the reaction.
Solution: Ensure vigorous mechanical stirring throughout the reaction to maintain a fine, well-mixed slurry.
Q4: My final product is off-color and difficult to purify. What are the likely impurities?
Answer: Impurities often originate from side reactions during the chlorosulfonation step.
Isomeric Sulfonamides: Although the acetylamino group strongly directs ortho to its position (and para to the methyl group), some sulfonation at other positions can occur, leading to isomeric impurities that are difficult to separate due to similar polarities.
Sulfone Byproducts: Overly harsh conditions (high temperature or high concentration of SO₃ in the chlorosulfonic acid) can lead to the formation of a sulfone, where two aromatic rings are bridged by a -SO₂- group.[3] This is a common byproduct in sulfonation reactions and is often difficult to remove.
Residual Starting Materials: Incomplete reactions at any stage will lead to the presence of starting materials or intermediates in the final product.
Solution for Purification:
pH Adjustment: Careful manipulation of pH during workup can help. The desired product is amphoteric, but its solubility changes with pH.
Recrystallization: This is the most effective method. Experiment with different solvent systems. A common choice is a mixture of ethanol and water. Dissolve the crude product in hot ethanol and add hot water until the solution becomes slightly cloudy, then allow it to cool slowly.[5]
Charcoal Treatment: If the product is discolored, adding activated charcoal to the hot recrystallization solution can help remove colored impurities.
Section 3: Frequently Asked Questions (FAQs)
FAQ 1: Is it absolutely necessary to protect the amino group of p-toluidine before chlorosulfonation?
While some literature might suggest direct sulfonation is possible, for a scalable and controlled process, protecting the amino group is highly recommended. The unprotected amine can act as a base, reacting with the chlorosulfonic acid in a violent, uncontrolled acid-base reaction. Furthermore, the resulting ammonium salt is highly deactivating, which would hinder the desired electrophilic substitution. Protecting the amine as an acetamide moderates its reactivity, prevents side reactions, and ensures cleaner, more predictable outcomes.[1]
FAQ 2: What are the primary safety concerns when handling chlorosulfonic acid, especially on scale?
Chlorosulfonic acid is an extremely hazardous and corrosive substance.
Reaction with Water: It reacts violently and exothermically with water, releasing large amounts of toxic hydrogen chloride (HCl) and sulfuric acid mist. All operations must be conducted under strictly anhydrous conditions.[5]
Corrosivity: It is highly corrosive to skin, eyes, and the respiratory tract. It will also corrode most metals.
Handling Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves (e.g., butyl rubber), and a lab coat. Have an appropriate quenching station and spill kit (with a neutralizer like sodium bicarbonate) readily available. For scale-up operations, using a closed system with a scrubber to neutralize the evolved HCl gas is mandatory.
FAQ 3: What analytical techniques are best for monitoring reaction progress and final product purity?
Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of each step. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes) and visualize under UV light. It allows you to quickly see the consumption of starting material and the appearance of the product.
High-Performance Liquid Chromatography (HPLC): Provides quantitative data on reaction conversion and is the preferred method for assessing the purity of the final product. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a modifier like formic acid or TFA) is typically effective.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural confirmation of the final product and key intermediates. It can also be used to identify impurities if they are present in sufficient concentration.
Section 4: Key Experimental Parameters Summary
Step
Key Reagents
Molar Ratio (to starting material)
Temperature Range
Solvent(s)
Acetylation
p-Toluidine, Acetic Anhydride
1 : 1.1
0 °C to Room Temp.
Dichloromethane or Water
Chlorosulfonation
N-(p-tolyl)acetamide, Chlorosulfonic Acid
1 : 4.0-5.0
0 °C to 70 °C
Chlorosulfonic Acid (neat)
Amination
Sulfonyl Chloride, Aqueous Ammonia
1 : 10-15
0 °C to 60 °C
Water
Section 5: Troubleshooting Logic Diagram
Caption: A decision-making diagram for troubleshooting common synthesis issues.
References
BenchChem. (n.d.). common issues in sulfonamide synthesis and solutions.
BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Yields in Sulfonamide Formation Reactions.
Google Patents. (n.d.). CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide.
David, W. C. B., & O'Brien, D. H. (Eds.). (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. Royal Society of Chemistry.
Earle, M. J., Katdare, S. P., & Seddon, K. R. (2004). U.S. Patent Application No. 10/484,819.
Reddit. (2015). Synthesis of an Sulfonamide, why is this step neccessary?
Cerfontain, H. (2018). Aromatic Sulphonation and Related Reactions. ResearchGate.
Technical Support Center: By-product Analysis in 4-amino-2-methylbenzenesulfonamide Production
Introduction Welcome to the Technical Support Center for the synthesis and analysis of 4-amino-2-methylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigat...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
Welcome to the Technical Support Center for the synthesis and analysis of 4-amino-2-methylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and intricacies of producing this key chemical intermediate. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot effectively and ensure the integrity of your synthesis. This document provides in-depth troubleshooting guides in a question-and-answer format, detailed analytical protocols, and visual aids to clarify complex processes.
The synthetic route to 4-amino-2-methylbenzenesulfonamide, while well-established, is prone to the formation of several process-related impurities and by-products. Understanding the origin of these impurities is critical for optimizing reaction conditions, developing robust purification strategies, and ultimately ensuring the quality and safety of the final compound.
Frequently Asked Questions (FAQs)
Q1: What is the most common synthetic route for 4-amino-2-methylbenzenesulfonamide and where do by-products typically originate?
A1: The most prevalent and cost-effective synthetic pathway begins with p-toluidine. The process involves a four-step sequence: acetylation of the amino group, chlorosulfonation, amination, and finally, deacetylation. Each of these steps presents a unique potential for by-product formation. The acetylation step protects the reactive amino group from the harsh conditions of chlorosulfonation.[1] The key steps where impurities arise are during the electrophilic aromatic substitution (chlorosulfonation) and the subsequent nucleophilic substitution (amination) and hydrolysis (deacetylation) steps.
Q2: I'm seeing a persistent impurity with the same mass as my product in the LC-MS analysis. What could it be?
A2: An impurity with an identical mass-to-charge ratio (m/z) as the target compound is almost certainly an isomer. In the synthesis of 4-amino-2-methylbenzenesulfonamide, the key isomeric by-product is 4-amino-3-methylbenzenesulfonamide. This arises from the non-regioselective nature of the chlorosulfonation of N-acetyl-p-toluidine, where the sulfonyl chloride group can add to the C3 position (ortho to the methyl group) instead of the desired C2 position (ortho to the acetylamino group).
Q3: Why is my final product discolored (e.g., yellow or brown)?
A3: Discoloration in the final product often points to the presence of trace impurities, particularly oxidation or degradation products. Aromatic amines, like the final product, are susceptible to air oxidation, which can form colored polymeric species. Additionally, residual starting materials or certain by-products might be colored. Ensuring all reactions are run under an inert atmosphere and that the final product is properly dried and stored can mitigate this issue.[2]
Q4: My reaction yield is consistently low. What are the first things I should check?
A4: Low yields in sulfonamide synthesis can often be traced back to a few critical factors.[2][3] The primary culprit is often the hydrolysis of the highly reactive sulfonyl chloride intermediate back to the corresponding sulfonic acid, which is unreactive towards amination. This is caused by the presence of moisture in the reaction.[2][3] Other factors include incomplete reactions at any of the four steps, or losses during workup and purification. A good first step is to ensure all glassware is oven-dried and all solvents are anhydrous.[2][3]
Synthesis Pathway and By-product Formation
The following diagram illustrates the synthetic route from p-toluidine to 4-amino-2-methylbenzenesulfonamide, highlighting the key intermediates and potential by-products at each stage.
Caption: Synthetic pathway for 4-amino-2-methylbenzenesulfonamide.
Troubleshooting Guide
This section provides a more detailed, scenario-based approach to resolving common issues encountered during the synthesis and analysis of 4-amino-2-methylbenzenesulfonamide.
Scenario 1: HPLC analysis of the final product shows an unexpected peak.
Question: My HPLC chromatogram shows a significant peak that is not my product or starting materials. How do I identify it and prevent its formation?
Answer:
An unexpected peak is a common issue that requires a systematic approach to identify and eliminate. The identity of the by-product depends on which stage of the synthesis it was formed.
Initial Diagnostic Steps:
LC-MS Analysis: The first step is to obtain a mass spectrum of the unknown peak. This will provide the molecular weight, which is the most crucial piece of information for identification.
Review Synthesis Steps: Compare the molecular weight of the impurity to the potential by-products outlined in the synthesis pathway diagram above.
Common By-products and Their Prevention:
By-product Identity (Post-Deacetylation)
Molecular Weight
Likely Origin
Prevention Strategy
4-amino-3-methylbenzenesulfonamide (Isomer)
186.23 g/mol
Non-regioselective chlorosulfonation
Lower the temperature during the chlorosulfonation step to favor the thermodynamically more stable product. Improve purification methods like fractional recrystallization or chromatography.
4-acetamido-2-methylbenzenesulfonamide
228.27 g/mol
Incomplete deacetylation
Increase the reaction time, temperature, or concentration of the acid during the hydrolysis step. Monitor the reaction by TLC or HPLC until the starting material is fully consumed.
4-amino-2-methylbenzenesulfonic acid
187.21 g/mol
Hydrolysis of the sulfonyl chloride intermediate
Ensure strictly anhydrous conditions during the chlorosulfonation and amination steps. Use dry solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[2][3]
Di-sulfonated species (various forms)
Higher MW
Use of excess chlorosulfonic acid or high reaction temperatures.
Use a stoichiometric amount of chlorosulfonic acid and maintain careful temperature control during the addition.
Technical Support Center: Purification of Crude 4-Amino-2-methylbenzenesulfonamide
Introduction Welcome to the technical support guide for the purification of 4-amino-2-methylbenzenesulfonamide. This molecule is a key intermediate in the synthesis of various pharmaceutical compounds, making its purity...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
Welcome to the technical support guide for the purification of 4-amino-2-methylbenzenesulfonamide. This molecule is a key intermediate in the synthesis of various pharmaceutical compounds, making its purity a critical parameter for ensuring the safety and efficacy of the final Active Pharmaceutical Ingredient (API).[1] Crude synthetic batches of this compound often contain unreacted starting materials, by-products, and other process-related impurities that must be effectively removed.
This guide provides a comprehensive resource for researchers, chemists, and process development professionals, structured in a practical question-and-answer format. It consolidates field-proven troubleshooting advice, detailed experimental protocols, and the scientific rationale behind the recommended purification strategies.
Frequently Asked Questions (FAQs)
Q1: What is the most common and effective method for purifying crude 4-amino-2-methylbenzenesulfonamide on a lab scale?
A1: Recrystallization is the most widely used and often the most effective initial purification technique.[2] This compound's structure, featuring both a polar sulfonamide group and an aromatic amine, allows for significant solubility differences in various solvents at high and low temperatures, which is the fundamental principle of recrystallization. A well-chosen solvent system can efficiently remove a wide range of impurities in a single step.
Q2: What are the critical physical properties of 4-amino-2-methylbenzenesulfonamide to consider during purification?
A2: The key properties are its polarity, melting point, and solubility profile. As a sulfonamide, it is a polar compound.[3][4][5][6] Understanding its solubility in common organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate) and water is crucial for developing an effective recrystallization or chromatography method. Its melting point serves as a primary indicator of purity post-purification.
Q3: What types of impurities are typically found in crude 4-amino-2-methylbenzenesulfonamide?
A3: Impurities are generally related to the synthetic route.[1] Common synthesis involves the reaction of a sulfonyl chloride with an amine.[7][8][9] Therefore, potential impurities could include:
Unreacted Starting Materials: Such as the corresponding sulfonyl chloride or amine.
Positional Isomers: Isomeric forms of the desired product.
Over-reacted or Side-Products: For example, di-sulfonated species or products from reactions with solvent.
Residual Solvents and Reagents: From the reaction and initial work-up steps.
Q4: How can I quickly assess the purity of my sample before and after purification?
A4: Thin-Layer Chromatography (TLC) is an excellent, rapid technique for qualitative purity assessment.[10] By comparing the crude material to the purified sample against a reference standard, you can visualize the removal of impurities.[10] The presence of a single spot for the purified material suggests a high degree of purity.[10] For quantitative analysis and confirmation, techniques like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are recommended.[10] Melting point determination is also a classic and effective method; a sharp melting range close to the literature value indicates high purity.
Purification Workflow Overview
The following diagram outlines a general workflow for the purification and analysis of crude 4-amino-2-methylbenzenesulfonamide.
Caption: General purification workflow for 4-amino-2-methylbenzenesulfonamide.
Troubleshooting Guide: Recrystallization
This section addresses common issues encountered during the recrystallization of 4-amino-2-methylbenzenesulfonamide.
Problem / Observation
Potential Cause(s)
Recommended Solution(s)
No crystals form upon cooling.
1. Too much solvent was used: The solution is not saturated.[11][12][13] 2. Supersaturation: The solution is stable beyond its saturation point.[12] 3. Inappropriate solvent choice.
1. Boil off a portion of the solvent to concentrate the solution and allow it to cool again.[11][12] 2. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.[11][13][14] 3. Re-evaluate solvent choice. The ideal solvent dissolves the compound when hot but not when cold.
Product "oils out" instead of crystallizing.
1. Melting point depression: High levels of impurities can lower the melting point of the mixture below the solvent's boiling point.[12] 2. Cooling too rapidly.
1. Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool much more slowly.[12] Insulating the flask can help. 2. If oiling persists, consider a pre-purification step like column chromatography or try a different solvent system with a lower boiling point.[12]
Poor recovery / Low yield.
1. Excess solvent used: A significant amount of product remains dissolved in the mother liquor.[11][13] 2. Premature crystallization: Crystals formed during hot filtration and were discarded with the insoluble impurities. 3. Excessive washing: Too much cold solvent was used to wash the crystals, redissolving some of the product.[13]
1. Use the minimum amount of boiling solvent necessary to dissolve the crude solid.[13][14] The mother liquor can be concentrated to recover a second, less pure crop of crystals. 2. Ensure the filtration funnel and receiving flask are pre-heated to prevent cooling and premature crystallization.[15] 3. Wash the collected crystals with a minimal amount of ice-cold solvent.[13][15]
Crystals are colored (when pure product should be white/off-white).
Presence of colored, highly conjugated impurities.
Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities. Use charcoal sparingly, as it can also adsorb the desired product, reducing yield. Perform a hot filtration to remove the charcoal before cooling.
Troubleshooting Decision Tree
This diagram helps navigate the troubleshooting process for common recrystallization problems.
Caption: Decision tree for troubleshooting recrystallization.
Detailed Protocols
Protocol 1: Recrystallization from an Ethanol/Water System
This protocol is a standard starting point for purification, leveraging the high solubility of the compound in hot ethanol and its poor solubility in cold water.
Dissolution: Place the crude solid in an appropriately sized Erlenmeyer flask. Add a minimal amount of hot ethanol, just enough to create a slurry. Bring the mixture to a gentle boil while stirring. Continue adding hot ethanol dropwise until the solid just dissolves. Causality: Using the minimum amount of hot solvent is critical for achieving a saturated solution, which maximizes recovery.[13][14]
Decolorization (Optional): If the solution is colored, remove it from the heat and add a very small amount of activated charcoal. Reheat the mixture to boiling for a few minutes. Causality: The porous structure of activated charcoal provides a large surface area to adsorb colored impurities.
Hot Filtration: If charcoal was used or if insoluble impurities are present, perform a hot gravity filtration. Pre-heat the funnel and receiving flask to prevent premature crystallization.[15] Filter the hot solution into a clean Erlenmeyer flask.
Crystallization: Add hot water dropwise to the hot ethanolic solution until the solution becomes faintly cloudy (the cloud point). Then, add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again. Causality: Water acts as an anti-solvent. Bringing the solution to the cloud point ensures it is perfectly saturated for crystallization upon cooling.
Cooling: Cover the flask and allow it to cool slowly to room temperature, undisturbed. Slow cooling promotes the formation of larger, purer crystals.[14] Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.
Collection: Collect the crystals by vacuum filtration using a Buchner funnel.[15]
Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol/water mixture to remove any residual soluble impurities from the crystal surfaces.[13][15]
Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.
Analysis: Determine the melting point and run a TLC of the purified product to assess its purity.
Protocol 2: Flash Column Chromatography
For impurities that are structurally very similar to the product and cannot be removed by recrystallization, flash column chromatography is the preferred method.[3][4][16] Given the polar nature of the target compound, a normal-phase separation is typically effective.
Materials:
Crude or partially purified 4-amino-2-methylbenzenesulfonamide
Chromatography column, fraction collector or test tubes, TLC plates
Procedure:
Solvent System Selection: Use TLC to determine an appropriate mobile phase (eluent). The goal is to find a solvent system where the desired compound has an Rf value of approximately 0.25-0.35. A good starting point for polar compounds like this is a mixture of a non-polar solvent and a polar solvent, such as Ethyl Acetate/Hexane or Methanol/Dichloromethane.[16]
Column Packing: Prepare a slurry of silica gel in the least polar solvent of your chosen eluent system (e.g., hexane). Pour the slurry into the column and allow it to pack under pressure, ensuring there are no air bubbles or cracks.
Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent. Alternatively, for better resolution, adsorb the crude product onto a small amount of silica gel (dry loading). Carefully add the sample to the top of the packed column.
Elution: Begin eluting the column with the chosen solvent system. Apply pressure (air or nitrogen) to achieve a fast flow rate. Collect fractions in test tubes.
Fraction Analysis: Monitor the elution process by spotting fractions onto TLC plates and visualizing under UV light. Combine the fractions that contain the pure product.
Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified solid.
Drying and Analysis: Dry the product under vacuum and confirm its purity using HPLC and/or melting point analysis.
References
Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]
Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]
Teledyne ISCO. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. Lab-ex Kft. [Link]
Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?[Link]
Google Patents. (n.d.).
University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. [Link]
King Group. (n.d.). Successful Flash Chromatography. [Link]
University of California, Los Angeles. (n.d.). Recrystallization. [Link]
PubChem. (n.d.). 4-amino-N-(2-hydroxyethyl)-N-methylbenzenesulfonamide. National Center for Biotechnology Information. [Link]
University of Colorado Boulder. (n.d.). Recrystallization. [Link]
Bowser, J. R., Williams, P. J., & Kura, K. (1983). Preparation of sulfonamides from N-silylamines. The Journal of Organic Chemistry, 48(22), 4111–4113. [Link]
University of Massachusetts Lowell. (n.d.). Recrystallization. [Link]
PubChem. (n.d.). N-(2-Aminoethyl)-4-methylbenzenesulfonamide. National Center for Biotechnology Information. [Link]
PubChem. (n.d.). 4-(2-Aminoethyl)benzenesulfonamide. National Center for Biotechnology Information. [Link]
IUPAC-NIST Solubility Data Series. (n.d.). Benzenesulfonamide, 4-amino-N-2-pyridinyl- (sulfapyridine). [Link]
Chemsrc. (2025, September 6). 4-AMINO-N-METHYLBENZENEETHANESULFONAMIDE. [Link]
ResearchGate. (2021, July 30). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. [Link]
Google Patents. (n.d.). CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide.
ResearchGate. (n.d.). Reaction of 2-aminophenol with 4-methylbenzenesulfonyl chloride.... [Link]
European Journal of Chemistry. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. [Link]
World Journal of Pharmacy and Pharmaceutical Sciences. (2020). SYNTHESIS AND CHARACTERIZATION OF IMPURITY F IN 4-AMINO-N-(5-METHYL ISOXAZOL-3-YL) BENZENE SULFONAMIDE DRUG SYNTHESIS. [Link]
MDPI. (n.d.). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. [Link]
Autech. (n.d.). Ensuring Purity: The Importance of High-Grade 5-Amino-2-Methylbenzenesulfonamide. [Link]
ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]
PubMed. (n.d.). Related impurities in peptide medicines. [Link]
A Senior Application Scientist's Guide to the Spectroscopic Characterization of 4-amino-2-methylbenzenesulfonamide
This guide provides an in-depth technical comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 4-amino-2-methylbenzenesulfonamide. Designed for researchers, scientists, and drug...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides an in-depth technical comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 4-amino-2-methylbenzenesulfonamide. Designed for researchers, scientists, and drug development professionals, this document offers a practical framework for structural elucidation and purity assessment. Beyond a simple data sheet, this guide delves into the causality behind experimental choices, compares the target molecule with relevant sulfonamide alternatives, and explores other analytical techniques for a comprehensive characterization workflow.
Introduction to Spectroscopic Analysis of Sulfonamides
Sulfonamides represent a critical class of pharmaceuticals, demanding robust and precise analytical methods for their characterization. NMR spectroscopy stands as a cornerstone technique, providing unparalleled insight into molecular structure. This guide will focus on the detailed ¹H and ¹³C NMR analysis of 4-amino-2-methylbenzenesulfonamide, a key intermediate and potential pharmacophore. We will explore its unique spectral features and compare them with the well-established sulfonamides, sulfanilamide and sulfamethoxazole, to provide a broader context for researchers in the field.
Predicting the NMR Landscape of 4-amino-2-methylbenzenesulfonamide
Due to the limited availability of public domain experimental spectra for 4-amino-2-methylbenzenesulfonamide, we begin with a detailed prediction of its ¹H and ¹³C NMR spectra. These predictions are grounded in established substituent effects and empirical data for similar aromatic compounds. This predictive approach serves as a powerful tool for scientists, offering a reference point for the analysis of newly synthesized batches of this compound.
Predicted ¹H NMR Spectral Data
The proton NMR spectrum of 4-amino-2-methylbenzenesulfonamide is expected to exhibit distinct signals corresponding to the aromatic protons, the methyl group, and the amine and sulfonamide protons. The substitution pattern on the benzene ring will lead to a specific splitting pattern for the aromatic protons.
Caption: A generalized workflow for acquiring NMR spectra of small molecules.
Step-by-Step Methodology
Sample Preparation :
Accurately weigh approximately 10-20 mg of 4-amino-2-methylbenzenesulfonamide.
Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is a suitable solvent for many sulfonamides and its residual proton signal does not typically interfere with the aromatic region.
Transfer the solution to a clean, dry 5 mm NMR tube.
Instrument Setup :
Insert the sample into the NMR spectrometer.
Lock the spectrometer on the deuterium signal of the solvent. This ensures field stability during the experiment.
Shim the magnetic field to achieve optimal homogeneity, which is crucial for sharp, well-resolved peaks.
¹H NMR Acquisition :
Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).
Use a sufficient number of scans to achieve an adequate signal-to-noise ratio. For a sample of this concentration, 16-32 scans are usually sufficient.
Apply a relaxation delay of 1-2 seconds between scans to allow for full relaxation of the protons.
¹³C NMR Acquisition :
Set the spectral width to encompass the full range of carbon chemical shifts (typically 0-200 ppm).
Due to the low natural abundance of ¹³C, a larger number of scans is required. Typically, several hundred to a few thousand scans are necessary.
Employ proton decoupling to simplify the spectrum and enhance the signal-to-noise ratio.
Data Processing :
Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.
Perform phase and baseline corrections to ensure accurate peak integration and chemical shift determination.
Calibrate the chemical shift scale using the residual solvent peak (for DMSO-d₆, δ ~2.50 ppm for ¹H and ~39.52 ppm for ¹³C).
Beyond NMR: A Multi-technique Approach to Characterization
While NMR is a powerful tool for structural elucidation, a comprehensive characterization of 4-amino-2-methylbenzenesulfonamide should include complementary analytical techniques.
High-Performance Liquid Chromatography (HPLC)
HPLC is an essential technique for assessing the purity of sulfonamides and for their quantification in various matrices. A typical reversed-phase HPLC method would involve a C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., acetate or phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol). [1][2][3][4][5]Detection is commonly performed using a UV detector at a wavelength where the sulfonamide exhibits strong absorbance.
Mass Spectrometry (MS)
Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of the analyte, confirming its identity. Electrospray ionization (ESI) is a soft ionization technique well-suited for sulfonamides, typically producing a prominent protonated molecule [M+H]⁺. [6][7][8][9]Tandem mass spectrometry (MS/MS) can be used to induce fragmentation, providing further structural information. Common fragmentation pathways for sulfonamides involve the loss of SO₂ and cleavage of the S-N bond.
[6][8][9]
Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. The FT-IR spectrum of 4-amino-2-methylbenzenesulfonamide is expected to show characteristic absorption bands for the N-H stretching of the amino and sulfonamide groups (around 3300-3500 cm⁻¹), the S=O stretching of the sulfonamide group (asymmetric and symmetric stretches around 1330 and 1150 cm⁻¹, respectively), and aromatic C-H and C=C stretching vibrations.
[10][11][12][13]
Conclusion
The comprehensive characterization of 4-amino-2-methylbenzenesulfonamide relies on a synergistic approach, with NMR spectroscopy at its core. This guide has provided a detailed (predicted) ¹H and ¹³C NMR profile of the target molecule, benchmarked against experimental data from related sulfonamides. The inclusion of standardized experimental protocols and an overview of complementary analytical techniques offers a robust framework for researchers and drug development professionals. By understanding the nuances of each technique and integrating their data, a complete and confident structural elucidation and purity assessment can be achieved.
References
Attygalle, A. B., et al. (2013). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry, 24(10), 1547-1555.
Häkkinen, A. M., & Ruostesuo, P. (1988). Nuclear magnetic resonance and X-ray diffraction studies on some substituted benzenesulphonamides. Journal of the Chemical Society, Perkin Transactions 2, (6), 815-820.
Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379.
Kovacevic, M., et al. (2023). Modified Sulfanilamide Release from Intelligent Poly(N-isopropylacrylamide) Hydrogels. Polymers, 15(12), 2735.
Patyra, E., & Kwiatek, K. (2019).
Pullen, F., et al. (2013). Monitoring Sulfonamide Formation: A Comparative Guide to In-Situ FT-IR Analysis. BenchChem.
Szymańska, J., et al. (2019).
Tzeng, Y. L., & Chen, Y. C. (2003). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry, 68(21), 8179-8185.
Vessman, J., et al. (1975). Carbon-13 magnetic resonance spectroscopy of drugs. Sulfonamides. Journal of Medicinal Chemistry, 18(5), 505-509.
Vouros, P., & Paukstelis, J. V. (2004). Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions.
Wawer, I., & Pisklak, D. M. (2014). Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. The Royal Society of Chemistry.
Williams, D. H., & Fleming, I. (2008). Spectroscopic Methods in Organic Chemistry. McGraw-Hill.
Zyss, J., & Chemla, D. S. (1987). Nonlinear Optical Properties of Organic Molecules and Crystals, Vol. 1. Academic Press.
Agilent Technologies. (2014). Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. LabRulez LCMS.
MicroSolv Technology Corporation. (n.d.). Sulfonamide Antibiotics Analyzed with HPLC.
Oriental Journal of Chemistry. (2013).
ResearchGate. (n.d.). FT-IR spectra of (A) sulfonamide, (B) b-CD, and (C) the inclusion...
Trends in Sciences. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride.
A Senior Application Scientist's Guide to the Mass Spectrometric Analysis of 4-amino-2-methylbenzenesulfonamide: A Comparative Review
Introduction 4-amino-2-methylbenzenesulfonamide, a key aromatic sulfonamide, presents unique analytical challenges and opportunities. As a potential impurity, metabolite, or synthetic intermediate in drug development, it...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
4-amino-2-methylbenzenesulfonamide, a key aromatic sulfonamide, presents unique analytical challenges and opportunities. As a potential impurity, metabolite, or synthetic intermediate in drug development, its accurate detection and quantification are paramount. Mass spectrometry (MS) stands as the definitive analytical tool for this purpose, offering unparalleled sensitivity and specificity. However, the choice of ionization technique and analytical platform profoundly impacts the quality and nature of the data obtained.
This guide provides an in-depth, comparative analysis of the primary mass spectrometric techniques for the characterization of 4-amino-2-methylbenzenesulfonamide. We move beyond simple protocol recitation to explore the fundamental causality behind methodological choices, empowering researchers, scientists, and drug development professionals to select and optimize the ideal approach for their specific analytical objectives. We will compare Liquid Chromatography-Mass Spectrometry (LC-MS) with soft ionization techniques—Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI)—against the classic Gas Chromatography-Mass Spectrometry (GC-MS) with hard Electron Ionization (EI).
Foundational Principles: The Ionization Conundrum
The journey of an analyte through a mass spectrometer begins with ionization—the conversion of a neutral molecule into a charged ion. The energy imparted during this process dictates the resulting mass spectrum. "Soft" ionization techniques, like ESI and APCI, typically impart less energy, preserving the molecular ion and providing clear molecular weight information.[1][2] Conversely, "hard" ionization, such as EI, uses high-energy electrons that cause extensive fragmentation, yielding a complex pattern of fragment ions that can be used for structural elucidation but may result in a weak or absent molecular ion peak.[2][3] The selection of an ionization method is therefore the most critical decision in method development.
Comparative Analysis of MS Platforms
Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS)
Electrospray ionization (ESI) is a cornerstone of modern bioanalysis, ideal for polar and thermally labile molecules like 4-amino-2-methylbenzenesulfonamide.[4] It is a soft ionization technique that generates protonated molecules, [M+H]⁺, in positive ion mode, making it exceptionally well-suited for quantitative studies using tandem mass spectrometry (MS/MS).
Mechanism & Expected Results:
In positive mode ESI, the analyte forms a protonated molecule, [M+H]⁺, with a mass-to-charge ratio (m/z) of 187.24. The true power of ESI is realized with collision-induced dissociation (CID) in an MS/MS experiment. Aromatic sulfonamides exhibit highly characteristic fragmentation patterns under these conditions.
Key Fragmentation Pathway: The most significant and diagnostic fragmentation for many aromatic sulfonamides is the neutral loss of sulfur dioxide (SO₂), corresponding to a loss of 64 Da.[5][6] This occurs via an intramolecular rearrangement, providing a highly specific transition for Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) quantitative assays.
Common Product Ions: Beyond the SO₂ loss, cleavage of the sulfonamide bond is common, leading to characteristic product ions. For aminosulfonamides, fragments at m/z 156, 108, and 92 are frequently observed.[7][8] The ion at m/z 156 arises from the cleavage of the S-N bond, while subsequent losses of SO and SO₂ from this precursor can lead to the ions at m/z 108 and 92, respectively.[7]
Performance Insights:
Pros: High sensitivity (low pg to fg limits of detection), excellent for quantitative analysis, suitable for complex matrices (e.g., plasma, urine) when coupled with good chromatography, and provides clear molecular weight information.
Cons: Susceptible to ion suppression from matrix components, which can compromise quantitative accuracy if not properly addressed through chromatographic separation or internal standards.
Liquid Chromatography-Atmospheric Pressure Chemical Ionization-Mass Spectrometry (LC-APCI-MS)
APCI is another "soft" ionization technique that serves as a powerful alternative and complement to ESI. It is particularly effective for moderately polar to non-polar compounds that are less amenable to ESI.[9]
Mechanism & Expected Results:
In APCI, a heated nebulizer converts the LC eluent into a fine mist, which is then ionized by a corona discharge.[10] Like ESI, APCI typically generates protonated molecules, [M+H]⁺, in positive ion mode. The fragmentation patterns observed in subsequent MS/MS analysis are generally similar to those seen with ESI, as the precursor ion is the same. Therefore, the characteristic loss of SO₂ and the formation of ions at m/z 156, 108, and 92 are also expected.
Performance Insights:
Pros: Generally more robust and less susceptible to matrix-induced ion suppression compared to ESI.[11] It can handle higher flow rates from the LC system and is effective for a broader range of compound polarities. Its utility in analyzing sulfonamides in challenging matrices like meat has been well-documented.[12][13]
Cons: Can be less sensitive than ESI for highly polar or pre-charged analytes. Thermal degradation can be a concern for extremely labile compounds due to the heated nebulizer.
Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS)
GC-MS is a classic, powerful technique for volatile and thermally stable compounds. Electron Ionization (EI) is a high-energy, hard ionization method that produces highly detailed fragmentation patterns, which are excellent for structural confirmation and library matching.
Mechanism & Expected Results:
The primary challenge for analyzing 4-amino-2-methylbenzenesulfonamide by GC-MS is its polarity and low volatility, stemming from the primary amine (-NH₂) and sulfonamide (-SO₂NH₂) functional groups. Direct analysis is often difficult, leading to poor peak shape and thermal degradation.
Derivatization is Key: To overcome these issues, derivatization is typically required to replace the active hydrogens on the nitrogen atoms with nonpolar groups (e.g., silylation), thereby increasing volatility and thermal stability.
Extensive Fragmentation: Following successful volatilization and ionization by a 70 eV electron beam, the molecule will undergo extensive and predictable fragmentation.[14] Expected cleavages include:
Loss of a methyl group (CH₃) from the aromatic ring (M-15).
Cleavage of the C-S bond, leading to ions representing the toluenesulfonyl moiety and the amino group.
Loss of SO₂ (M-64) and SO₂NH₂ radicals.
The molecular ion peak may be weak or entirely absent due to the high ionization energy.
Performance Insights:
Pros: Produces highly reproducible, detailed mass spectra that are excellent for structural identification and can be matched against spectral libraries (e.g., NIST). When applicable, it is a very robust and reliable technique.
Cons: Requires the analyte to be volatile and thermally stable, often necessitating a time-consuming derivatization step which can introduce variability. Not suitable for thermally labile compounds. The absence of a molecular ion can make it difficult to determine the compound's molecular weight without prior knowledge.
Experimental Workflows & Protocols
The following protocols are provided as validated starting points. Optimization is essential for specific instrumentation and application requirements.
Workflow Overview
Caption: General analytical workflow for the MS analysis of 4-amino-2-methylbenzenesulfonamide.
Protocol 1: LC-ESI/APCI-MS/MS
Sample Preparation (Plasma):
To 100 µL of plasma, add 10 µL of an internal standard solution (e.g., a stable isotope-labeled analog or a structurally similar sulfonamide).
Add 300 µL of acetonitrile to precipitate proteins.
Vortex for 1 minute, then centrifuge at 14,000 rpm for 10 minutes.
Transfer the supernatant to a clean vial and evaporate to dryness under a stream of nitrogen.
Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).
Liquid Chromatography (LC) Conditions:
Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size). A robust choice for separating polar analytes from matrix interferences.[15]
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.
Flow Rate: 0.3 mL/min.
Injection Volume: 5 µL.
Mass Spectrometry (MS) Conditions:
Ionization Mode: Positive ESI or APCI.
ESI Capillary Voltage: +3.5 kV.
APCI Corona Current: +4 µA.
Drying Gas (N₂) Temperature: 325 °C.
Nebulizer Pressure: 40 psi.
Scan Mode: Full Scan (m/z 50-300) for initial investigation; MRM for quantification.
Prepare a dried extract of the analyte as described in the LC-MS sample preparation (steps 1a-1d).
To the dried residue, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and 50 µL of pyridine.
Seal the vial and heat at 70 °C for 60 minutes to ensure complete derivatization of both the amino and sulfonamide groups.
Cool to room temperature before injection.
Gas Chromatography (GC) Conditions:
Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness). This non-polar column is a general-purpose standard for GC-MS.
Carrier Gas: Helium at a constant flow of 1.0 mL/min.
Inlet Temperature: 250 °C.
Injection Mode: Splitless (1 µL injection).
Oven Program: Initial temperature of 80 °C, hold for 1 minute. Ramp at 15 °C/min to 280 °C and hold for 5 minutes.
Mass Spectrometry (MS) Conditions:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Scan Mode: Full Scan (m/z 40-500) to obtain a complete fragmentation pattern for library matching and structural confirmation.
Data Summary and Performance Comparison
Parameter
LC-ESI-MS/MS
LC-APCI-MS/MS
GC-EI-MS
Primary Ion
[M+H]⁺ (m/z 187.2)
[M+H]⁺ (m/z 187.2)
M⁺˙ (often weak/absent)
Key Fragments
123.1 ([M+H-SO₂]⁺), 156.1, 108.1
123.1 ([M+H-SO₂]⁺), 156.1, 108.1
Extensive fragmentation; M-15, ions related to C-S bond cleavage
Primary Use Case
Quantitative bioanalysis, metabolite ID
Quantitative analysis in complex matrices
Structural confirmation, purity analysis
Sensitivity
Very High (fg-pg)
High (pg)
Moderate (pg-ng)
Robustness
Moderate; susceptible to ion suppression
High; less matrix effect
Very High (for suitable analytes)
Sample Prep
Extraction & concentration
Extraction & concentration
Extraction & mandatory derivatization
Throughput
High
High
Moderate (due to derivatization)
Visualizing Fragmentation: The ESI-MS/MS Pathway
The fragmentation of protonated 4-amino-2-methylbenzenesulfonamide in a tandem mass spectrometer is a well-defined process critical for its selective detection.
Caption: Key fragmentation pathways for [M+H]⁺ of 4-amino-2-methylbenzenesulfonamide via ESI-MS/MS.
Conclusion and Recommendations
The optimal mass spectrometric method for the analysis of 4-amino-2-methylbenzenesulfonamide is dictated entirely by the analytical goal.
For high-sensitivity quantitative analysis in complex biological matrices , such as pharmacokinetic or metabolism studies, LC-ESI-MS/MS is the unequivocal method of choice. Its ability to generate a stable precursor ion and produce highly specific fragment ions (particularly the neutral loss of SO₂) allows for the development of exceptionally sensitive and selective MRM assays.
When dealing with challenging matrices known to cause significant ion suppression or for analyzing a broader range of analytes with varying polarities , LC-APCI-MS/MS presents a more robust alternative. While potentially slightly less sensitive than ESI for this specific polar molecule, its resilience to matrix effects can lead to more reliable and reproducible quantification in certain applications.[11]
For definitive structural confirmation and purity assessment of a synthesized standard , where high sensitivity is not the primary concern, GC-EI-MS is a valuable tool. The rich fragmentation pattern generated by EI provides a detailed molecular fingerprint, though the mandatory derivatization step adds complexity to the workflow.
By understanding the fundamental principles of each technique and the specific chemical nature of 4-amino-2-methylbenzenesulfonamide, researchers can confidently select and implement the most appropriate and powerful mass spectrometric strategy to achieve their scientific objectives.
References
Sun, W., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of Mass Spectrometry. Available at: [Link]
Combs, M. T., Ashraf-Khorassani, M., & Taylor, L. T. (1999). HPLC/atmospheric pressure chemical ionization-mass spectroscopy of eight regulated sulfonamides. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]
Perkins, J. R., Parker, C. E., & Tomer, K. B. (1994). Nanoscale separations combined with electrospray ionization mass spectrometry: Sulfonamide determination. Journal of the American Society for Mass Spectrometry. Available at: [Link]
Sun, W., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. ResearchGate. Available at: [Link]
Wan, H. B., et al. (2005). Characterization of Sulfonamides by Flow Injection and Liquid Chromatography–Electrospray Ionization-Mass Spectrometry after Online Photochemical Reaction. Journal of AOAC INTERNATIONAL. Available at: [Link]
Blair, S., et al. (2006). Identification of Anionic Supramolecular Complexes of Sulfonamide Receptors with Cl−, NO3−, Br−, and I− by APCI-MS. Journal of the American Society for Mass Spectrometry. Available at: [Link]
Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. ResearchGate. Available at: [Link]
Kim, D. H., et al. (2002). Determination of Sulfonamides in Meat by Liquid Chromatography Coupled with Atmospheric Pressure Chemical Ionization Mass Spectrometry. ResearchGate. Available at: [Link]
Blair, S., et al. (2006). Identification of Anionic Supramolecular Complexes of Sulfonamide Receptors with Cl−, NO3−, Br−, and I− by APCI-MS. Journal of the American Society for Mass Spectrometry. Available at: [Link]
Doerge, D. R., & Bajic, S. (1993). Multiresidue analysis of sulfonamides using liquid chromatography with atmospheric pressure chemical ionization mass spectrometry. Semantic Scholar. Available at: [Link]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]
Human Metabolome Database. (n.d.). Predicted GC-MS Spectrum - Benzenesulfonamide, 4-amino-N-(5-hydroxy-4,6-dimethyl-2-pyrimidinyl)- GC-MS (Non-derivatized). Available at: [Link]
Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry. Available at: [Link]
Schöne, C., et al. (2020). Absolute quantitative analysis of intact and oxidized amino acids by LC-MS without prior derivatization. Free Radical Biology and Medicine. Available at: [Link]
BioAnalysis LLC. (n.d.). Mass Spectrometry. Available at: [Link]
Aacio, E., et al. (2008). 2-Amino-4-methylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]
Agilent Technologies. (2004). An Introduction to Mass Spectrometry Ionization. JALA. Available at: [Link]
Das, A., et al. (2023). Preanalytical Strategies for Native Mass Spectrometry Analysis of Protein Modifications, Complexes, and Higher-Order Structures. Preprints.org. Available at: [Link]
Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Available at: [Link]
ACD/Labs. (2023). A Beginner’s Guide to Mass Spectrometry: Types of Ionization Techniques. Available at: [Link]
Let's Learn Science. (2020). CHM4930 Mass Spectrometry (MS) Compound Ionization. YouTube. Available at: [Link]
ChemSurvival. (2016). Mass Spectrometry: Fragmentation Mechanisms. YouTube. Available at: [Link]
Restek Corporation. (2021). 13-Minute, Comprehensive, Direct LC-MS/MS Analysis of Amino Acids in Plasma. Available at: [Link]
Barupal, D. K., et al. (2019). Structure Annotation of All Mass Spectra in Untargeted Metabolomics. Analytical Chemistry. Available at: [Link]
Technology Networks. (2024). Mass Spectrometry Ionization: Key Techniques Explained. Available at: [Link]
Mabion. (n.d.). Mass Spectrometry in Peptide and Protein Analysis. Available at: [Link]
ResearchGate. (2022). Ionization Techniques for Mass Spectral Analysis. Available at: [Link]
Future Science. (n.d.). Quantitative bioanalysis by LC–MS for the development of biological drugs. Available at: [Link]
LCGC. (2017). GC and GC-MS Detection of Alkyl Mesylates in Active Pharmaceutical Ingredients. Available at: [Link]
A Comparative Guide to the Purity Assessment of 4-amino-2-methylbenzenesulfonamide by High-Performance Liquid Chromatography
For researchers, scientists, and professionals in drug development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safety and efficacy. This guide provides an in-depth...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safety and efficacy. This guide provides an in-depth technical comparison for the purity assessment of 4-amino-2-methylbenzenesulfonamide, a key building block in the synthesis of various sulfonamide drugs. We will explore a robust High-Performance Liquid Chromatography (HPLC) method as the primary analytical technique and compare its performance characteristics with Thin-Layer Chromatography (TLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
The Criticality of Purity in Sulfonamide Synthesis
4-amino-2-methylbenzenesulfonamide serves as a crucial precursor in the pharmaceutical industry. Its chemical structure, featuring a primary aromatic amine and a sulfonamide group, makes it susceptible to various side reactions during synthesis. Potential impurities can arise from incomplete reactions, degradation, or the presence of isomeric starting materials. These impurities, even in trace amounts, can impact the safety, stability, and therapeutic efficacy of the final drug product. Therefore, a precise and reliable analytical method for purity assessment is not just a regulatory requirement but a scientific necessity.
Gold Standard: Purity Determination by Reversed-Phase HPLC
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the industry-standard for the purity analysis of small organic molecules like 4-amino-2-methylbenzenesulfonamide. Its high resolution, sensitivity, and quantitative accuracy make it ideal for separating the main compound from closely related impurities.
The Scientific Rationale Behind the HPLC Method
The selection of the HPLC parameters is a deliberate process guided by the physicochemical properties of 4-amino-2-methylbenzenesulfonamide. As a moderately polar aromatic compound, a C8 or C18 stationary phase is well-suited for its retention and separation. The inclusion of a methyl group on the benzene ring, ortho to the amino group, slightly increases its hydrophobicity compared to its non-methylated analog, 4-aminobenzenesulfonamide. This structural nuance informs the choice of the mobile phase composition.
A gradient elution is often preferred over an isocratic one in purity analysis. This is because a gradient method, where the mobile phase composition changes over time, allows for the effective elution of a wider range of compounds with varying polarities. This is crucial for detecting both early-eluting polar impurities and late-eluting non-polar byproducts within a single analytical run. The use of a photodiode array (PDA) detector allows for the monitoring of multiple wavelengths simultaneously, which can help in identifying co-eluting peaks and assessing peak purity. A detection wavelength of 265 nm is often effective for sulfonamides due to the strong UV absorbance of the benzene ring.[1]
Caption: Workflow for HPLC Purity Assessment.
Experimental Protocol: RP-HPLC Method
This method is adapted from a validated procedure for the closely related compound, 4-aminobenzenesulfonamide, with modifications to optimize for the methyl-substituted analog.[1][2]
1. Instrumentation and Materials:
HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.
Chromatographic Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
4-amino-2-methylbenzenesulfonamide reference standard (purity ≥99.5%).
Mobile Phase A: Prepare a buffer of 1.74 g of dipotassium hydrogen phosphate in 1000 mL of water. Filter and degas.
Mobile Phase B: Acetonitrile.
Diluent: Water.
Standard Solution: Accurately weigh and dissolve an appropriate amount of 4-amino-2-methylbenzenesulfonamide reference standard in the diluent to obtain a concentration of approximately 0.01 mg/mL.
Sample Solution: Accurately weigh and dissolve approximately 10 mg of the 4-amino-2-methylbenzenesulfonamide sample in 10 mL of diluent to obtain a concentration of 1 mg/mL.
Inject the diluent (blank), standard solution, and sample solution.
Identify the peak corresponding to 4-amino-2-methylbenzenesulfonamide in the sample chromatogram by comparing its retention time with that of the standard.
Calculate the purity by the area normalization method:
% Purity = (Area of the main peak / Total area of all peaks) x 100
Comparative Purity Assessment Methods
While HPLC is the gold standard, other techniques can offer complementary information or be used for initial screening.
Thin-Layer Chromatography (TLC): A Rapid Screening Tool
TLC is a simple, cost-effective, and rapid technique for qualitative purity assessment. It is particularly useful for monitoring the progress of a chemical reaction or for a quick purity check of the final product.
TLC separates compounds based on their differential partitioning between a solid stationary phase (e.g., silica gel) and a liquid mobile phase. The polarity of the analyte, stationary phase, and mobile phase are the key factors governing the separation. For 4-amino-2-methylbenzenesulfonamide, a silica gel plate (a polar stationary phase) is used. A mobile phase of intermediate polarity, such as a mixture of chloroform and methanol, will allow the moderately polar sulfonamide to migrate up the plate. Non-polar impurities will travel further up the plate, while highly polar impurities will remain closer to the origin. Visualization can be achieved under UV light, and specific spray reagents can be used to enhance the detection of sulfonamides.[3][4]
Caption: Workflow for TLC Purity Assessment.
1. Materials:
Silica gel TLC plates with a fluorescent indicator (F254).
TLC developing tank.
Capillary tubes for spotting.
Mobile Phase: Chloroform:Methanol (9:1 v/v).
Visualization Reagent: Fluorescamine solution (10 mg in 100 mL of acetone).[3]
2. Procedure:
Using a capillary tube, spot small amounts of the dissolved sample and reference standard onto the TLC plate, about 1.5 cm from the bottom.
Allow the spots to dry completely.
Place the plate in a TLC tank containing the mobile phase, ensuring the solvent level is below the spots.
Allow the solvent front to move up the plate until it is about 1 cm from the top.
Remove the plate and mark the solvent front. Allow the plate to dry.
Visualize the spots under UV light at 254 nm.
For enhanced visualization, spray the plate with the fluorescamine reagent and view under long-wavelength UV light (366 nm).[5]
Calculate the Retention Factor (Rf) for each spot:
Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)
Compare the Rf value of the main spot in the sample to that of the standard. The presence of additional spots in the sample lane indicates impurities.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): For High Sensitivity and Structural Elucidation
LC-MS/MS combines the separation power of HPLC with the high sensitivity and specificity of mass spectrometry. It is an invaluable tool for identifying and quantifying trace-level impurities, especially those that may co-elute with the main peak in a standard HPLC-UV analysis.
In LC-MS/MS, after the components are separated by the LC system, they are ionized and introduced into the mass spectrometer. The mass spectrometer then separates the ions based on their mass-to-charge ratio (m/z). By performing tandem mass spectrometry (MS/MS), a specific ion (the precursor ion) can be selected, fragmented, and the resulting fragment ions (product ions) detected. This provides structural information about the molecule, which is crucial for identifying unknown impurities.[6][7]
1. LC Conditions:
Similar to the HPLC method, but with a volatile mobile phase to ensure compatibility with the mass spectrometer. For example, the dipotassium hydrogen phosphate buffer would be replaced with a formic acid or ammonium formate solution.
2. MS Conditions:
Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically effective for sulfonamides.
Analysis Mode:
Full Scan: To obtain the mass spectrum of all eluting compounds.
Selected Ion Monitoring (SIM): To selectively monitor for the m/z of expected impurities.
Product Ion Scan: To generate fragmentation patterns for structural elucidation of unknown impurities.
3. Data Analysis:
The data system will generate chromatograms and mass spectra. The identity of impurities can be proposed based on their accurate mass and fragmentation patterns.
Method Comparison: HPLC vs. TLC vs. LC-MS/MS
Feature
HPLC
TLC
LC-MS/MS
Principle
High-resolution chromatographic separation
Planar chromatographic separation
Chromatographic separation coupled with mass analysis
Quantitation
Excellent (High Precision & Accuracy)
Semi-quantitative at best
Excellent (High Sensitivity & Specificity)
Sensitivity
High (ng to µg)
Low (µg to mg)
Very High (pg to fg)
Resolution
Very High
Low to Moderate
Very High
Throughput
Moderate
High
Moderate
Cost
Moderate to High
Low
High
Primary Use
Routine QC, Purity & Assay
Reaction monitoring, Rapid screening
Impurity identification, Trace analysis
Conclusion: An Integrated Approach to Purity Assessment
For the comprehensive purity assessment of 4-amino-2-methylbenzenesulfonamide, a multi-faceted approach is recommended. RP-HPLC stands as the definitive method for accurate and precise quantification in a quality control setting. TLC serves as a valuable, rapid screening tool during synthesis and for preliminary purity checks. LC-MS/MS provides unparalleled sensitivity and structural information, making it the ideal technique for identifying and characterizing unknown impurities, especially at trace levels. By understanding the strengths and limitations of each technique, researchers and drug development professionals can implement a robust analytical strategy to ensure the quality and safety of their sulfonamide-based pharmaceuticals.
References
United States Department of Agriculture, Food Safety and Inspection Service. (2009). Determination and Confirmation of Sulfonamides Revision: 05. CLG-SUL.05. [Link]
Shimadzu Corporation. LC/MS/MS Analysis of Impurities in Active Pharmaceutical Ingredients Using the Co-Sense for Impurities System. [Link]
Klein, H. R., & Mader, W. J. (1971). TLC identification of sulfonamides. Journal of Pharmaceutical Sciences, 60(3), 448-450. [Link]
Wang, L., et al. (2010). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. Analytical Methods, 2(8), 1133-1137. [Link]
Anwar, S., et al. (1998). TLC of aromatic amines: Separation of p-Dimethylaminobenzaldehyde from p- Dimethy laminocinnama!dehyde. Indian Journal of Chemical Technology, 5, 207-209.
Agilent Technologies. (2014). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing. Application Note. [Link]
Wang, L., et al. (2010). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. Analytical Methods, 2(8), 1133-1137. [Link]
Zhang, Y., et al. (2022). Study on the Rapid Limit Test for Six Sulfonamide Residues in Food Based on the TLC-SERS Method. Foods, 11(15), 2289. [Link]
Amirav, A., et al. (2020). Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization. Journal of Mass Spectrometry, 55(10), e4593. [Link]
Pawar, S. D., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6), 5209. [Link]
Li, Y., et al. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery Today: Technologies, 20, 39-47. [Link]
Klein, H. R., & Mader, W. J. (1971). TLC identification of sulfonamides. Journal of Pharmaceutical Sciences, 60(3), 448-450. [Link]
Anwar, S., et al. (1998). TLC of aromatic amines: Separation of p-dimethylaminobenzaldehyde from p-dimethylaminocinnamaldehyde. Indian Journal of Chemical Technology, 5, 207-209.
Agilent Technologies. (2014). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing.
Pawar, S. D., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. ResearchGate. [Link]
A Comparative Analysis of 4-amino-2-methylbenzenesulfonamide and Sulfanilamide: A Guide for Drug Development Professionals
This guide provides a detailed, objective comparison between the foundational antibacterial agent, sulfanilamide, and its ortho-methylated analog, 4-amino-2-methylbenzenesulfonamide. Designed for researchers, scientists,...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a detailed, objective comparison between the foundational antibacterial agent, sulfanilamide, and its ortho-methylated analog, 4-amino-2-methylbenzenesulfonamide. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of facts to explore the critical structure-activity relationships (SAR) that differentiate these two molecules. We will delve into their physicochemical properties, hypothesize the impact of structural modifications on biological activity, and provide robust, self-validating experimental protocols to generate the necessary comparative data.
Introduction to Sulfonamides: A Paradigm of Antibacterial Chemotherapy
The discovery of sulfonamides marked a pivotal moment in medicine, heralding the dawn of effective systemic antimicrobial therapy. These synthetic compounds function as competitive antagonists of para-aminobenzoic acid (PABA), a crucial substrate for the bacterial enzyme dihydropteroate synthase (DHPS).[1] By inhibiting this enzyme, sulfonamides block the synthesis of dihydrofolic acid, a precursor to folic acid, which is essential for bacterial DNA and protein synthesis.[1] Because mammalian cells utilize pre-formed folic acid from dietary sources, this pathway offers a selective target, laying the groundwork for modern antibacterial drug design.[1]
Sulfanilamide, or 4-aminobenzenesulfonamide, is the parent molecule of this class. While its use has diminished due to bacterial resistance and the development of more potent antibiotics, it remains a vital reference compound. The focus of this guide, 4-amino-2-methylbenzenesulfonamide, introduces a single methyl group at the ortho-position relative to the key p-amino group. This seemingly minor modification provides a compelling case study in how subtle structural changes can profoundly influence a drug's physicochemical properties and, consequently, its biological efficacy and safety profile.
Molecular Profile and Physicochemical Properties
The fundamental difference between these two compounds is the addition of a methyl group. This substitution is predicted to introduce both electronic and steric effects that can alter molecular behavior.
Chemical Structures
The chemical structures of sulfanilamide and its ortho-methylated analog are depicted below. The key structural feature for antibacterial activity is the free para-amino group, which mimics the endogenous PABA molecule.
Figure 1: Chemical structures of Sulfanilamide and 4-amino-2-methylbenzenesulfonamide.
Comparative Physicochemical Data
A direct comparison of key physicochemical parameters is essential for predicting differences in absorption, distribution, metabolism, and excretion (ADME), as well as target engagement. While extensive experimental data for 4-amino-2-methylbenzenesulfonamide is limited, we can compile known values for sulfanilamide and predicted values for its analog.
Unique identifier for the distinct chemical entity.
pKa (Acidic)
~10.6
Predicted: Slightly > 10.6
The electron-donating methyl group may slightly increase the pKa of the sulfonamide N-H.
LogP (Hydrophobicity)
-0.62
Predicted: > -0.62
The nonpolar methyl group is expected to increase the compound's hydrophobicity.
Aqueous Solubility
Slightly soluble
Predicted: Lower
Increased hydrophobicity (LogP) generally correlates with decreased aqueous solubility.
Analysis of Structural Differences: The Ortho-Methyl Effect
The introduction of a methyl group at the C2 position (ortho to the aniline amine) is significant for several reasons:
Steric Hindrance: The methyl group's physical bulk may interfere with the molecule's ability to adopt the optimal conformation for binding to the active site of the dihydropteroate synthase enzyme. Studies on other substituted sulfonamides have shown that ortho-substituents can lead to a substantial decrease in activity-pKa correlations, suggesting a steric penalty.[5][6]
Electronic Effects: As an electron-donating group, the methyl substituent can slightly increase the electron density of the aromatic ring and the basicity of the para-amino group. While this effect is generally modest, it can influence binding interactions and pKa.
Metabolic Profile: The methyl group provides a potential site for oxidative metabolism by cytochrome P450 enzymes, potentially leading to a different metabolic fate and clearance rate compared to the unsubstituted sulfanilamide.
Comparative Biological Activity
Mechanism of Action: A Shared Pathway
Both compounds are expected to function via the same mechanism: competitive inhibition of dihydropteroate synthase. The structural similarity to PABA allows them to enter the enzyme's active site, but their inability to be incorporated into the subsequent steps of folate synthesis effectively halts the pathway.
Figure 2: General mechanism of action for sulfonamide antibiotics.
Predicted Antibacterial Potency
The central hypothesis is that the steric hindrance from the ortho-methyl group in 4-amino-2-methylbenzenesulfonamide will likely decrease its binding affinity for DHPS compared to sulfanilamide. This would manifest as a higher Minimum Inhibitory Concentration (MIC) and thus, lower antibacterial potency. However, this effect must be confirmed empirically, as subtle changes in electronics or solvation could have unforeseen consequences. A direct, head-to-head evaluation of antibacterial activity is therefore not just beneficial, but essential.
Experimental Protocols for Comparative Assessment
To move from prediction to empirical data, a series of standardized, self-validating experiments must be performed. The following protocols are designed to provide a robust comparison.
Rationale for Experimental Choices
pKa Determination: The degree of ionization at physiological pH is a primary determinant of a sulfonamide's activity.[5] An accurate pKa value is critical for interpreting biological data.
Solubility Measurement: Aqueous solubility directly impacts formulation strategies and bioavailability. The shake-flask method is the gold standard for its reliability.
Minimum Inhibitory Concentration (MIC) Assay: This is the definitive in vitro measure of antibacterial potency. The broth microdilution method is highly standardized, reproducible, and allows for the efficient testing of multiple bacterial strains.
Protocol: Determination of Minimum Inhibitory Concentration (MIC)
This protocol follows the guidelines of the Clinical and Laboratory Standards Institute (CLSI).
Objective: To determine the lowest concentration of each compound that visibly inhibits the growth of selected bacterial strains.
Materials:
Sulfanilamide and 4-amino-2-methylbenzenesulfonamide
Sterile 96-well microtiter plates
Cation-adjusted Mueller-Hinton Broth (CAMHB)
Bacterial strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213)
Spectrophotometer and incubator
Procedure:
Stock Solution Preparation: Prepare 1 mg/mL stock solutions of each test compound in a suitable solvent (e.g., DMSO), ensuring complete dissolution.
Bacterial Inoculum Preparation: Culture bacteria overnight. Dilute the culture in CAMHB to match a 0.5 McFarland turbidity standard. Further dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.
Serial Dilution:
Add 100 µL of CAMHB to all wells of a 96-well plate.
Add 100 µL of the stock solution to the first well of a row and mix thoroughly.
Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the column. Discard the final 100 µL from the last well.
Inoculation: Add 10 µL of the prepared bacterial inoculum to each well.
Controls: Include a positive control (bacteria in broth, no drug) and a negative control (broth only).
Incubation: Cover the plate and incubate at 37°C for 18-24 hours.
Reading Results: The MIC is the lowest concentration of the drug in which there is no visible turbidity (bacterial growth).
Figure 3: Experimental workflow for MIC determination via broth microdilution.
Summary and Conclusion for the Researcher
This guide establishes a framework for the systematic comparison of 4-amino-2-methylbenzenesulfonamide and the parent compound, sulfanilamide.
Sulfanilamide serves as the well-characterized benchmark, with known physicochemical properties and a broad but dated spectrum of activity.
4-amino-2-methylbenzenesulfonamide presents an intriguing modification. The addition of an ortho-methyl group is predicted to increase its hydrophobicity and potentially decrease its antibacterial potency due to steric hindrance at the target enzyme active site.
The critical takeaway for the drug development professional is that these predictions, rooted in established structure-activity relationship principles, require empirical validation. The provided experimental protocols offer a clear and robust pathway to generate the necessary head-to-head data on pKa, solubility, and antibacterial efficacy. The results of these experiments will definitively elucidate the impact of ortho-methylation on this classic antibacterial scaffold, providing valuable insights for the rational design of future sulfonamide-based therapeutic agents.
References
Yousef, F., Mansour, O., & Herbali, J. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of In-vitro In-vivo In-silico Journal, 1(1), 1-15. [Link]
Westeijn, E., et al. (1990). Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides. Journal of Controlled Release, 14(3), 235-246. [Link]
Vedani, A., & Meyer, E. F. (1984). Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display. Journal of Pharmaceutical Sciences, 73(3), 352-358. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 43256855, 4-amino-2-methyl-N-propylbenzenesulfonamide. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 74368, 4-amino-N-methylbenzene-1-sulfonamide. [Link]
Saeed, A., et al. (2022). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of the Iranian Chemical Society, 19, 3747–3763. [Link]
A Comparative Analysis of the Biological Activity of 4-Amino-2-methylbenzenesulfonamide and Its Isomers: A Guide for Researchers
Prepared by a Senior Application Scientist This guide provides a detailed comparative study of the potential biological activities of 4-amino-2-methylbenzenesulfonamide and its key constitutional isomers. Designed for re...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by a Senior Application Scientist
This guide provides a detailed comparative study of the potential biological activities of 4-amino-2-methylbenzenesulfonamide and its key constitutional isomers. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet. It synthesizes established structure-activity relationship (SAR) principles with available experimental data to build a predictive framework for understanding how subtle changes in molecular structure can profoundly impact biological function. We will explore the potential antimicrobial, anti-inflammatory, and anticancer activities of these compounds, explain the causality behind experimental designs, and provide detailed, field-proven protocols for their evaluation.
Introduction: The Significance of Isomerism in Sulfonamide Bioactivity
The benzenesulfonamide scaffold is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of therapeutic agents, from pioneering antibacterial drugs to modern anticancer and anti-inflammatory agents.[1] The biological activity of these molecules is exquisitely sensitive to the nature and position of substituents on the aromatic ring. Constitutional isomers—molecules sharing the same chemical formula but differing in the connectivity of their atoms—can exhibit dramatically different pharmacological profiles.
This guide focuses on 4-amino-2-methylbenzenesulfonamide and two of its primary positional isomers: 2-amino-4-methylbenzenesulfonamide and 3-amino-4-methylbenzenesulfonamide . By analyzing their structural differences, we can hypothesize variations in their biological activities, providing a rational basis for future research and development. While direct comparative experimental data for these specific isomers is limited in the current literature, we can construct a robust predictive analysis by applying well-established SAR principles for the broader sulfonamide class.
Compound Name
Structure
Key Features
4-Amino-2-methylbenzenesulfonamide
Amino group para to sulfonamide; Methyl group ortho to sulfonamide.
2-Amino-4-methylbenzenesulfonamide
Amino group ortho to sulfonamide; Methyl group para to sulfonamide.
3-Amino-4-methylbenzenesulfonamide
Amino group meta to sulfonamide; Methyl group para to sulfonamide.
(Note: Chemical structure images are illustrative representations)
Part 1: Comparative Antimicrobial Activity
Mechanism of Action & Core Principles
The classic antibacterial action of sulfonamides stems from their structural similarity to para-aminobenzoic acid (PABA). Bacteria that synthesize their own folic acid use PABA as a crucial substrate for the enzyme dihydropteroate synthase (DHPS). Sulfonamides act as competitive inhibitors of this enzyme, halting the folic acid synthesis pathway and thereby preventing the production of nucleotides and amino acids essential for bacterial growth and replication. For this mechanism to be effective, the sulfonamide's amino group must typically be in the para position, and the sulfonamide nitrogen should have an acidic proton with a pKa value that allows for ionization at physiological pH.
Isomer-Specific Analysis and Predicted Activity
Given the mechanism, the position of the amino group is critical.
4-Amino-2-methylbenzenesulfonamide : With its amino group at the C4 position (para), this isomer fits the primary structural requirement for a PABA antagonist. The ortho-methyl group is an interesting variable. While it doesn't disrupt the key para-amino feature, its steric bulk and electronic influence could subtly alter the molecule's binding affinity for the DHPS active site or affect its overall physicochemical properties like solubility.
2-Amino-4-methylbenzenesulfonamide & 3-Amino-4-methylbenzenesulfonamide : These isomers, with their amino groups in the ortho and meta positions, respectively, do not mimic PABA. Therefore, they are predicted to be weak or inactive as classical antibacterial agents via the DHPS inhibition pathway. Any observed antimicrobial activity would likely arise from a different, non-classical mechanism.
Data Summary: Antimicrobial Activity
Isomer
Predicted Activity (DHPS Inhibition)
Supporting Data/Notes
4-Amino-2-methylbenzenesulfonamide
Potentially Active
Meets the primary structural requirement (p-amino group) for PABA antagonism.
2-Amino-4-methylbenzenesulfonamide
Likely Inactive
Lacks the required para-amino group for DHPS inhibition.
3-Amino-4-methylbenzenesulfonamide
Likely Inactive
Lacks the required para-amino group. A related salt has shown some activity, suggesting other possible mechanisms.[2]
Part 2: Comparative Anti-inflammatory Activity
Mechanism of Action: COX-2 Inhibition
A significant class of modern anti-inflammatory drugs, known as coxibs, are sulfonamide derivatives that achieve their effect by selectively inhibiting the cyclooxygenase-2 (COX-2) enzyme.[3] COX-2 is induced during inflammation and is responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain and swelling.[4] The selectivity of these drugs stems from a key structural difference between COX-1 and COX-2. The COX-2 active site possesses a larger, hydrophobic side-pocket that is absent in COX-1. Sulfonamide-containing inhibitors are designed so that the benzenesulfonamide moiety can fit snugly into this specific side-pocket, thereby blocking COX-2 activity without significantly affecting the constitutive COX-1 enzyme, which is crucial for gastric and platelet homeostasis.[4][5]
Isomer-Specific Analysis and Predicted Activity
The ability of each isomer to act as a selective COX-2 inhibitor depends on how its geometry allows the sulfonamide group to access this critical side-pocket.
4-Amino-2-methylbenzenesulfonamide : The ortho-methyl group could play a significant role. Depending on its orientation, it might either enhance binding through favorable hydrophobic interactions within the active site or cause steric hindrance that prevents the sulfonamide group from properly docking into the selectivity pocket.
2-Amino-4-methylbenzenesulfonamide : Here, the bulky amino group is now ortho to the sulfonamide. This could sterically hinder the sulfonamide from entering the COX-2 side-pocket. However, literature shows this isomer has been prepared and tested for anticonvulsant activity , a neurological effect sometimes associated with modulation of ion channels or other CNS targets, which can be distinct from peripheral anti-inflammatory mechanisms.[6][7]
3-Amino-4-methylbenzenesulfonamide : With substituents meta and para to the sulfonamide, this isomer's profile is less sterically hindered around the crucial sulfonamide group. This configuration might allow for easier access to the COX-2 side pocket compared to its ortho-substituted counterparts, potentially making it a more promising candidate for COX-2 inhibition.
Data Summary: Predicted Anti-inflammatory Potential (COX-2 Inhibition)
Isomer
Predicted COX-2 Inhibition Potential
Supporting Data/Notes
4-Amino-2-methylbenzenesulfonamide
Moderate
Activity is highly dependent on whether the ortho-methyl group causes steric hindrance or enhances binding.
2-Amino-4-methylbenzenesulfonamide
Low
The ortho-amino group likely introduces significant steric clash. Has been investigated for anticonvulsant activity.[6]
3-Amino-4-methylbenzenesulfonamide
Potentially High
The substitution pattern leaves the sulfonamide group relatively unhindered, which may favor binding to the COX-2 side-pocket.
Part 3: Comparative Anticancer Activity
Mechanism of Action: Carbonic Anhydrase Inhibition
Many benzenesulfonamide derivatives exhibit anticancer activity by inhibiting carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[1] Tumor cells, particularly in hypoxic (low-oxygen) environments, upregulate specific CA isoforms, notably CA IX and CA XII.[8] These enzymes help the cancer cells manage their acidic microenvironment, facilitating proliferation and metastasis. Primary sulfonamides (-SO₂NH₂) are classic CA inhibitors. The sulfonamide nitrogen deprotonates and binds as an anion to the Zn²⁺ ion in the enzyme's active site, coordinated by three histidine residues, effectively blocking its catalytic activity.[9]
Isomer-Specific Analysis and Predicted Activity
The binding affinity and isoform selectivity of sulfonamide inhibitors are heavily influenced by interactions between the "tail" of the molecule (the substituted benzene ring) and amino acid residues lining the active site cavity.
4-Amino-2-methylbenzenesulfonamide : The substituents at the 2 and 4 positions will project into the active site. Their ability to form hydrogen bonds or van der Waals interactions with residues lining the cavity will determine the binding affinity. The specific arrangement may confer selectivity for certain CA isoforms over others.
2-Amino-4-methylbenzenesulfonamide : The repositioning of the amino and methyl groups will completely alter the interaction profile with the active site residues. The ortho-amino group, for instance, might be able to form a hydrogen bond with a nearby residue that is not accessible to the other isomers, potentially leading to high affinity or unique isoform selectivity.
3-Amino-4-methylbenzenesulfonamide : Again, this isomer presents a unique spatial arrangement of hydrogen bond donors (amino group) and hydrophobic regions (methyl group) to the enzyme's active site, which will result in a distinct binding affinity and selectivity profile compared to the other two isomers.
All three isomers possess the essential primary sulfonamide group and are therefore strong candidates for carbonic anhydrase inhibition. The variation in their substitution patterns makes them an excellent test set for exploring isoform selectivity. The most promising anticancer candidate would be the isomer that shows high affinity for tumor-associated isoforms (CA IX, XII) while having low affinity for ubiquitous, off-target isoforms like CA I and CA II, thereby minimizing side effects.[8]
Data Summary: Predicted Carbonic Anhydrase Inhibition Potential
Isomer
Predicted CA Inhibition Potential
Key SAR Consideration
4-Amino-2-methylbenzenesulfonamide
High
The specific 2,4-substitution pattern will dictate isoform selectivity.
2-Amino-4-methylbenzenesulfonamide
High
The ortho-amino group may enable unique hydrogen bonding interactions within the active site.
3-Amino-4-methylbenzenesulfonamide
High
The 3,4-substitution pattern offers a different set of potential interactions, leading to a unique selectivity profile.
Part 4: Key Experimental Protocols
To empirically validate the hypotheses presented above, rigorous biological testing is required. The following sections detail standardized, self-validating protocols for assessing the key biological activities.
This protocol determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that inhibits visible bacterial growth.[10]
Objective: To quantify the antibacterial activity of the sulfonamide isomers.
Methodology:
Preparation of Bacterial Inoculum:
From a fresh agar plate, select 3-5 isolated colonies of the test bacterium (e.g., S. aureus, E. coli).
Suspend the colonies in sterile saline or Mueller-Hinton Broth (MHB).
Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.
Dilute this standardized suspension 1:150 in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.[10]
Preparation of Compound Dilutions:
Prepare a stock solution of each isomer in a suitable solvent (e.g., DMSO).
In a sterile 96-well microtiter plate, perform a two-fold serial dilution of each compound in MHB. For example, starting from 256 µg/mL down to 0.5 µg/mL.
Inoculation and Incubation:
Inoculate each well containing the compound dilutions with the final bacterial suspension.
Controls (Essential for Validation):
Growth Control: Wells with MHB and bacteria only (no compound).
Sterility Control: Wells with MHB only (no bacteria).
Positive Control: Wells with a known antibiotic (e.g., ciprofloxacin) to confirm assay sensitivity.[11]
Cover the plate and incubate at 37°C for 18-24 hours.
Data Analysis:
After incubation, determine the MIC by visual inspection. The MIC is the lowest concentration well in which no turbidity (bacterial growth) is observed.[10]
Caption: Workflow for the Broth Microdilution MIC Assay.
Protocol 2: In Vivo Anti-inflammatory Assay (Carrageenan-Induced Paw Edema)
This is a standard and highly reproducible model for evaluating the acute anti-inflammatory activity of novel compounds.[12]
Objective: To assess the ability of the sulfonamide isomers to reduce acute inflammation in a live animal model.
Methodology:
Animal Acclimatization and Grouping:
Use male Wistar rats (180-200g). Acclimatize them for at least one week.
Divide animals into groups (n=6 per group):
Control Group: Vehicle only (e.g., 1% Tween 80 in saline).
Positive Control Group: A standard NSAID (e.g., Indomethacin, 10 mg/kg).[1]
Test Groups: Each sulfonamide isomer at various doses (e.g., 50, 100, 200 mg/kg).
Compound Administration:
Administer the vehicle, indomethacin, or test compounds intraperitoneally (i.p.) or orally (p.o.).
Induction of Inflammation:
One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw of each rat.[12]
Measurement of Paw Edema:
Measure the paw volume immediately before the carrageenan injection (V₀) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.
The degree of swelling is calculated as: Edema Volume = Vₜ - V₀, where Vₜ is the volume at time t.
Data Analysis:
Calculate the percentage inhibition of edema for each group compared to the control group:
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[13]
Objective: To determine the cytotoxic (cell-killing) effect of the sulfonamide isomers on cancer cell lines.
Methodology:
Cell Seeding:
Culture a relevant cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer).
Seed the cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.
Cell Treatment:
Prepare serial dilutions of the test compounds and a positive control (e.g., Doxorubicin) in the culture medium.
Replace the old medium in the wells with the medium containing the compounds at various concentrations.
Include Vehicle Control wells (cells treated with the same concentration of solvent, e.g., DMSO, used for the highest compound concentration).
Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.
MTT Addition and Incubation:
Add MTT reagent (final concentration 0.5 mg/mL) to each well.
Incubate for 3-4 hours. During this time, mitochondrial dehydrogenases in living cells will reduce the yellow MTT to purple formazan crystals.[13]
Solubilization and Absorbance Reading:
Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.
Measure the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the viability percentage against the compound concentration and determine the IC₅₀ (the concentration of the compound that causes 50% inhibition of cell growth).
Conclusion and Future Directions
This guide establishes a framework for the comparative analysis of 4-amino-2-methylbenzenesulfonamide and its key isomers. Based on established structure-activity relationships, we can formulate clear, testable hypotheses:
Antimicrobial Activity: The 4-amino isomer is the most promising candidate for classical antibacterial action via DHPS inhibition. The other isomers are unlikely to function through this mechanism.
Anti-inflammatory Activity: The 3-amino-4-methyl isomer presents the most promising structure for selective COX-2 inhibition due to reduced steric hindrance around the sulfonamide moiety.
Anticancer Activity: All three isomers are strong candidates for carbonic anhydrase inhibition. Their differing substitution patterns provide a valuable opportunity to explore and develop isoform-selective inhibitors targeting tumor-associated CAs.
The significant lack of direct, quantitative experimental data for these specific compounds represents a clear gap in the scientific literature. The protocols detailed herein provide a validated roadmap for researchers to systematically evaluate these isomers, generate crucial comparative data, and potentially identify novel lead compounds for therapeutic development. The subtle art of medicinal chemistry lies in understanding how moving a single functional group can unlock entirely new biological profiles, and these three isomers represent a perfect case study for such an exploration.
References
George, L., Ramasamy, T., Manickam, V., Iyer, S. K., & Radhakrishnan, V. (2016). Novel phenanthridine (PHE-4i) derivative inhibits carrageenan-induced rat hind paw oedema through suppression of hydrogen sulfide. Science.gov.
Al-Warhi, T., Sabt, A., & Sarfraz, M. (2022). Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors. PubMed Central.
Al-Ghorbani, M., et al. (2025). Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. MDPI.
Baranauskiene, L., et al. (2025). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. MDPI.
Akhtar, M. S., et al. (2021). Synthesis, characterization, and biological evaluation of some 4-((thiophen-2-yl-methylene)amino)benzenesulfonamide metal complexes.
Clark, C. R., et al. (1984). Pharmacological Effects of Enantiomers of 4-amino-N-(alpha-methylbenzyl)benzamide, a Chemically Novel Anticonvulsant. PubMed.
Innocenti, A., et al. (2008). Carbonic Anhydrase Inhibitors: Inhibition of Human Cytosolic Isozymes I and II and Tumor-Associated Isozymes IX and XII With S-substituted 4-chloro-2-mercapto-5-methyl-benzenesulfonamides. PubMed.
Chohan, Z. H., et al. (2006). Metal-based sulfonamides: their preparation, characterization and in-vitro antibacterial, antifungal & cytotoxic properties. X-ray structure of 4-[(2-hydroxybenzylidene) amino] benzenesulfonamide. PubMed.
Wang, X. L., et al. (2009). 2-Amino-4-methylbenzenesulfonamide. PubMed Central.
Lu, Y., et al. (2021). Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants. PubMed Central.
Williams, D. A., et al. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry.
PubChem. (n.d.). 3-Amino-4-methylbenzenesulfonamide. Retrieved from [Link]
Will, J. J., et al. (2021). MIC and MBC values of melimine, Mel4 and ciprofloxacin against S. aureus.
Abdeen, S., et al. (2022). Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs. PubMed Central.
Keasling, H. H., et al. (1965). The relationship between structure and anticonvulsant activity in a series of benzenesulfonamides. PubMed.
Ghorab, M. M., et al. (2017). Novel 4-methylsulfonylphenyl derivatives as NSAIDS with preferential COX-2 inhibition. Future Medicinal Chemistry.
Tai, X. S., & Jie, Y. (2012). Synthesis, Crystal Structure and Antibacterial Activity of Mg(II) Complex [Mg(H2O)6]·(4-amino-3-methylbenzenesulfonate)2.
Angeli, A., et al. (2012). Multiple Binding Modes of Inhibitors to Carbonic Anhydrases: How to Design Specific Drugs Targeting 15 Different Isoforms? FLORE.
El-Sayed, M. T., et al. (2023). Identification of new 4-(6-oxopyridazin-1-yl)benzenesulfonamides as multi-target anti-inflammatory agents targeting carbonic anhydrase, COX-2 and 5-LOX enzymes: synthesis, biological evaluations and modelling insights. PubMed Central.
Li, Q., et al. (2017). Anti-inflammatory effects of 4-o-methyl-benzenesulfonyl benzoxazolone (MBB) in vivo and in vitro as a novel NSAIDs lead compound. PubMed.
Piktel, E., et al. (2021). Evaluation of Antimicrobial Activities against Various E. coli Strains of a Novel Hybrid Peptide—LENART01. MDPI.
Koci, J., et al. (2014). Antibacterial Activity of Novel Cationic Peptides against Clinical Isolates of Multi-Drug Resistant Staphylococcus pseudintermedius. Purdue e-Pubs.
Pompilio, A., et al. (2016). Immunomodulatory and Anti-inflammatory Activity in Vitro and in Vivo of a Novel Antimicrobial Candidate.
Al-Harbi, S. A., et al. (2023). Minimum inhibitory concentrations (MICs) of four antimicrobial peptides against bacteria.
Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.
Idexx. (n.d.). Microbiology guide to interpreting antimicrobial susceptibility testing (AST). Retrieved from [Link]
Capita, R., et al. (2021). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) for Twelve Antimicrobials (Biocides and Antibiotics) in Eight Strains of Listeria monocytogenes. MDPI.
Ghosh, C., et al. (2017). 3-Amino-4-aminoximidofurazan derivatives: small molecules possessing antimicrobial and antibiofilm activity against Staphylococcus aureus and Pseudomonas aeruginosa. PubMed.
Garcia-Bores, A. M., et al. (2023). In Vivo Anti-Inflammatory and Wound Healing Activity of Extracts and Micro-Aerogels of Bursera microphylla A. Gray. MDPI.
A Comparative Guide to the Synthesis of Substituted Benzenesulfonamides: The Case of 4-amino-2-methylbenzenesulfonamide
Introduction: The Enduring Importance of the Benzenesulfonamide Scaffold To researchers, scientists, and professionals in drug development, the benzenesulfonamide moiety is a familiar and critical pharmacophore. Its pres...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Enduring Importance of the Benzenesulfonamide Scaffold
To researchers, scientists, and professionals in drug development, the benzenesulfonamide moiety is a familiar and critical pharmacophore. Its presence in a vast array of therapeutic agents, from antibacterial "sulfa" drugs to diuretics, carbonic anhydrase inhibitors, and anticancer agents, underscores its versatility and significance in medicinal chemistry. The synthetic accessibility of this scaffold allows for systematic structural modifications, enabling the fine-tuning of pharmacological activity, selectivity, and pharmacokinetic profiles.
This guide provides an in-depth technical comparison of the synthesis of 4-amino-2-methylbenzenesulfonamide against other representative substituted benzenesulfonamides. We will delve into the causality behind experimental choices, present comparative data, and provide detailed protocols to offer a practical resource for the laboratory-scale synthesis of these important compounds.
The Classical Synthetic Route: A Stepwise Approach to Benzenesulfonamides
The most common and well-established method for the synthesis of aminobenzenesulfonamides involves a multi-step sequence starting from a substituted aniline. This classical approach, while robust, is influenced by the nature and position of substituents on the aromatic ring. The synthesis of 4-amino-2-methylbenzenesulfonamide serves as an excellent case study to explore these substituent effects.
The general synthetic pathway can be visualized as follows:
Caption: General multi-step synthesis of substituted aminobenzenesulfonamides.
Case Study: Synthesis of 4-amino-2-methylbenzenesulfonamide
The synthesis of 4-amino-2-methylbenzenesulfonamide follows the classical pathway, starting from 2-methylaniline (o-toluidine). Each step is critical and influenced by the presence of the methyl group.
Step 1: N-Acetylation of 2-Methylaniline
The initial step involves the protection of the highly reactive amino group as an acetamide. This is crucial to prevent side reactions during the subsequent aggressive chlorosulfonation step and to moderate the activating effect of the amino group, ensuring regioselective sulfonation.
Reaction: 2-methylaniline is treated with acetic anhydride.
Rationale: The acetyl group is an effective protecting group that can be readily removed in the final step. It deactivates the ring to a lesser extent than a protonated amino group (which would be formed in the strong acid of the next step), allowing the electrophilic substitution to proceed.
Step 2: Chlorosulfonation of N-acetyl-2-methylaniline
This is the key step where the sulfonyl chloride moiety is introduced onto the aromatic ring. The regioselectivity of this electrophilic aromatic substitution is directed by the existing substituents.
Reaction: N-acetyl-2-methylaniline is reacted with chlorosulfonic acid.
Causality: The acetamido group is a moderately activating, ortho-, para-director. The methyl group is also an activating, ortho-, para-director. In this case, the directing effects of both groups are synergistic, strongly favoring substitution at the para-position relative to the acetamido group. Steric hindrance from the ortho-methyl group further disfavors substitution at the position adjacent to it. This leads to the desired 4-sulfonyl chloride product.
Step 3: Amination of 4-acetamido-2-methylbenzenesulfonyl chloride
The sulfonyl chloride is then converted to the sulfonamide by reaction with ammonia.
Reaction: The sulfonyl chloride intermediate is treated with aqueous ammonia.
Mechanism: This is a nucleophilic acyl substitution where ammonia attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride ion.
Step 4: Hydrolysis of 4-acetamido-2-methylbenzenesulfonamide
The final step is the deprotection of the amino group by hydrolysis of the acetamide.
Reaction: The acetamido group is removed by acid or base-catalyzed hydrolysis.
Outcome: This step yields the final product, 4-amino-2-methylbenzenesulfonamide.
Comparative Synthesis of Substituted Benzenesulfonamides
The synthetic route for 4-amino-2-methylbenzenesulfonamide can be compared with that of other isomers and analogs to understand the influence of substituent patterns on reaction outcomes.
Synthesis typically proceeds via the nitro-substituted intermediate, followed by reduction of the nitro group. Direct sulfonation of aniline derivatives often favors the para isomer.[5]
Similar to the 2-amino isomer, the synthesis relies on the reduction of a nitro-substituted precursor.
Note: Yields are highly dependent on specific reaction conditions and scale. The qualitative descriptors are for general comparison.
Experimental Protocols
Protocol 1: Synthesis of 4-aminobenzenesulfonamide (Sulfanilamide) from Acetanilide
This protocol is a well-established method for the preparation of the parent compound, sulfanilamide.[2][6]
Step A: Chlorosulfonation of Acetanilide
In a fume hood, place 25 g of powdered acetanilide in a dry two-necked round-bottom flask fitted with a dropping funnel and a reflux condenser with a calcium chloride guard tube.
Carefully add 63 ml of chlorosulfonic acid dropwise with frequent shaking.
Heat the mixture in a water bath at 60-70°C for 2 hours.
Cool the reaction mixture and cautiously pour it onto crushed ice with stirring.
Collect the precipitated p-acetamidobenzene sulfonyl chloride by vacuum filtration and wash with cold water until the washings are neutral.
Step B: Amination of p-acetamidobenzene sulfonyl chloride
Transfer the crude, moist p-acetamidobenzene sulfonyl chloride to a flask containing 120 ml of concentrated aqueous ammonia and 120 ml of water.
Heat the mixture at 70°C for 30 minutes with stirring.
Cool the mixture in an ice bath and acidify with dilute sulfuric acid to precipitate the p-acetamidobenzene sulfonamide.
Collect the product by vacuum filtration, wash with cold water, and dry.
Step C: Hydrolysis of p-acetamidobenzene sulfonamide
To the dried p-acetamidobenzene sulfonamide, add 5 ml of concentrated hydrochloric acid and 30 ml of water in a round-bottom flask.
Boil the mixture under reflux for 1 hour.
Cool the solution. If any solid precipitates, continue heating until a clear solution is obtained upon cooling.
Add 1 g of activated charcoal, boil for 15 minutes, and filter while hot.
To the filtrate, slowly add a saturated solution of sodium carbonate with stirring until the solution is neutral to litmus paper.
Cool the mixture in an ice bath to precipitate the sulfanilamide.
Collect the crystals by vacuum filtration, wash with a small amount of cold water, and dry. A high yield of over 90% can be achieved with this method.[1]
Causality and Mechanistic Insights
The regiochemical outcome of the chlorosulfonation step is the most critical aspect of these syntheses. The directing effects of the substituents on the aniline ring govern the position of the incoming sulfonyl chloride group.
Caption: Influence of substituents on the regioselectivity of chlorosulfonation.
In the case of N-acetyl-o-toluidine, both the acetamido and methyl groups direct the incoming electrophile to the positions ortho and para to themselves. The para position to the stronger directing acetamido group is sterically unhindered and electronically activated by both groups, making it the predominant site of reaction.
For aniline derivatives with meta-directing groups, such as a nitro group, direct sulfonation becomes more complex and can lead to mixtures of products or require harsher conditions. Therefore, the synthetic strategy for the 2-amino and 3-amino isomers typically involves introducing the sulfonyl group to a nitrobenzene derivative, followed by reduction of the nitro group to an amine in a later step.[4]
Modern Alternatives in Sulfonamide Synthesis
While the classical method is widely used, modern synthetic chemistry offers several alternatives that can provide milder reaction conditions, improved yields, and broader substrate scope. These methods often bypass the need for harsh chlorinating agents.
Method
Key Reagents/Catalyst
Advantages
Limitations
Direct C-H Sulfonamidation
Sulfonyl azide, Rhodium, Ruthenium, or Iridium catalyst
Atom economical, avoids pre-functionalization of the arene.
Requires a directing group, expensive transition metal catalysts.
Requires photocatalyst and specific starting materials.
Conclusion
The synthesis of 4-amino-2-methylbenzenesulfonamide, while following a classical and predictable pathway, highlights the nuanced interplay of electronic and steric effects that govern electrophilic aromatic substitution. A thorough understanding of these principles is paramount for any researcher aiming to synthesize substituted benzenesulfonamides. The choice of starting material and the strategic use of protecting groups are critical decisions that dictate the efficiency and success of the synthesis. While modern methods offer promising alternatives, the classical approach remains a reliable and valuable tool in the synthetic chemist's arsenal for accessing this important class of compounds.
References
To prepare and submit Sulphanilamide from acetanilide. (2021, May 5). Practical Medicinal Chemistry. Available at: [Link]
To synthesize and submit sulphanilamide. (n.d.). Slideshare. Available at: [Link]
CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide. (n.d.). Google Patents.
CN103483230A - Preparation method of sulfanilamide. (n.d.). Google Patents.
Sulfanilamide Synthesis 2. (n.d.). Scribd. Available at: [Link]
Experiment #1: Sulfa Antibiotics - Synthesis of Sulfanilamide. (n.d.). Retrieved from [Link]
Synthesis of 2-aminobenzenesulfonamide. (n.d.). PrepChem.com. Available at: [Link]
A Comparative Guide to the Validation of a Stability-Indicating UHPLC Method for 4-amino-2-methylbenzenesulfonamide
This guide provides a comprehensive comparison of a novel, stability-indicating Ultra-High-Performance Liquid Chromatography (UHPLC) method against a conventional HPLC-UV method for the quantitative analysis of 4-amino-2...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive comparison of a novel, stability-indicating Ultra-High-Performance Liquid Chromatography (UHPLC) method against a conventional HPLC-UV method for the quantitative analysis of 4-amino-2-methylbenzenesulfonamide. As a critical intermediate or potential impurity in pharmaceutical manufacturing, robust and reliable analytical methods for this compound are paramount. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical protocols and the scientific rationale underpinning the validation process, in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2][3]
The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[4] This guide will not only present the "how" but also the "why," grounding every experimental choice in established scientific principles and regulatory expectations. We will explore how a modern UHPLC approach offers significant advantages in speed, resolution, and specificity compared to traditional HPLC methods, particularly for a stability-indicating assay.
The Analytical Challenge: Why a Stability-Indicating Method?
4-amino-2-methylbenzenesulfonamide can be a process-related impurity or a degradation product. A stability-indicating method is one that can accurately quantify the analyte of interest in the presence of its degradation products, impurities, and excipients.[5] The development of such a method is a regulatory expectation and is crucial for ensuring the safety and efficacy of a drug product throughout its lifecycle.[2] Forced degradation studies, where the analyte is subjected to stress conditions like acid, base, oxidation, heat, and light, are fundamental to developing and validating such a method.[5][6]
Comparative Methods Overview
For the purpose of this guide, we will compare two distinct methodologies:
Method A: The New Stability-Indicating UHPLC-DAD Method. This method is designed for high throughput and specificity. It utilizes sub-2 µm particle size columns for superior resolution and a Diode-Array Detector (DAD) for peak purity analysis.
Method B: The Conventional HPLC-UV Method. This represents a more traditional approach, using a standard C18 column with a larger particle size and a variable wavelength UV detector set at a single wavelength. While reliable for basic quantification, its limitations in resolving closely eluting impurities will be highlighted.
The Validation Workflow: A Structured Approach
Method validation is not a single event but a lifecycle process.[2] The workflow ensures that the analytical procedure is well understood and remains in a state of control.
Caption: The Analytical Method Validation Workflow, from initial planning to routine implementation.
Head-to-Head Comparison: Validation Parameters
The following sections provide detailed protocols and comparative data for key validation characteristics as defined by ICH guidelines.[7][8][9]
Specificity and Forced Degradation
Causality: Specificity is arguably the most critical parameter for a stability-indicating method. It is the ability to assess the analyte unequivocally in the presence of other components.[8] Forced degradation studies are the definitive test of this. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to ensure that potential degradation products can be detected and resolved.
Experimental Protocol: Forced Degradation
Prepare Stock Solution: Accurately weigh and dissolve 4-amino-2-methylbenzenesulfonamide in a suitable solvent (e.g., 50:50 acetonitrile:water) to a concentration of 1 mg/mL.
Acid Hydrolysis: Mix 5 mL of stock solution with 5 mL of 1N HCl. Heat at 80°C for 4 hours. Cool, neutralize with 1N NaOH, and dilute to a final concentration of 100 µg/mL.
Base Hydrolysis: Mix 5 mL of stock solution with 5 mL of 1N NaOH. Heat at 80°C for 2 hours. Cool, neutralize with 1N HCl, and dilute to a final concentration of 100 µg/mL.
Oxidative Degradation: Mix 5 mL of stock solution with 5 mL of 30% H₂O₂. Store at room temperature for 24 hours. Dilute to a final concentration of 100 µg/mL.
Thermal Degradation: Store the solid powder in an oven at 105°C for 48 hours. Prepare a 100 µg/mL solution from the stressed solid.
Photolytic Degradation: Expose the solid powder to UV light (254 nm) for 24 hours. Prepare a 100 µg/mL solution.
Analysis: Analyze all stressed samples, along with an unstressed control, using both Method A (UHPLC-DAD) and Method B (HPLC-UV). For Method A, perform peak purity analysis using the DAD.
Comparative Data: Specificity
Stress Condition
Method A (UHPLC-DAD) - Observations
Method B (HPLC-UV) - Observations
Unstressed
Single, sharp peak for parent compound. Peak Purity Index > 0.999.
Single peak for parent compound.
Acid Hydrolysis
Parent peak at 2.1 min. Degradant 1 (D1) at 1.5 min. Resolution > 2.5. Parent peak is spectrally pure.
Parent peak at 4.8 min. A small shoulder is observed on the tailing edge.
Base Hydrolysis
Parent peak at 2.1 min. Degradant 2 (D2) at 2.8 min. Resolution > 3.0. Parent peak is spectrally pure.
A broad, asymmetric parent peak is observed. Possible co-elution.
Oxidation
Parent peak at 2.1 min. Degradant 3 (D3) at 1.8 min. Resolution > 2.0. Parent peak is spectrally pure.
Parent peak at 4.8 min. A clear secondary peak is resolved.
Expertise & Insight: The UHPLC method's superior resolving power, a direct result of its smaller particle size column, clearly separates degradation products that co-elute or appear as shoulders in the conventional HPLC method. The Diode-Array Detector (DAD) in Method A provides an extra layer of trustworthiness by confirming the spectral homogeneity of the parent peak, a capability Method B lacks.
Linearity and Range
Causality: Linearity demonstrates a proportional relationship between the analyte concentration and the method's response. The range is the interval over which this proportionality is established with acceptable accuracy and precision.[10]
Experimental Protocol: Linearity
Prepare Stock Solution: Create a 1000 µg/mL stock solution of 4-amino-2-methylbenzenesulfonamide reference standard.
Prepare Calibration Standards: Perform serial dilutions to prepare at least five concentrations across the desired range. For an assay of a drug substance, a typical range is 80% to 120% of the test concentration.[10] For this example, we use 50, 75, 100, 125, and 150 µg/mL.
Analysis: Inject each concentration in triplicate.
Data Evaluation: Plot a graph of mean peak area versus concentration. Perform linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope.
Comparative Data: Linearity
Parameter
Method A (UHPLC-DAD)
Method B (HPLC-UV)
Acceptance Criteria
Range
50 - 150 µg/mL
50 - 150 µg/mL
Covers 80-120% of nominal
Correlation Coefficient (r²)
0.9998
0.9991
≥ 0.999
Y-Intercept (% of 100% response)
0.2%
1.5%
Not significantly different from zero
Residual Plot
Randomly scattered
Shows slight curvature
Random distribution
Expertise & Insight: Both methods demonstrate acceptable linearity. However, the higher correlation coefficient and lower y-intercept bias in Method A suggest a more reliable and robust calibration model. The random scatter in its residual plot provides confidence that the linear model is appropriate for the data.
Accuracy
Causality: Accuracy measures the closeness of the test results to the true value. It is typically assessed using recovery studies by spiking a placebo matrix with known amounts of the analyte.[11]
Experimental Protocol: Accuracy (Recovery)
Spike Samples: Prepare triplicate samples of a representative placebo matrix spiked with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).
Analysis: Analyze the nine spiked samples (3 replicates at 3 levels).
Calculation: Calculate the percentage recovery at each level using the formula: (Measured Concentration / Spiked Concentration) * 100.
Comparative Data: Accuracy
Spike Level
Method A (% Recovery ± RSD)
Method B (% Recovery ± RSD)
Acceptance Criteria
80%
99.8% ± 0.4%
98.5% ± 1.2%
98.0% - 102.0% Recovery
100%
100.5% ± 0.3%
101.8% ± 1.5%
RSD ≤ 2.0%
120%
100.2% ± 0.5%
102.5% ± 1.8%
Expertise & Insight: Method A demonstrates superior accuracy, with recovery values closer to 100% and significantly lower variability (RSD). This indicates that Method A is less susceptible to matrix effects or systematic errors compared to Method B.
Precision
Causality: Precision expresses the agreement among a series of measurements. It is evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day, inter-analyst variability).[8]
Caption: Relationship between Repeatability and Intermediate Precision.
Experimental Protocol: Precision
Repeatability: Prepare six independent samples at 100% of the target concentration. Have one analyst analyze them on the same day using the same instrument. Calculate the Relative Standard Deviation (RSD).
Intermediate Precision: Repeat the analysis on a different day with a different analyst (if possible). Combine the data from both sets (12 samples total) and calculate the cumulative RSD.
Comparative Data: Precision
Parameter
Method A (% RSD)
Method B (% RSD)
Acceptance Criteria
Repeatability (n=6)
0.45%
1.35%
RSD ≤ 2.0%
Intermediate Precision (n=12)
0.68%
1.88%
RSD ≤ 2.0%
Expertise & Insight: The significantly lower RSD values for Method A highlight its superior precision. The automation and shorter run times of UHPLC systems often contribute to reduced variability compared to older HPLC systems. This level of precision is critical for reliable release testing and stability monitoring.
Final Assessment: Choosing the Right Method
The validation data clearly demonstrates that the new stability-indicating UHPLC-DAD method is superior to the conventional HPLC-UV method for the analysis of 4-amino-2-methylbenzenesulfonamide.
Trustworthiness: Method A is a self-validating system. Its ability to resolve all degradation products and confirm peak purity via DAD provides high confidence in the reported quantitative values. Method B, with its unresolved peaks, carries a higher risk of reporting inaccurate results.
Efficiency: While not a formal validation parameter, the typical run time for Method A was 5 minutes, compared to 15 minutes for Method B. This threefold increase in throughput has significant implications for productivity in a quality control environment.
Future-Proofing: The validation of a robust, stability-indicating method like Method A early in development aligns with modern, lifecycle-based approaches to analytical procedure management, as encouraged by recent ICH Q14 guidelines.[12]
This guide illustrates that while both methods may appear "validated" on paper, a deeper, scientifically-grounded comparison reveals significant differences in performance, reliability, and efficiency. For ensuring product quality and meeting stringent regulatory standards, the modern UHPLC-DAD approach is the authoritative choice.
References
U.S. Food and Drug Administration. (2024). Q2(R2)
Souter, R. W. (1979). Stability-indicating sulfa drug analysis using high-performance liquid chromatography. Journal of Pharmaceutical Sciences, 68(7), 922-4.
ProPharma. (2024).
ECA Academy. (n.d.).
International Council for Harmonis
Lab Manager. (2025).
BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures.
Starodub. (2024). Revised ICH Guideline Q2(R1)
gmp-compliance.org. (2024). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5.
Scribd. (n.d.). ICH Q2(R1)
ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
European Medicines Agency. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
Ghanem, M. M., & Aboul-Enein, H. Y. (2018).
Slideshare. (n.d.).
European Medicines Agency. (2023).
European Bioanalysis Forum. (2010).
ResearchGate. (2025). (PDF)
gmp-compliance.org. (2014).
Trends in Sciences. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride.
SIELC Technologies. (n.d.). HPLC Method for Analysis of 4-(2-Aminoethyl) benzenesulfonamide on Primesep 100 Column.
SciSpace. (n.d.).
Trends in Sciences. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride.
Trends in Sciences. (n.d.). View of Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride.
ResearchGate. (2023). (PDF) Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride.
A Senior Application Scientist's Guide to the X-ray Crystallographic Analysis of 4-amino-2-methylbenzenesulfonamide Derivatives
Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Relevance of the Sulfonamide Scaffold The sulfonamide functional group, R-SO₂NR₂', is a cornerstone of modern medicinal...
Author: BenchChem Technical Support Team. Date: January 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Introduction: The Enduring Relevance of the Sulfonamide Scaffold
The sulfonamide functional group, R-SO₂NR₂', is a cornerstone of modern medicinal chemistry.[1] Since the discovery of Prontosil in the 1930s, sulfonamide-containing compounds (sulfa drugs) have become indispensable, initially revolutionizing medicine as the first broadly effective systemic antibacterials.[2][3] Their utility has since expanded dramatically, with derivatives showing a wide spectrum of biological activities, including anticancer, antiviral, antidiabetic, and anti-inflammatory properties.[4][5][6] The parent compound for this guide, 4-amino-2-methylbenzenesulfonamide, represents a key pharmacophore whose derivatives are of significant interest in drug discovery.
The precise three-dimensional arrangement of atoms within these molecules is fundamental to their biological activity. It dictates how a molecule interacts with its target, such as an enzyme's active site. Therefore, an unambiguous determination of the molecular structure is not merely an academic exercise; it is a critical step in rational drug design. Single-crystal X-ray crystallography stands as the definitive method for obtaining this atomic-resolution data.[7][8][9] It provides irrefutable evidence of molecular conformation, stereochemistry, and the subtle intermolecular interactions that govern how molecules assemble in the solid state.[7]
This guide provides a comparative framework for the X-ray crystallographic analysis of 4-amino-2-methylbenzenesulfonamide derivatives. It moves beyond a simple recitation of data, offering insights into the causal relationships between experimental choices, the resulting structural information, and its implications for drug development.
The Unambiguous Power of X-ray Crystallography: A Comparative Perspective
While several techniques can elucidate molecular structure, X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy are the two primary methods for high-resolution analysis.[10][11] However, they provide fundamentally different types of information.
NMR Spectroscopy provides data on the structure and dynamics of molecules in solution, which can be closer to physiological conditions.[12][13] It excels at revealing information about molecular motion and can be performed on non-crystalline samples.[10]
X-ray Crystallography provides a static, high-resolution snapshot of the molecule in its crystalline state.[14] Its key advantage is its ability to provide precise and unambiguous measurements of bond lengths, bond angles, and intermolecular distances, which are inferred with less certainty from NMR data.[7] For establishing the absolute configuration and detailed interaction motifs of a potential drug candidate, the certainty offered by crystallography is unparalleled.[8][9]
The necessity of a single, high-quality crystal is often seen as a limitation.[12] However, the process of crystallization itself is a powerful purification step, and the resulting structural data is of such high fidelity that it remains the gold standard for molecular structure determination in drug discovery.[9]
Comparative Crystallographic Analysis of 4-amino-2-methylbenzenesulfonamide Derivatives
To illustrate the power of this technique, we will compare the crystallographic data of two hypothetical, yet representative, derivatives of 4-amino-2-methylbenzenesulfonamide: Derivative A (a simple N-alkylated derivative) and Derivative B (a derivative functionalized with a heterocyclic ring, a common strategy in medicinal chemistry).[15] The structural differences, revealed by X-ray diffraction, have profound implications for their crystal packing and potential biological interactions.
Key Crystallographic and Refinement Data
The quality and validity of a crystal structure are assessed using several key parameters generated during data collection and structural refinement. The table below compares these metrics for our two derivatives.
Parameter
Derivative A (N-ethyl)
Derivative B (N-pyrimidin-2-yl)
Significance and Interpretation
Chemical Formula
C₉H₁₄N₂O₂S
C₁₁H₁₂N₄O₂S
Defines the elemental composition of the molecule.
Formula Weight
214.28
264.30
The mass of one mole of the compound.
Crystal System
Monoclinic
Orthorhombic
Describes the basic shape of the unit cell, the repeating unit of the crystal.[9]
Space Group
P2₁/c
Pbca
A more detailed description of the symmetry elements within the unit cell. The choice of space group affects how the asymmetric unit is built into the full crystal lattice.[16]
a, b, c (Å)
a = 8.51, b = 11.23, c = 12.01
a = 10.76, b = 9.57, c = 24.56
The dimensions of the unit cell. These values are determined directly from the diffraction pattern.[17]
β (°)
105.3
90
The angle of the unit cell for non-orthogonal systems like monoclinic.
The R-factor is a measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. Lower values indicate a better fit. Values < 0.05 are excellent.[18]
wR₂ (all data)
0.115
0.109
A weighted R-factor calculated on all data, generally considered a more robust quality indicator than R₁.
Goodness-of-Fit (S)
1.05
1.03
Should be close to 1.0 for a good model, indicating that the refinement process has converged well.
Structural Insights and Molecular Packing
The true value of crystallography lies in analyzing the refined structure. Even small chemical modifications can lead to significant changes in intermolecular interactions, which in turn influence physical properties like solubility and melting point.
Derivative A (N-ethyl): In the crystal lattice of Derivative A, the primary interactions are hydrogen bonds formed between the amine (-NH₂) group and the sulfonyl (-SO₂) oxygen atoms of neighboring molecules. Specifically, the amine protons act as hydrogen bond donors, while the sulfonyl oxygens act as acceptors. This results in the formation of one-dimensional chains or ribbons running through the crystal. The ethyl group is primarily involved in weaker van der Waals interactions.
Derivative B (N-pyrimidin-2-yl): The introduction of the pyrimidine ring in Derivative B creates additional, highly specific hydrogen bonding opportunities.[17] The ring nitrogen atoms are potent hydrogen bond acceptors. The crystal structure reveals a more complex three-dimensional network where molecules are linked not only by the amine-sulfonyl interactions but also by hydrogen bonds between the amide N-H and a pyrimidine nitrogen of an adjacent molecule.[17] This N-H···N interaction is a classic motif in medicinal chemistry that often contributes to target binding affinity.[16]
This comparison demonstrates how a seemingly simple substitution dramatically alters the crystal packing. The dense, 3D network of Derivative B suggests a more thermodynamically stable crystal lattice, which could translate to a higher melting point and lower solubility compared to Derivative A.
Visualizing the Crystallography Workflow and Molecular Interactions
To clarify the process and the results, diagrams are indispensable. The following visualizations, created using Graphviz, outline the experimental workflow and the key intermolecular interactions discussed.
Caption: Experimental workflow for single-crystal X-ray analysis.
Caption: Comparison of intermolecular hydrogen bonding patterns.
Field-Proven Experimental Protocols
The success of X-ray crystallography hinges on the quality of the starting material: the single crystal. The following protocols are designed to be self-validating, providing a robust starting point for obtaining diffraction-quality crystals.
Protocol 1: Crystallization of a Sulfonamide Derivative by Slow Evaporation
This is the most common and often successful method for small organic molecules.[19] The principle is to slowly increase the concentration of the solute past its saturation point by allowing the solvent to evaporate, thereby inducing crystallization.[20][21]
Purity is Paramount: Ensure the compound is of high purity (>95% by NMR or LC-MS). Crystallization is a purification technique, but starting with purer material drastically increases the chance of growing high-quality single crystals.[19]
Solvent Screening: In parallel, dissolve ~5-10 mg of the compound in 0.5 mL of various solvents (e.g., ethanol, acetone, ethyl acetate, dichloromethane) in small, clean vials. A good crystallization solvent is one in which the compound is moderately soluble at room temperature.[19]
Preparation: Select the best solvent from the screen. Prepare a nearly saturated solution of your compound (~20 mg) in a clean glass vial (a 4 mL vial is ideal).
Filtration: Filter the solution through a small plug of cotton or glass wool in a Pasteur pipette into a new, dust-free vial. This step is critical to remove any particulate matter that could act as nucleation sites, leading to many small crystals instead of a few large ones.[19]
Evaporation: Cover the vial with a cap, but do not tighten it completely. Alternatively, pierce the cap with a needle. This allows for slow solvent evaporation.
Patience: Place the vial in a location free from vibrations and temperature fluctuations. Do not disturb the vial. Crystals can take anywhere from a day to several weeks to grow.[19]
Harvesting: Once suitable crystals have formed (ideally >0.1 mm in all dimensions), carefully remove a crystal from the solution using a cryoloop and immediately proceed to mounting.[8]
Protocol 2: X-ray Data Collection and Structure Determination
This protocol outlines the general steps once a suitable crystal is obtained. Modern diffractometers automate many of these steps.[22]
Crystal Mounting: Using a microscope, select a single, well-formed crystal with sharp edges and no visible cracks. Secure the crystal on a cryoloop and flash-cool it in a stream of cold nitrogen gas (typically 100-150 K).[17] This minimizes thermal motion and radiation damage during data collection.
Diffractometer Setup: Mount the crystal on the goniometer head of the diffractometer. An initial series of diffraction images are taken to determine the unit cell parameters and crystal system.
Data Collection Strategy: Based on the crystal's symmetry (space group), the software will calculate an optimal strategy to collect a complete and redundant dataset, rotating the crystal through a series of angles while exposing it to the X-ray beam.[9]
Data Integration and Scaling: The collected diffraction images (frames) are processed. The software locates the diffraction spots, measures their intensities, and applies corrections for experimental factors. This results in a reflection file containing the h, k, l indices and intensity for each spot.
Structure Solution: Using methods like "direct methods" or "Patterson methods," an initial electron density map is calculated from the reflection data. This map reveals the positions of the heavier atoms (like sulfur).[9]
Model Building and Refinement: An initial molecular model is fitted to the electron density map. This model is then refined iteratively, a process where the atomic positions and thermal parameters are adjusted to improve the agreement between the calculated diffraction pattern (from the model) and the observed diffraction pattern (experimental data), minimizing the R-factor.[16]
Validation: The final model is checked for geometric sensibility (bond lengths, angles) and overall quality using established metrics to ensure the structure is chemically and crystallographically sound.
Conclusion
X-ray crystallography provides an unparalleled level of detail and certainty in the structural analysis of small molecules like 4-amino-2-methylbenzenesulfonamide derivatives. This guide has demonstrated that the technique is more than a data generation tool; it is a method for uncovering the fundamental principles that govern molecular recognition and assembly. By comparing the crystal structures of closely related derivatives, we can directly observe how subtle changes in chemical structure lead to significant differences in intermolecular interactions and crystal packing. This information is invaluable for drug development professionals, providing a rational basis for optimizing properties such as solubility, stability, and ultimately, biological activity.
References
Vertex AI Search. (n.d.). Macromolecular Structure Determination: Comparison of Crystallography and NMR. Retrieved January 17, 2026.
Vertex AI Search. (n.d.). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Retrieved January 17, 2026.
ResearchGate. (n.d.). Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy. Retrieved January 17, 2026.
Vertex AI Search. (n.d.). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Retrieved January 17, 2026.
Vertex AI Search. (n.d.). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Retrieved January 17, 2026.
ResearchGate. (n.d.). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA‐Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Retrieved January 17, 2026.
Rigaku. (n.d.). What Is Small Molecule Crystal Structure Analysis?. Retrieved January 17, 2026.
Vertex AI Search. (n.d.). Comparison of NMR and X-ray crystallography. Retrieved January 17, 2026.
News-Medical.Net. (2019, October 30). X-Ray Crystallography vs. NMR Spectroscopy. Retrieved January 17, 2026.
University of Colorado Boulder, Department of Chemistry. (n.d.).
Vertex AI Search. (n.d.).
Wikipedia. (n.d.). Sulfonamide (medicine). Retrieved January 17, 2026.
ResearchGate. (n.d.). Synthesis Crystal Structure and Spectral Properties of New Sulfonamides. Retrieved January 17, 2026.
Benchchem. (n.d.). A Comparative Guide to the Crystal Structure Analysis of Sulfonamides. Retrieved January 17, 2026.
National Center for Biotechnology Information. (n.d.).
The University of Queensland, School of Chemistry and Molecular Biosciences. (n.d.). Small molecule X-ray crystallography. Retrieved January 17, 2026.
Excillum. (n.d.). Small molecule crystallography. Retrieved January 17, 2026.
Vertex AI Search. (n.d.).
University of Rochester, Department of Chemistry. (n.d.). How To: Grow X-Ray Quality Crystals. Retrieved January 17, 2026.
MDPI. (n.d.). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Retrieved January 17, 2026.
AZoLifeSciences. (2023, November 9).
Wikipedia. (n.d.). X-ray crystallography. Retrieved January 17, 2026.
Wikipedia. (n.d.). Sulfonamide. Retrieved January 17, 2026.
Wiley Online Library. (n.d.). Crystallization of Organic Compounds. Retrieved January 17, 2026.
SpringerLink. (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Retrieved January 17, 2026.
Frontier Research Publication. (n.d.).
European Journal of Chemistry. (n.d.).
MDPI. (n.d.).
National Center for Biotechnology Information. (n.d.). 4-Amino-N-(3-methoxypyrazin-2-yl)benzenesulfonamide. Retrieved January 17, 2026.
ResearchGate. (n.d.). 4-{2-[(5-Chloro-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide. Retrieved January 17, 2026.
A Comparative Guide to the Reactivity of the Amino Group in 4-Amino-2-methylbenzenesulfonamide
An in-depth guide by a Senior Application Scientist. This guide provides a detailed comparative analysis of the chemical reactivity of the primary amino group in 4-amino-2-methylbenzenesulfonamide.
Author: BenchChem Technical Support Team. Date: January 2026
An in-depth guide by a Senior Application Scientist.
This guide provides a detailed comparative analysis of the chemical reactivity of the primary amino group in 4-amino-2-methylbenzenesulfonamide. We will dissect the intricate interplay of electronic and steric factors that govern its nucleophilicity and compare its behavior to structurally related anilines. This document is intended for researchers, scientists, and drug development professionals who utilize substituted anilines as synthetic building blocks and require a nuanced understanding of their reactivity to inform reaction design and optimization.
Theoretical Framework: Deconstructing Reactivity
The reactivity of the amino group in any substituted aniline is not absolute; it is a finely tuned property governed by the electronic landscape of the aromatic ring and the steric environment surrounding the nitrogen atom. In 4-amino-2-methylbenzenesulfonamide, three key structural features dictate the availability of the nitrogen's lone pair of electrons for chemical reactions.
The Amino Group (-NH₂): As a powerful activating group, the amino moiety inherently increases the electron density of the aromatic ring through a positive mesomeric effect (+M), donating its lone pair into the π-system. This effect is most pronounced at the ortho and para positions, enhancing the ring's susceptibility to electrophilic attack and defining the nitrogen's role as a nucleophile.[1]
The Sulfonamide Group (-SO₂NH₂): In stark contrast, the sulfonamide group is a potent electron-withdrawing group. It exerts a strong negative inductive (-I) and negative mesomeric (-M) effect, pulling electron density away from the aromatic ring.[2][3][4][5] This deactivating influence is a dominant factor, significantly reducing the overall electron density of the ring and, consequently, diminishing the nucleophilicity of the para-amino group.
The Ortho-Methyl Group (-CH₃): The methyl group provides a dual influence. Electronically, it is a weak electron-donating group through a positive inductive effect (+I) and hyperconjugation, which slightly counteracts the deactivating effect of the sulfonamide.[6] However, its position ortho to the amino group introduces significant steric hindrance. This "ortho-effect" physically obstructs the approach of reactants to the nitrogen atom and can interfere with the solvation of charged intermediates, thereby reducing the amino group's basicity and nucleophilicity.[7][8][9]
A Comprehensive Guide to the Proper Disposal of 4-amino-2-methylbenzenesulfonamide
It is imperative to recognize that this guidance supplements, but does not supersede, the directives of your institution's Environmental Health and Safety (EHS) department and local regulatory requirements. Always consul...
Author: BenchChem Technical Support Team. Date: January 2026
It is imperative to recognize that this guidance supplements, but does not supersede, the directives of your institution's Environmental Health and Safety (EHS) department and local regulatory requirements. Always consult with your EHS officer for site-specific disposal procedures.
I. Hazard Profile and a Precautionary Approach
While a specific Safety Data Sheet (SDS) for 4-amino-2-methylbenzenesulfonamide is not consistently available, data from analogous sulfonamide and aromatic amine compounds indicate a clear need for cautious handling. For instance, the SDS for 5-Amino-2-methylbenzenesulfonamide, a closely related isomer, indicates that it can cause skin and serious eye irritation.[1] Aromatic amines as a class are known for their potential environmental persistence and toxicity.[2][3] Therefore, 4-amino-2-methylbenzenesulfonamide should be managed as a hazardous chemical.
Key Potential Hazards:
Skin and Eye Irritation: Direct contact may cause irritation.[1]
Respiratory Irritation: Inhalation of dust may lead to respiratory discomfort.
Environmental Toxicity: Improper disposal can lead to the contamination of water and soil.[2][3]
Due to these potential hazards, appropriate Personal Protective Equipment (PPE) is mandatory when handling this compound in any form.
II. Personal Protective Equipment (PPE) and Handling
Before beginning any work that will generate 4-amino-2-methylbenzenesulfonamide waste, ensure the following PPE is worn:
PPE Category
Specification
Rationale
Eye and Face Protection
Chemical safety goggles or a face shield.
To prevent eye irritation from splashes or airborne particles.[1][4]
Hand Protection
Chemical-resistant gloves (e.g., nitrile). Contaminated gloves should be disposed of as hazardous waste.[5]
To protect skin and clothing from contamination.[5]
Respiratory Protection
To be used if handling the powder outside of a chemical fume hood or in poorly ventilated areas to avoid dust inhalation.
To prevent potential respiratory tract irritation.[5]
All handling of 4-amino-2-methylbenzenesulfonamide should occur in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.[1]
III. Step-by-Step Disposal Protocol
The primary and most secure method for the disposal of 4-amino-2-methylbenzenesulfonamide is through a licensed hazardous waste management company.[6][7] On-site chemical treatment is not recommended without a validated protocol and prior approval from your institution's EHS department.
Step 1: Waste Segregation and Collection
Designated Waste Container: All waste containing 4-amino-2-methylbenzenesulfonamide, including the pure compound, solutions, and contaminated labware (e.g., weighing paper, pipette tips, gloves), must be collected in a designated, sealed, and clearly labeled container.[5][8]
Solid Waste: Collect in a robust, sealable container. For chemically contaminated solid waste without sharps, it is good practice to line a pail with a clear plastic bag, which should be sealed when three-quarters full.[8]
Liquid Waste: Solutions containing 4-amino-2-methylbenzenesulfonamide should be collected in a leak-proof container with a secure screw-on cap that is compatible with the solvent used.[5]
Avoid Mixing: Do not mix this waste stream with other chemical wastes unless explicitly permitted by your institution's EHS guidelines.[5]
Step 2: Labeling of Waste Containers
Proper labeling is critical for safety and regulatory compliance. The waste container must be clearly labeled with:
The full chemical name: "Waste 4-amino-2-methylbenzenesulfonamide"[5]
The primary hazard(s) (e.g., "Irritant," "Hazardous Waste")
The date of accumulation
The name of the principal investigator or laboratory group
Step 3: Storage of Chemical Waste
Secure Location: Store the sealed waste container in a designated, secure area away from general laboratory traffic.[5]
Secondary Containment: It is best practice to store liquid waste containers in secondary containment to prevent spills.
Compatibility: Ensure the storage area is away from incompatible materials.
Step 4: Arranging for Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[9]
Licensed Disposal Company: The EHS department will coordinate with a licensed hazardous waste disposal contractor for proper treatment and disposal, which is often incineration at a permitted facility.[6][10]
The following diagram outlines the decision-making process for the proper disposal of 4-amino-2-methylbenzenesulfonamide waste.
Caption: Disposal workflow for 4-amino-2-methylbenzenesulfonamide.
IV. Emergency Procedures
In the event of accidental exposure or a spill, follow these procedures:
Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical attention.[1]
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[1]
Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[1]
Spill: For small spills, absorb the material with an inert absorbent and collect it in a sealed container for disposal as hazardous waste. Ensure the area is well-ventilated. For large spills, evacuate the area and contact your EHS department immediately.
V. Conclusion
The responsible disposal of 4-amino-2-methylbenzenesulfonamide is a critical aspect of laboratory safety and environmental stewardship. By adhering to the procedures outlined in this guide—wearing appropriate PPE, correctly segregating and labeling waste, and coordinating with your institution's EHS department—you can ensure that this chemical is managed in a safe and compliant manner. Always prioritize safety and consult with your institution's safety professionals for specific guidance.
References
New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic. WIT Press. [Link]
Navigating the Safe Handling of 4-Amino-2-methylbenzenesulfonamide: A Guide for Laboratory Professionals
This document provides essential safety and logistical guidance for researchers, scientists, and drug development professionals working with 4-amino-2-methylbenzenesulfonamide (CAS No. 94109-57-6).
Author: BenchChem Technical Support Team. Date: January 2026
This document provides essential safety and logistical guidance for researchers, scientists, and drug development professionals working with 4-amino-2-methylbenzenesulfonamide (CAS No. 94109-57-6). In the absence of a comprehensive Safety Data Sheet (SDS) for this specific compound, this guide synthesizes available hazard information for closely related sulfonamide analogs to establish a conservative and robust safety protocol. The causality behind each recommendation is explained to ensure a deep understanding of the necessary precautions, fostering a culture of safety and scientific integrity within the laboratory.
Hazard Identification and Risk Assessment
Summary of Potential Hazards:
Hazard Statement
Classification
Potential Effects
H302
Harmful if swallowed
May cause harm if ingested.
H315
Causes skin irritation
May cause redness, itching, and inflammation upon skin contact.
H319
Causes serious eye irritation
May cause significant and potentially damaging eye irritation.[4]
H335
May cause respiratory irritation
Inhalation of dust may lead to irritation of the respiratory tract.
The primary routes of exposure are inhalation of the powder, direct skin and eye contact, and ingestion. The operational and personal protective equipment (PPE) protocols outlined below are designed to mitigate these risks effectively.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is crucial when handling 4-amino-2-methylbenzenesulfonamide to prevent accidental exposure. The following PPE is mandatory for all procedures involving this compound.
Eye and Face Protection: Chemical safety goggles that provide a complete seal around the eyes are required.[2] A face shield should be worn in addition to goggles when there is a risk of splashing or significant dust generation.[3] This is to prevent contact with the eyes, which can cause serious irritation.[4]
Skin Protection:
Gloves: Double-gloving with nitrile gloves is recommended.[5] The outer glove should be removed and disposed of immediately after handling the compound, and the inner glove should be removed upon leaving the work area. This practice minimizes the spread of contamination.
Lab Coat: A buttoned, knee-length laboratory coat is required to protect street clothes and skin from contamination.[6]
Protective Clothing: For procedures with a high risk of dust generation or splashing, additional protective clothing, such as disposable sleeves or an apron, should be considered.[2]
Respiratory Protection: All handling of the solid compound that may generate dust must be conducted in a certified chemical fume hood to control airborne particles.[5] If a fume hood is not available, or if there is a risk of exceeding occupational exposure limits, a NIOSH-approved respirator with a particulate filter (N95 or higher) is required.[2] This is critical to prevent respiratory tract irritation.
Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe handling of 4-amino-2-methylbenzenesulfonamide. The following diagram and procedural steps outline a self-validating system for managing this chemical within the laboratory.